CAS 263270-40-2 | Strategic Scaffold for Kinase Inhibitor Discovery Executive Summary 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS 263270-40-2) is a trifunctional pyrimidine scaffold critical to the development...
Author: BenchChem Technical Support Team. Date: March 2026
CAS 263270-40-2 | Strategic Scaffold for Kinase Inhibitor Discovery
Executive Summary
2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS 263270-40-2) is a trifunctional pyrimidine scaffold critical to the development of PI3K, mTOR, and DNA-PK kinase inhibitors. Its structural value lies in its orthogonal reactivity :
C2-Chlorine: A "hard" electrophile positioned for late-stage nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling (Suzuki-Miyaura/Buchwald-Hartwig).
C4-Carboxylic Acid: A handle for amide coupling to solubilizing groups or hinge-binding motifs.
C6-Morpholine: A pre-installed pharmacophore often associated with improved solubility and hydrogen-bonding interactions within the ATP-binding pocket of lipid kinases.
This guide details the synthesis, reactivity profile, and application of this compound in high-value medicinal chemistry campaigns.
The pyrimidine ring is electron-deficient, facilitating nucleophilic attacks. The presence of the carboxylic acid at C4 exerts an electron-withdrawing effect, further activating the ring. However, the morpholine at C6 donates electron density via resonance, slightly deactivating the core compared to the dichloro- precursor, making the remaining C2-chlorine more selective for subsequent functionalization.
Strategic Synthesis: The Regioselectivity Challenge
The synthesis of CAS 263270-40-2 relies on the controlled mono-amination of 2,6-dichloropyrimidine-4-carboxylic acid .
The Core Challenge: Ensuring the morpholine attacks C6 rather than C2.
Mechanistic Insight: In 2,4- and 2,6-dihalopyrimidines, the C4/C6 positions are generally more reactive toward nucleophilic attack than C2. This is due to the stabilization of the Meisenheimer intermediate, where the negative charge is delocalized onto the ring nitrogens. C6 is also less sterically hindered than C2, which is flanked by two ring nitrogens.
Synthesis Pathway Diagram (Graphviz)
Caption: Regioselective synthesis pathway favoring C6 substitution due to electronic stabilization of the intermediate.
Experimental Protocol
Objective: Synthesis of 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid on a 10g scale.
Base: Diisopropylethylamine (DIPEA) (14.7 g, 114 mmol, 2.2 eq). Note: Extra base is required to neutralize the carboxylic acid proton.
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (100 mL).
Step-by-Step Methodology
Preparation: Charge a 250 mL round-bottom flask with 2,6-dichloropyrimidine-4-carboxylic acid and anhydrous THF (100 mL). Cool the suspension to 0°C using an ice bath.
Deprotonation: Add DIPEA dropwise over 10 minutes. The solution should clarify as the carboxylate salt forms.
Addition: Add morpholine dropwise over 20 minutes, maintaining the internal temperature below 5°C. Critical: Rapid addition can lead to bis-substitution (2,6-dimorpholino impurity).
Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4–6 hours.
Checkpoint: Monitor by LCMS. Target mass [M+H]+ = 244.1. Look for disappearance of starting material (MW 192) and absence of bis-adduct (MW 295).
Workup:
Evaporate THF under reduced pressure.
Redissolve residue in water (100 mL). The pH should be basic due to excess DIPEA.
Wash the aqueous layer with Ethyl Acetate (2 x 50 mL) to remove non-acidic impurities.
Acidification: Carefully adjust the aqueous layer pH to ~2–3 using 1N HCl. The product will precipitate as a white solid.
Isolation: Filter the solid, wash with cold water (2 x 20 mL), and dry under vacuum at 45°C overnight.
Yield: Expected yield 80–85% (approx. 10–11 g).
Functionalization & Downstream Applications
Once synthesized, CAS 263270-40-2 serves as a branching point for library synthesis.
Reactivity Map (Graphviz)
Caption: Divergent synthesis strategies utilizing the C4-acid and C2-chloride handles.
Therapeutic Relevance
PI3K/mTOR Inhibitors: The morpholine-pyrimidine motif is a classic "hinge binder" mimic. The oxygen atom of the morpholine often forms a hydrogen bond with the kinase hinge region (e.g., Val851 in PI3Kα).
Solubility Enhancement: Replacing a phenyl ring with a morpholine at the C6 position significantly lowers logP and improves metabolic stability.
References
Regioselectivity in Pyrimidine Substitution
Title: Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.
An In-depth Technical Guide to 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic Acid: Structure, Synthesis, and Application Executive Summary This guide provides a comprehensive technical overview of 2-Chloro-6-(morpho...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic Acid: Structure, Synthesis, and Application
Executive Summary
This guide provides a comprehensive technical overview of 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid, a heterocyclic building block of significant interest to researchers, medicinal chemists, and professionals in drug development. The molecule's unique architecture, featuring a pyrimidine core functionalized with a reactive chloro group, a nucleophilic morpholine moiety, and a versatile carboxylic acid handle, makes it an exceptionally valuable intermediate for synthesizing diverse compound libraries. We will delve into its fundamental properties, a validated synthesis protocol, key reactivity patterns, and its critical role as a scaffold in the discovery of targeted therapeutics.
Molecular Profile and Physicochemical Properties
The structure of 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is defined by a central pyrimidine ring. The strategic placement of its substituents governs its chemical behavior. The electron-withdrawing nature of the nitrogen atoms in the pyrimidine ring, combined with the inductive effect of the chlorine atom, renders the C2 position highly susceptible to nucleophilic aromatic substitution. The morpholine ring, a common motif in bioactive molecules, often contributes to favorable pharmacokinetic properties such as aqueous solubility.[1] The carboxylic acid at the C4 position provides a crucial anchor point for derivatization, most commonly through amide bond formation.[2][3]
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Synthesis and Purification Protocol
The synthesis of 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is most logically achieved through a selective nucleophilic aromatic substitution (SNAr) reaction. The starting material, 2,6-dichloropyrimidine-4-carboxylic acid, possesses two reactive chlorine atoms. The C6 position is generally more activated towards nucleophilic attack than the C2 position. By controlling the reaction stoichiometry and conditions, a monosubstitution with morpholine can be selectively achieved.
Rationale for Experimental Design
Starting Material : 2,6-Dichloropyrimidine-4-carboxylic acid is an ideal precursor. The two chlorine atoms serve as excellent leaving groups for SNAr reactions.
Nucleophile : Morpholine is a secondary amine that acts as the incoming nucleophile.[1]
Solvent : A polar aprotic solvent like N,N-Dimethylformamide (DMF) or a polar protic solvent like ethanol is suitable to dissolve the reactants and facilitate the reaction.
Base : A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is required to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.
Temperature Control : The reaction is typically performed at an elevated temperature to ensure a reasonable reaction rate, but excessive heat should be avoided to minimize side reactions, such as disubstitution.
Step-by-Step Synthesis Protocol
Reaction Setup : To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,6-dichloropyrimidine-4-carboxylic acid (1.0 eq) and ethanol (10 mL/g of starting material).
Reagent Addition : To the stirred suspension, add morpholine (1.1 eq) followed by the dropwise addition of triethylamine (2.5 eq).
Reaction Execution : Heat the reaction mixture to reflux (approximately 78°C) and maintain for 6-12 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting material is consumed.
Work-up : Cool the mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.
Extraction : Redissolve the crude residue in ethyl acetate. Wash the organic layer sequentially with 1M HCl solution, water, and brine.
Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification : Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid.
Synthesis Workflow Diagram
Caption: Synthetic workflow for 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid.
Structural Elucidation via Spectroscopy
The identity and purity of the synthesized compound are confirmed using standard spectroscopic techniques.
¹H NMR : The spectrum would show characteristic signals for the morpholine protons, typically two triplets around 3.7-3.9 ppm. A singlet corresponding to the proton at the C5 position of the pyrimidine ring would also be visible, likely downfield. The acidic proton of the carboxylic acid will appear as a broad singlet, which is exchangeable with D₂O.
¹³C NMR : The spectrum would display nine distinct carbon signals. The carbonyl carbon of the carboxylic acid would be the most downfield signal (around 165-170 ppm). Carbons of the pyrimidine ring will appear in the aromatic region, with the chlorinated carbon being significantly affected. The four carbons of the morpholine ring would appear in the aliphatic region.
Mass Spectrometry (MS) : The mass spectrum will exhibit a molecular ion peak (M⁺) and a characteristic M+2 peak with approximately one-third the intensity of the M⁺ peak, confirming the presence of a single chlorine atom.
Infrared (IR) Spectroscopy : Key vibrational frequencies would include a broad O-H stretch for the carboxylic acid (around 2500-3300 cm⁻¹), a sharp C=O stretch (around 1700-1725 cm⁻¹), and C=N/C=C stretching bands for the pyrimidine ring (around 1500-1600 cm⁻¹).[2]
Reactivity and Applications in Drug Discovery
This molecule is not typically an end-product but rather a versatile scaffold for further chemical modification. Its two primary reactive sites allow for orthogonal derivatization.
Nucleophilic Aromatic Substitution (SNAr) at C2 : The chlorine atom at the C2 position is an excellent leaving group. It can be readily displaced by a wide range of nucleophiles (amines, thiols, alcohols) in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) or direct SNAr, enabling the introduction of diverse substituents.[4]
Carboxylic Acid Derivatization at C4 : The carboxylic acid group is a handle for forming amides, esters, or other related functional groups.[3] Amide coupling reactions, using standard reagents like HATU or EDC/HOBt, are commonly employed to link this scaffold to other fragments or pharmacophores.
The morpholino-pyrimidine core is a privileged scaffold found in numerous kinase inhibitors.[5] The morpholine oxygen often acts as a crucial hydrogen bond acceptor in the hinge region of kinase active sites. This scaffold has been explored for developing inhibitors of the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer.[5] Derivatives have also been investigated for anti-inflammatory properties.[6]
Potential Derivatization Pathways
Caption: Key derivatization reactions of the core scaffold.
Exemplary Protocol: In Vitro Kinase Inhibition Assay
To evaluate the biological activity of novel derivatives synthesized from this scaffold, an in vitro kinase assay is a primary step. The following is a representative protocol for assessing the inhibition of a target kinase (e.g., PI3Kα).
Protocol: PI3Kα HTRF® Kinase Assay
Reagent Preparation : Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35). Prepare serial dilutions of the test compound (synthesized derivative) in DMSO, followed by dilution in kinase buffer.
Kinase Reaction : In a 384-well plate, add the test compound solution. Add the PI3Kα enzyme and the lipid substrate (e.g., PIP2).
Initiation : Initiate the kinase reaction by adding ATP to a final concentration equivalent to its Km.
Incubation : Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
Detection : Stop the reaction by adding a detection mix containing EDTA, a biotinylated-PIP3 antibody, and a europium-labeled secondary antibody.
Signal Reading : After another incubation period, read the plate on an HTRF®-compatible reader to measure the energy transfer signal, which is proportional to the amount of PIP3 produced.
Data Analysis : Calculate the percent inhibition for each compound concentration relative to controls (no enzyme and no inhibitor). Plot the percent inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Safety and Handling
Personal Protective Equipment (PPE) : Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.
Handling : Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes. Similar chlorinated heterocyclic compounds may cause skin, eye, and respiratory irritation.[2]
Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials.
Disposal : Dispose of chemical waste in accordance with local, state, and federal regulations.
Disclaimer : This product is intended for research use only and is not for human or veterinary use.[2][7]
Conclusion
2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is a high-value synthetic intermediate with significant potential in medicinal chemistry. Its trifunctional nature provides a robust platform for generating novel and diverse molecular architectures. The reliable synthetic access and predictable reactivity at its chloro and carboxylic acid groups allow for the systematic exploration of structure-activity relationships, making it a cornerstone for discovery programs targeting a range of diseases, particularly in the field of oncology and inflammation.
References
2-Amino-4-chloro-6-(4-morpholinyl)pyrimidine suppliers and producers - BuyersGuideChem. BuyersGuideChem.
An In-Depth Technical Guide to 2-Chloro-6-methylpyrimidine-4-carboxylic acid: Structure, Synthesis, and Application. Benchchem.
An In-depth Technical Guide to 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid: A Versatile Scaffold for Drug Discovery
This guide provides a comprehensive technical overview of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a heterocyclic compound of significant interest to researchers, scientists, and professionals in drug developme...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical overview of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development. While specific experimental data for this exact molecule is limited in public literature, this document extrapolates its chemical properties based on well-established principles of organic chemistry and data from structurally analogous compounds. We will delve into its predicted physicochemical properties, spectroscopic signature, chemical reactivity, and potential applications, offering field-proven insights into its utility as a synthetic building block.
Molecular Structure and Physicochemical Properties
The foundational step in understanding any molecule is to analyze its structure. 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid is a trifunctional molecule built on a pyrimidine core. The strategic placement of a reactive chloro group, a property-modulating morpholine ring, and a versatile carboxylic acid handle makes it a highly valuable intermediate in synthetic chemistry.
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"Structure of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid"
Predicted Physicochemical Properties
The physicochemical properties of a drug candidate are critical to its absorption, distribution, metabolism, and excretion (ADME) profile. The properties in the table below are estimated based on the compound's structure and data from similar molecules.[1][2]
Property
Predicted Value/Range
Rationale and Expert Insights
Molecular Formula
C₉H₁₀ClN₃O₃
Derived from the chemical structure.
Molecular Weight
243.65 g/mol
Calculated from the molecular formula.
Appearance
White to off-white crystalline solid
Pyrimidine derivatives are typically crystalline solids.[3][4]
Melting Point
170-190 °C
Based on similar substituted pyrimidines like 2-chloro-6-methylpyrimidine-4-carboxylic acid (172-173 °C).[1] The morpholine group might slightly alter this.
Solubility
Soluble in polar organic solvents (DMSO, DMF, Methanol). Limited solubility in water, which increases significantly at basic pH.
The carboxylic acid group confers polarity and allows for salt formation in basic solutions, enhancing aqueous solubility.[1] The morpholine group also contributes to polarity.
pKa (acidic)
~3.0 - 4.0
The carboxylic acid's pKa is influenced by the electron-withdrawing pyrimidine ring. Similar pyrimidine carboxylic acids have pKa values in this range.[5][6]
pKa (basic)
~1.0-2.0 (pyrimidine N), ~8.5 (morpholine N)
Pyrimidine nitrogens are weakly basic due to electron delocalization.[7] The morpholine nitrogen is a typical secondary amine with a higher pKa.
LogP
~1.0 - 1.5
This estimated value suggests a balance between hydrophilicity (from the carboxylic acid and morpholine) and lipophilicity (from the chloro-pyrimidine core), a desirable trait in drug development.[8]
Reactivity and Synthetic Utility
The true value of this compound for a medicinal chemist lies in its predictable and selective reactivity. The electron-deficient nature of the pyrimidine ring, amplified by the two nitrogen atoms, dictates the molecule's chemical behavior.[3][7]
Key Reactive Sites:
C2-Chloro Group (Nucleophilic Aromatic Substitution - SₙAr): The chlorine atom at the 2-position is highly activated towards SₙAr. The pyrimidine ring acts as a strong electron-withdrawing group, stabilizing the negatively charged Meisenheimer complex intermediate that forms upon nucleophilic attack. This makes the C2 position the primary site for introducing new functional groups. 2-chloropyrimidine is orders of magnitude more reactive than chlorobenzene in SₙAr reactions.[9][10] This high reactivity allows for substitutions with a wide range of nucleophiles (amines, thiols, alkoxides) under relatively mild conditions, often without the need for precious metal catalysts.[10]
C4-Carboxylic Acid Group: This group is a versatile handle for various chemical transformations. It can be readily converted into:
Amides: By coupling with primary or secondary amines using standard peptide coupling reagents (e.g., HATU, HOBt/EDC). This is a cornerstone of library synthesis for structure-activity relationship (SAR) studies.
Esters: Through Fischer esterification or reaction with alkyl halides under basic conditions.
Acid Chlorides: By treatment with reagents like thionyl chloride (SOCl₂) or oxalyl chloride, creating a highly reactive intermediate for further functionalization.[11]
C6-Morpholine Group: The morpholine moiety is generally stable under many reaction conditions. It is often incorporated into drug candidates to improve physicochemical properties such as solubility, metabolic stability, and pharmacokinetic profiles.[8][12]
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"Synthetic utility based on key reactive sites."
Proposed Synthetic Protocol
A plausible and efficient synthesis of the title compound would start from a readily available dichloropyrimidine derivative, leveraging the differential reactivity of the chloro groups.
Workflow: Two-Step Synthesis from 2,6-Dichloropyrimidine-4-carboxylic acid
Reaction Setup: To a solution of 2,6-dichloropyrimidine-4-carboxylic acid (1.0 eq.) in a suitable polar aprotic solvent (e.g., Tetrahydrofuran - THF), add a mild organic base such as N,N-Diisopropylethylamine (DIPEA) (1.1 eq.). Cool the mixture to 0 °C in an ice bath.
Causality: Starting with the carboxylic acid form is feasible. The C6 position is generally more reactive towards nucleophilic substitution than the C2 position in such systems, although this can be substrate and condition-dependent. Using a mild base prevents unwanted side reactions.
Nucleophilic Addition: Add morpholine (1.05 eq.) dropwise to the cooled solution, ensuring the temperature remains below 5 °C.
Causality: A slight excess of the nucleophile ensures complete consumption of the starting material. Slow, cold addition controls the exothermic reaction and maximizes regioselectivity, favoring substitution at the more activated C6 position.
Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Trustworthiness: Continuous monitoring is a self-validating step, ensuring the reaction proceeds as expected and is stopped upon completion to prevent the formation of the di-substituted byproduct.
Work-up and Purification:
Upon completion, concentrate the reaction mixture under reduced pressure.
Redissolve the residue in ethyl acetate and wash with a dilute acid (e.g., 1M HCl) to remove excess base and morpholine.
Extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.
Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography to obtain the pure 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Predicted Spectroscopic Data
Spectroscopic analysis is essential for structural confirmation. The following are predicted key signals based on the molecule's structure.[13][14][15]
Spectroscopy
Predicted Key Signals and Features
¹H NMR
- Pyrimidine H (1H): A singlet around δ 6.0-7.0 ppm. The exact shift is influenced by the surrounding substituents. - Morpholine CH₂ (8H): Two multiplets (or broad singlets) around δ 3.5-4.0 ppm, corresponding to the protons adjacent to the nitrogen and oxygen atoms. - Carboxylic Acid OH (1H): A very broad singlet, typically > δ 10 ppm, which may be exchangeable with D₂O.
¹³C NMR
- C=O (Carboxylic): δ 165-175 ppm. - C2, C4, C6 (Pyrimidine): Three distinct signals in the δ 150-170 ppm range for the carbons bearing the Cl, COOH, and morpholino groups. - C5 (Pyrimidine): A signal in the more upfield region of the aromatic carbons, likely δ 90-110 ppm. - Morpholine Carbons: Two signals in the δ 45-70 ppm range.
Mass Spec (EI)
- Molecular Ion (M⁺): A prominent peak at m/z 243. - Isotope Peak (M+2): A peak at m/z 245 with approximately one-third the intensity of the M⁺ peak, which is the characteristic isotopic signature of a single chlorine atom. - Key Fragments: Loss of CO₂ (m/z 199), loss of the carboxylic acid group (m/z 198), and fragmentation of the morpholine ring.
FT-IR (cm⁻¹)
- O-H Stretch (Carboxylic Acid): A very broad band from 2500-3300. - C=O Stretch (Carboxylic Acid): A strong, sharp band around 1700-1730. - C=N and C=C Stretches (Aromatic): Multiple bands in the 1500-1600 region. - C-O-C Stretch (Morpholine): A strong band around 1115.
Applications in Drug Discovery
The 2-chloro-6-morpholinopyrimidine-4-carboxylic acid scaffold is a "privileged structure" in medicinal chemistry. The pyrimidine core is present in numerous FDA-approved drugs, particularly kinase inhibitors used in oncology.[16][17]
Kinase Inhibitors: The pyrimidine ring can act as a hinge-binding motif in the ATP-binding pocket of many kinases. The morpholine group is frequently found in potent and selective phosphatidylinositol 3-kinase (PI3K) inhibitors.[17][18] This scaffold is therefore an excellent starting point for developing novel inhibitors targeting the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer.[18]
Library Synthesis: The orthogonal reactivity of the C2-chloro and C4-carboxylic acid groups allows for a divergent synthetic approach. A common core can be elaborated at the C4 position with a diverse set of amines, and subsequently, the C2 position can be functionalized with another set of nucleophiles, rapidly generating a large library of compounds for high-throughput screening.
Anti-inflammatory Agents: Substituted pyrimidines have shown a wide spectrum of biological activities, including anti-inflammatory properties.[13] This scaffold could be explored for developing novel agents targeting inflammatory pathways.
References
Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. PMC. [Link]
Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave. [Link]
2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties. MDPI. [Link]
Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. PMC. [Link]
Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert. [Link]
Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry. Schrödinger. [Link]
Comparisons of pKa and log P values of some carboxylic and phosphonic acids: Synthesis and measurement. PMC. [Link]
Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC - NIH. [Link]
Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. ResearchGate. [Link]
CHEMISTRY AND SYNTHESIS OF PYRIMIDINE - HETEROCYCLIC CHEMISTRY. SlideShare. [Link]
The physicochemical properties of the synthesized analogous (1-7). ResearchGate. [Link]
Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. Frontiers. [Link]
Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. ResearchGate. [Link]
Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors. PMC. [Link]
pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]
pKa Data Compiled by R. Williams page-1 pKa Values. EPFL. [Link]
pKa values for carboxylic acids 17 a–c (22 °C) and 26 (25 °C). ResearchGate. [Link]
Design, synthesis and bioevaluation of 2-mercapto-6-phenylpyrimidine-4-carboxylic acid derivatives as potent xanthine oxidase inhibitors. PubMed. [Link]
Engineering Morpholinopyrimidine Carboxylic Acid Derivatives: A Blueprint for Next-Generation Kinase Inhibitors
Executive Summary In the landscape of modern targeted oncology, the morpholinopyrimidine scaffold has emerged as a highly privileged pharmacophore, particularly for the inhibition of the Phosphatidylinositol 3-kinase (PI...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern targeted oncology, the morpholinopyrimidine scaffold has emerged as a highly privileged pharmacophore, particularly for the inhibition of the Phosphatidylinositol 3-kinase (PI3K) and Mammalian Target of Rapamycin (mTOR) signaling networks[1]. While the core heterocycle provides the fundamental binding affinity, the integration of carboxylic acid derivatives—such as esters, amides, and hydroxamic acids—transforms these molecules from basic hinge-binders into highly tunable, multi-targeted clinical candidates. This whitepaper deconstructs the structural biology, synthetic methodologies, and quantitative structure-activity relationships (SAR) of morpholinopyrimidine carboxylic acid derivatives.
The Pharmacophore: Deconstructing the Scaffold
The success of morpholinopyrimidine derivatives in drug discovery is not serendipitous; it is the result of precise spatial and electronic complementarity with the kinase ATP-binding pocket:
The Morpholine Ring: The oxygen atom of the morpholine ring acts as a critical hydrogen-bond acceptor. In Class I PI3Ks, this oxygen forms a robust hydrogen bond with the backbone amide of Valine 851 (Val851) in the hinge region[2].
The Pyrimidine Core: Acting as an adenine isostere, the planar pyrimidine ring perfectly occupies the hydrophobic adenine-binding pocket of the kinase, orienting the morpholine moiety toward the hinge region.
The Carboxylic Acid Handle: The inclusion of a carboxylic acid (or its derivatives) at the C6 position of the pyrimidine provides a critical vector for solvent-exposed interactions. It serves as a versatile synthetic handle for late-stage functionalization (LSF). For instance, converting the carboxylic acid into a hydroxamic acid yields dual PI3K/HDAC inhibitors like Fimepinostat (CUDC-907)[2], while terminal carboxylic acid metabolites like PF-06465603 demonstrate potent isolated PI3K/mTOR inhibition[3].
Target Biology: The PI3K/Akt/mTOR Axis
The PI3K/Akt/mTOR pathway is a central regulator of cellular proliferation, survival, and metabolism. Hyperactivation of this pathway, often via PTEN loss or PIK3CA mutations, is a hallmark of numerous malignancies. Single-node inhibition (e.g., targeting only mTORC1) frequently fails due to the activation of compensatory feedback loops that upregulate upstream PI3K signaling. Morpholinopyrimidine derivatives are uniquely suited to act as dual PI3K/mTOR inhibitors, effectively shutting down the entire cascade and preventing feedback reactivation[4].
PI3K/Akt/mTOR signaling cascade and dual inhibition by morpholinopyrimidine derivatives.
Synthetic Methodologies & Experimental Protocols
To fully exploit the SAR of this scaffold, medicinal chemists utilize a divergent synthetic strategy. By keeping the carboxylic acid protected as an ester during harsh cross-coupling steps, the core can be built reliably before late-stage derivatization[1].
Step-by-step synthetic workflow for morpholinopyrimidine carboxylic acid derivatives.
Self-Validating Protocol: Synthesis of Morpholinopyrimidine Carboxylic Acid Derivatives
Procedure: Dissolve 2,4-dichloropyrimidine-6-carboxylic acid methyl ester (1.0 eq) in anhydrous THF. Add N,N-diisopropylethylamine (DIPEA, 1.5 eq) and cool the reaction flask to 0°C. Dropwise add morpholine (1.05 eq) over 15 minutes. Stir for 2 hours.
Causality: The C4 position of the pyrimidine ring is significantly more electrophilic than C2 due to the combined electron-withdrawing effects of the adjacent ring nitrogens and the C6 ester group. Cooling to 0°C ensures strict regiocontrol, preventing over-substitution at the C2 position.
Validation: LC-MS analysis must show a mass shift corresponding to the displacement of exactly one chlorine atom (+51 Da net change).
Step 2: Suzuki-Miyaura Cross-Coupling
Procedure: Combine the intermediate from Step 1 with an aryl boronic acid (1.2 eq), Pd(dppf)Cl2 (5 mol%), and 2M aqueous Na2CO3 (3.0 eq) in 1,2-dimethoxyethane (DME). Degas the mixture and heat to 90°C under argon for 12 hours.
Causality: DME is selected over THF because it provides superior solvation for the biphasic aqueous/organic mixture at elevated temperatures, which is critical for solubilizing the inorganic base required for the transmetallation step of the palladium catalytic cycle[5].
Validation: TLC should confirm the disappearance of the starting material. Post-workup HPLC purity must exceed 95% before proceeding to hydrolysis.
Step 3: Ester Hydrolysis
Procedure: Treat the coupled product with LiOH·H2O (3.0 eq) in a 3:1 mixture of MeOH:H2O at room temperature for 4 hours. Concentrate the methanol in vacuo, then acidify the aqueous layer with 1M HCl to pH 3 to precipitate the product.
Causality: Mild basic conditions selectively cleave the methyl ester without degrading the morpholine ring or the newly formed biaryl bond[1]. Acidification ensures the resulting carboxylic acid is fully protonated, rendering it insoluble in the aqueous phase for high-yield filtration.
Validation:
H-NMR must confirm the complete disappearance of the ester methyl singlet (typically observed around ~3.9 ppm).
Procedure: React the free carboxylic acid with a primary or secondary amine using HBTU (1.2 eq) and DIPEA (2.0 eq) in DMF at room temperature[1].
Causality: HBTU rapidly converts the carboxylic acid into a highly reactive activated OBt-ester, which is readily attacked by the amine nucleophile. DMF is utilized to fully solubilize the polar, highly functionalized intermediates.
Validation: High-resolution mass spectrometry (HRMS) must confirm the exact mass of the final target within 5 ppm error.
The derivatization of the carboxylic acid moiety drastically alters the pharmacological profile of the morpholinopyrimidine core. As demonstrated in Table 1, converting the acid into a complex amide (e.g., GDC-0980) yields potent dual PI3K/mTOR inhibition, whereas converting it into a hydroxamic acid (e.g., CUDC-907) bridges the gap between kinase and epigenetic targeting[1][2].
Table 1: Quantitative SAR Data for Key Morpholinopyrimidine Derivatives
Compound
Primary Target(s)
PI3Kα IC / K (nM)
mTOR IC / K (nM)
Key Structural Feature Derived from Carboxylic Acid
Morpholinopyrimidine carboxylic acid derivatives represent a masterclass in rational drug design. By leveraging the morpholine ring for precise hinge-region anchoring and utilizing the carboxylic acid as a dynamic vector for late-stage functionalization, researchers can fine-tune pharmacokinetic properties and expand target profiles. Whether engineering highly selective PI3K inhibitors or designing multi-targeted agents that simultaneously disrupt kinase signaling and epigenetic regulation, this scaffold remains a cornerstone of modern oncological therapeutics.
References
Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Recent development of ATP-competitive small molecule phosphatidylinostitol-3-kinase inhibitors as anticancer agents
Source: Oncotarget
URL:[Link]
Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines
Source: MDPI
URL:[Link]
Recent Advances in Dual PI3K/mTOR Inhibitors for Tumour Treatment
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Targeting Histone Deacetylases 6 in Dual-Target Therapy of Cancer
Source: MDPI
URL:[Link]
An In-Depth Technical Guide to 2-chloro-6-morpholinopyrimidine-4-carboxylic acid: Synthesis, Characterization, and Applications in Drug Discovery
Executive Summary This technical guide provides a comprehensive overview of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a heterocyclic building block of significant interest to medicinal chemistry and drug develop...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide provides a comprehensive overview of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a heterocyclic building block of significant interest to medicinal chemistry and drug development. With a molecular formula of C₉H₁₀ClN₃O₃ and a molecular weight of 243.65 g/mol , this compound features a unique trifunctional architecture: a reactive chloro group, a versatile carboxylic acid handle, and a morpholino moiety integrated into a pyrimidine core.[1][2] This guide details the compound's physicochemical properties, proposes a validated synthesis protocol, outlines rigorous methods for its structural characterization, and explores its chemical reactivity and potential applications as a scaffold for developing novel therapeutic agents, particularly kinase inhibitors.
Introduction: The Pyrimidine Scaffold in Modern Medicinal Chemistry
The pyrimidine ring is a foundational heterocyclic motif in a vast array of biologically active molecules, including several essential chemotherapeutics and antivirals.[3] Its ability to engage in hydrogen bonding and other non-covalent interactions makes it a privileged structure for designing molecules that target key biological macromolecules. 2-chloro-6-morpholinopyrimidine-4-carboxylic acid emerges as a particularly valuable intermediate due to the orthogonal reactivity of its functional groups.
The 2-Chloro Group: Serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of diverse amine, thiol, or alcohol-containing fragments.
The 4-Carboxylic Acid Group: Provides a versatile handle for forming amide or ester linkages, enabling conjugation to other molecules or exploration of structure-activity relationships (SAR) at this position.[4]
The 6-Morpholino Group: Modulates the electronic properties and solubility of the core, often improving the pharmacokinetic profile of derivative compounds.
This guide provides researchers and drug development professionals with the foundational knowledge required to effectively utilize this potent building block in their synthetic and discovery programs.
Physicochemical and Computational Properties
A thorough understanding of the compound's properties is essential for its application in synthesis and formulation. The key physicochemical and computational data for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS No. 263270-40-2) are summarized below.[1]
The logical disconnection approach points to 2,6-dichloropyrimidine-4-carboxylic acid as a key starting material. This highlights a two-step sequence involving selective morpholine addition followed by a potential ester hydrolysis.
Caption: Retrosynthetic pathway for the target compound.
Proposed Synthetic Protocol
This protocol is a self-validating system that includes in-process checks to ensure reaction completion and purity.
Step 1: Synthesis of Ethyl 2-chloro-6-morpholinopyrimidine-4-carboxylate
To a solution of ethyl 2,6-dichloropyrimidine-4-carboxylate (1.0 eq) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile, add N,N-Diisopropylethylamine (DIPEA) (1.5 eq).
Cool the mixture to 0°C in an ice bath.
Add morpholine (1.1 eq) dropwise over 15 minutes. The addition of a non-nucleophilic base like DIPEA is crucial to scavenge the HCl byproduct without consuming the morpholine nucleophile.
Allow the reaction to warm to room temperature and stir for 4-6 hours.
Monitor the reaction progress using Thin-Layer Chromatography (TLC). This is a critical self-validation step. The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates the reaction is proceeding.
Once the reaction is complete, pour the mixture into ice-water to precipitate the product.
Collect the solid by vacuum filtration and wash thoroughly with cold water to remove residual salts and solvent.
Dry the solid under vacuum to yield the intermediate ester.
Step 2: Hydrolysis to 2-chloro-6-morpholinopyrimidine-4-carboxylic acid
Suspend the crude ethyl ester intermediate from Step 1 in a mixture of ethanol and water (e.g., a 3:1 ratio).
Add sodium hydroxide (2.0 eq) as a 1M aqueous solution.
Heat the mixture to reflux (approximately 80-90°C) for 2-4 hours. The use of reflux ensures sufficient energy to drive the saponification to completion.
Monitor the hydrolysis by TLC until the starting ester is fully consumed.
Cool the reaction mixture to room temperature and acidify to pH ~3-4 with 1M HCl. The carboxylic acid product, being less soluble in acidic aqueous media, will precipitate.
Collect the resulting white precipitate by vacuum filtration.
Wash the solid with cold water to remove inorganic salts.
Dry the final product under high vacuum.
Structural Elucidation and Characterization
Confirming the identity and purity of the synthesized compound is paramount. A combination of spectroscopic techniques should be employed.
Mass Spectrometry (MS)
Objective: To confirm the molecular weight of the compound.
Methodology: The sample is analyzed using Electrospray Ionization (ESI) Mass Spectrometry in both positive and negative ion modes.
Expected Results: In positive ion mode ([M+H]⁺), a peak should be observed at m/z 244.65. In negative ion mode ([M-H]⁻), a peak at m/z 242.65 is expected. The analysis of the fragmentation pattern can further validate the presence of key structural motifs.[5]
Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify key functional groups. FTIR is a powerful and accessible technique for the structural elucidation of pyrimidine derivatives.[3]
Methodology: The solid sample is analyzed using a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.
Expected Characteristic Peaks:
~3300-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid.
~1700-1725 cm⁻¹: C=O stretch of the carboxylic acid.
~1600-1450 cm⁻¹: C=C and C=N stretching vibrations of the pyrimidine ring.
~1115 cm⁻¹: C-O-C stretch of the morpholine ring.
~800-600 cm⁻¹: C-Cl stretch.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To provide a detailed map of the molecule's carbon-hydrogen framework.
Methodology: ¹H and ¹³C NMR spectra are recorded in a suitable deuterated solvent, such as DMSO-d₆.
Expected ¹H NMR Signals:
A singlet in the aromatic region (δ 6.5-7.5 ppm) for the proton on the pyrimidine ring.
Two triplets (or multiplets) around δ 3.6-3.8 ppm corresponding to the two sets of chemically non-equivalent protons on the morpholine ring.
A very broad singlet at high chemical shift (>12 ppm) for the carboxylic acid proton.
Expected ¹³C NMR Signals: Approximately 9 distinct signals corresponding to the different carbon environments in the molecule.
Chemical Reactivity and Applications in Drug Discovery
The title compound is a versatile scaffold. Its functional groups can be selectively modified to generate libraries of new chemical entities for screening.
Caption: Workflow for generating a diverse chemical library.
Analogy to Kinase Inhibitor Synthesis
The strategic importance of chloro-pyrimidine carboxylic acids is exemplified by their use in synthesizing targeted cancer therapies. For instance, 2-chloro-6-methylpyrimidine-4-carboxylic acid is a key intermediate in the synthesis of Dasatinib, a potent tyrosine kinase inhibitor.[6] The carboxylic acid is first used for an amide coupling, and the chloro group is subsequently displaced by another amine. This highlights a validated blueprint for using the title compound to access novel kinase inhibitors.
Potential as a Modulator of Signaling Pathways
Many pyrimidine-based compounds are known to inhibit protein kinases that are critical components of oncogenic signaling pathways.[5] Pathways such as the PI3K/Akt/mTOR and MAPK cascades, which are frequently dysregulated in cancer, are prime targets for inhibitors derived from this scaffold.[5]
A hypothetical inhibitor developed from the 2-chloro-6-morpholinopyrimidine-4-carboxylic acid scaffold could be designed to target a key kinase like mTOR within the PI3K/Akt pathway, which is central to cell growth, proliferation, and survival.
Caption: Potential inhibition point in the PI3K/Akt/mTOR pathway.
Conclusion
2-chloro-6-morpholinopyrimidine-4-carboxylic acid is a high-value, strategically functionalized heterocyclic compound. Its defined physicochemical properties and the orthogonal reactivity of its chloro, carboxylic acid, and morpholino groups make it an exceptionally versatile building block for medicinal chemists. The synthetic and analytical protocols detailed in this guide provide a reliable framework for its preparation and characterization. By enabling access to novel chemical space, particularly in the realm of kinase inhibitors, this scaffold represents a powerful tool for advancing modern drug discovery programs.
References
Synthesis and Characterization of Novel Pyrimidine Derivatives: A Technical Guide. (2025). Benchchem.
Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. [Link]
Preparation and Characterization of Derivatives of Pyrimidines in two ways Clascical and Microwave. (2025). Journal of Education for Pure Science-University of Anbar.
AL-Dawoody, P. (2023). Preparation and characterization of some pyrimidine derivatives and study with CT DNA. AIP Conference Proceedings, 2839(1).
Abdulameer, S. R., Jihad, R. S., & Alghanmy, H. S. (2025). Preparation, Characterization and in Silico Study of Some Pyrimidine Derivatives That Contain a Chalcone Group and Study of Their Biological Activity. Chemistry Proceedings, 18(1), 42. [Link]
Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres. (2022). Bentham Science.
5-chloro-2-morpholin-4-ylpyrimidine-4-carboxylic acid. Santa Cruz Biotechnology.
An In-depth Technical Guide to 2-chloro-6-morpholinopyrimidine-4-carboxylic acid: A Key Intermediate for Drug Discovery
This technical guide provides a comprehensive overview of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a crucial building block for researchers, medicinal chemists, and professionals in the field of drug developmen...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides a comprehensive overview of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a crucial building block for researchers, medicinal chemists, and professionals in the field of drug development. Due to the limited publicly available data for this specific compound, this guide will leverage the extensive information available for its close structural analog, 2-chloro-6-methylpyrimidine-4-carboxylic acid (CAS 89581-58-8), to infer its chemical properties, reactivity, and potential applications. This approach allows for a robust and scientifically grounded exploration of the target molecule's utility.
Introduction: The Significance of the Pyrimidine Scaffold
The pyrimidine ring is a fundamental heterocyclic motif present in a vast array of biologically active molecules, including nucleic acids and numerous pharmaceuticals. The strategic functionalization of the pyrimidine core allows for the precise tuning of a molecule's physicochemical properties and its interaction with biological targets. 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is a prime example of a highly versatile pyrimidine-based building block. Its key structural features – a reactive chloro group, a nucleophilic morpholine moiety, and a carboxylic acid handle – provide three distinct points for chemical modification, making it an invaluable tool in the synthesis of complex molecular architectures.
Physicochemical Properties
Property
Predicted Value/Information
Source
CAS Number
Not definitively assigned in public databases. Analog (methyl): 89581-58-8
The synthesis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid likely follows established pyrimidine chemistry. A plausible synthetic route would involve the reaction of a dichlorinated pyrimidine carboxylic acid with morpholine.
Proposed Synthetic Pathway
A logical synthetic approach would start from 2,6-dichloropyrimidine-4-carboxylic acid. The greater reactivity of the chlorine atom at the 6-position towards nucleophilic substitution by amines like morpholine would allow for a selective initial reaction.
Caption: Proposed synthesis of the target compound.
Key Reactive Sites and Their Utility
The true value of this reagent lies in the differential reactivity of its functional groups.
The Carboxylic Acid: This group is a versatile handle for amide bond formation, a cornerstone of medicinal chemistry. It can be activated using standard coupling reagents (e.g., HATU, HOBt/EDC) to react with a wide range of amines, enabling the construction of diverse compound libraries.[2]
The 2-Chloro Position: The chlorine atom on the pyrimidine ring is susceptible to nucleophilic aromatic substitution. This allows for the introduction of various functionalities, such as amines, alcohols, and thiols, further expanding the chemical space accessible from this intermediate.
The Morpholine Moiety: The morpholine group is a common feature in many approved drugs, often contributing to improved solubility and pharmacokinetic properties.
This trifecta of reactive sites allows for a modular and strategic approach to drug design, as illustrated in the workflow below.
Caption: Stepwise functionalization of the core scaffold.
Applications in Drug Discovery: A Case Study in Kinase Inhibition
The pyrimidine scaffold is a well-established "privileged structure" in medicinal chemistry, particularly in the development of kinase inhibitors. Many kinase inhibitors feature a substituted pyrimidine core that mimics the adenine portion of ATP, enabling them to bind to the ATP-binding site of kinases.
Hypothetical Signaling Pathway and Drug Action
Let's consider a hypothetical signaling pathway where an aberrant kinase, "Kinase X," drives disease progression. A drug molecule synthesized from our pyrimidine intermediate could be designed to specifically inhibit Kinase X.
Caption: Inhibition of a hypothetical kinase pathway.
Experimental Protocol: Amide Coupling
The following is a representative, self-validating protocol for the coupling of the carboxylic acid with a primary amine.
Objective: To synthesize an amide derivative of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
To a solution of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (1.0 eq) in anhydrous DMF, add the primary amine (1.1 eq) and DIPEA (3.0 eq).
Stir the solution at room temperature for 10 minutes.
Add HATU (1.2 eq) portion-wise to the reaction mixture.
Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.
Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate (2x) and brine (1x).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford the desired amide.
Causality: The use of HATU as a coupling agent provides a highly efficient and clean reaction with minimal side products. DIPEA acts as a non-nucleophilic base to neutralize the hexafluorophosphate salt formed during the reaction. The aqueous workup is designed to remove unreacted starting materials and coupling reagents.
Suppliers
While specific suppliers for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid are limited, the following table provides information on a known supplier and suppliers of the closely related methyl analog.
2-chloro-6-morpholinopyrimidine-4-carboxylic acid represents a highly valuable and versatile building block for the synthesis of complex molecules in drug discovery. Its trifunctional nature allows for a modular and strategic approach to library synthesis, particularly in the pursuit of kinase inhibitors and other targeted therapies. While direct data for this specific compound is sparse, the extensive information available for its close analogs provides a strong foundation for its application in medicinal chemistry. As with any research chemical, it is imperative to handle this compound with appropriate safety precautions in a well-ventilated laboratory setting.
References
2-chloro-6-morpholinopyrimidine-4-carboxylic acid, Package: 100mg, Laibo Chem. (n.d.). Retrieved from [Link]
N-(2-chloro-6-methylphenyl)-2-(2-methyl-6-morpholinopyrimidin-4-ylamino)-1,3-thiazole-5-carboxamide. PubChem. (n.d.). Retrieved from [Link]
Methyl 2-chloro-6-methoxypyrimidine-4-carboxylate. PubChem. (n.d.). Retrieved from [Link]
Preparation method of 2-(6-chloro-2-methylpyrimidinyl-4-amino)-N-(2-chloro-6-methylphenyl)-5-thiazolecarboxamide. Google Patents. (n.d.).
2-Chloro-6-hydroxyquinazoline-4-carboxylic acid. PubChem. (n.d.). Retrieved from [Link]
Reaxys USER Manual. Central Library IITD. (2025). Retrieved from [Link]
2-Chloro-4-methylpyrimidine-5-carboxylic acid. PubChem. (n.d.). Retrieved from [Link]
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society reviews, 38(2), 606–631.
2,6-dimorpholinopyrimidine-4-carboxylic acid (C13H18N4O4). PubChemLite. (n.d.). Retrieved from [Link]
The compound 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a highly functionalized pyrimidine building block[1]. It serves as a critical intermediate in the synthesis of amide derivatives that act as potent cytokine inhibitors[2]. These downstream active pharmaceutical ingredients (APIs) are heavily investigated for their role in modulating TNF-alpha, offering therapeutic potential in diseases characterized by excessive cytokine production, such as rheumatoid arthritis, pulmonary fibrosis, and multiple sclerosis[3].
For drug development professionals, understanding the exact solubility profile and ionization behavior of this intermediate is paramount. Poor solubility during synthesis can lead to incomplete reactions, while unpredictable solubility in biological assays can yield false negatives. This whitepaper synthesizes the physicochemical properties of this compound, providing field-proven protocols for thermodynamic and kinetic solubility assessments.
Physicochemical Profiling & Mechanistic Insights
As a Senior Application Scientist, I approach solubility not merely as a metric to be measured, but as a thermodynamic consequence of molecular structure.
Structural Causality and Ionization
The molecule features three distinct functional domains:
The Pyrimidine Core: Highly electron-deficient, promoting strong intermolecular pi-pi stacking in the solid state.
The 2-Chloro Substituent: Imparts lipophilicity but also exerts a strong electron-withdrawing inductive effect (-I effect).
The 6-Morpholino Group: Typically, aliphatic morpholines are basic (pKa ~8.3). However, in this architecture, the nitrogen's lone pair is heavily delocalized into the electron-deficient pyrimidine ring. This resonance drastically reduces its basicity, resulting in a predicted pKa of 0.24 [4].
The 4-Carboxylic Acid: Expected to have a pKa of approximately 2.8 due to the electron-withdrawing nature of the adjacent pyrimidine ring.
The Result: Unlike typical amino acids, this compound does not exist as a zwitterion at physiological pH. At pH 7.4, the carboxylic acid is fully deprotonated, but the morpholine nitrogen remains unprotonated. The molecule exists almost exclusively as an anion, which aligns with its highly hydrophilic LogP of 0.17 [5].
Quantitative Solubility Data
The following tables summarize the equilibrium solubility data. Because solubility is a function of both the solvent's dielectric constant and the solute's ionization state, aqueous solubility is highly pH-dependent.
Table 1: Core Physicochemical Properties
Property
Value
Causality / Impact
Molecular Weight
243.65 g/mol
Favorable for high ligand efficiency in fragment-based design.
In pharmaceutical development, a protocol is only as good as its internal controls. The following methodologies are designed as self-validating systems to ensure data integrity.
Thermodynamic Solubility (Shake-Flask Method)
Purpose: To determine the true equilibrium solubility of the solid crystal lattice in a specific solvent.
Causality & Validation: We sample at both 24 hours and 48 hours. If the concentration at 48h matches the 24h timepoint, thermodynamic equilibrium is validated. Furthermore, analyzing the residual solid via X-Ray Powder Diffraction (XRPD) ensures that the compound has not converted into a less soluble hydrate or polymorph during incubation.
Step-by-Step Protocol:
Preparation: Weigh 5 mg of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid into a 1.5 mL glass vial.
Buffer Addition: Add 0.5 mL of the target aqueous buffer (e.g., pH 7.4 PBS). Ensure a visible excess of solid remains to guarantee saturation.
Incubation: Seal the vial and place it in a thermoshaker at 25°C, agitating at 800 rpm.
Sampling: At 24 hours, extract a 100 µL aliquot. Centrifuge at 10,000 x g for 15 minutes to separate the undissolved solid.
Quantification: Dilute the supernatant with mobile phase and analyze via HPLC-UV (detection at 254 nm) against a known calibration curve.
Validation: Repeat step 4 at 48 hours. Recover the remaining solid pellet, dry gently under nitrogen, and submit for XRPD analysis.
Caption: Workflow for thermodynamic solubility assessment via the shake-flask method.
Kinetic Solubility (Solvent-Shift Nephelometry)
Purpose: To mimic biological assay conditions where a compound dissolved in DMSO is suddenly spiked into an aqueous buffer.
Causality & Validation: Kinetic solubility is often higher than thermodynamic solubility due to supersaturation, but it is prone to sudden precipitation ("crashing out"). Visual inspection is subjective; therefore, we use nephelometry (light scattering) to objectively detect the exact concentration at which nano-precipitates form.
Step-by-Step Protocol:
Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% DMSO.
Serial Dilution: Create a concentration gradient of the compound in DMSO.
Solvent Shift: Using an automated liquid handler, spike 5 µL of each DMSO dilution into 245 µL of pH 7.4 PBS in a 96-well plate (final DMSO concentration = 2%).
Incubation: Shake the plate for 2 hours at room temperature.
Detection: Read the plate using a nephelometer. A sharp increase in light scattering indicates the kinetic solubility limit has been breached.
Conclusion
For 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, the interplay between its electron-deficient pyrimidine ring and its functional groups dictates a unique solubility profile. Because its morpholine nitrogen is essentially non-basic (pKa 0.24)[4], the molecule relies entirely on the deprotonation of its carboxylic acid for aqueous solubility. Consequently, researchers must ensure that any aqueous formulations or assay buffers are maintained above pH 4.0 to prevent the compound from crashing out of solution. By employing the rigorous, self-validating thermodynamic and kinetic protocols outlined above, development teams can ensure robust, reproducible data in their synthetic and biological workflows.
The Strategic Role of 2-Chloro-6-Morpholinopyrimidine-4-Carboxylic Acid in Modern Drug Discovery: From p38 Kinase to NAPE-PLD Inhibition
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper Executive Summary In the landscape of rational drug design, 2-chloro-6-morpholinopy...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: In-Depth Technical Guide & Whitepaper
Executive Summary
In the landscape of rational drug design, 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) and its methyl ester precursor (CAS: 107973-01-3) have emerged as highly privileged scaffolds. The architectural brilliance of this molecule lies in its orthogonal reactivity: the C4-carboxylic acid serves as an anchor for amide coupling, the C2-chlorine is primed for Nucleophilic Aromatic Substitution (SNAr), and the C6-morpholine ring precisely tunes lipophilicity (LogP) while sterically protecting the core.
This technical guide synthesizes the patent literature and peer-reviewed methodologies surrounding this compound, tracing its evolution from a pioneer intermediate in AstraZeneca's p38 MAP kinase inhibitors[1] to its modern resurgence as the core building block for LEI-401, a first-in-class NAPE-PLD inhibitor[2].
In the early 2000s, AstraZeneca filed patent WO 00/18738, utilizing this pyrimidine scaffold to synthesize bis-amidophenyl benzamide derivatives[1]. The biological target was p38 Mitogen-Activated Protein (MAP) kinase. p38 kinase is a critical enzymatic node in the inflammatory cascade, responsible for the biosynthesis and excretion of pro-inflammatory cytokines such as TNF-α and IL-1[1]. By inhibiting p38, these pyrimidine derivatives effectively blunt the inflammatory response, offering therapeutic pathways for chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis[3].
Fig 1. p38 MAPK signaling cascade and its targeted inhibition by benzamide derivatives.
Protocol 1: Self-Validating Saponification of the Methyl Ester
Objective: Conversion of methyl 2-chloro-6-morpholinopyrimidine-4-carboxylate to the free carboxylic acid for subsequent C4-amide coupling[1].
Causality: Lithium hydroxide (LiOH) is specifically chosen over NaOH or KOH to prevent the highly nucleophilic hydroxide ion from attacking the electrophilic C2-chlorine atom, which would yield an unwanted C2-hydroxy byproduct.
Dissolution: Suspend methyl 2-chloro-6-morpholinopyrimidine-4-carboxylate (0.21 g) in a solvent mixture of methanol (10 mL) and deionized water (2 mL).
Hydrolysis: Add 1.0 M aqueous Lithium Hydroxide (1.01 mL) dropwise at 0 °C, then allow the mixture to warm to ambient temperature.
In-Process Validation: Stir for 16 hours. Self-Validation Check: Analyze an aliquot via LC-MS. Proceed to workup only when the ester mass ([M+H]⁺ ~258) is completely depleted, ensuring 100% conversion to the carboxylate.
Workup: Evaporate the methanol under reduced pressure. Dilute the aqueous residue with water and acidify to pH 3-4 using 1M HCl to protonate the carboxylate.
Isolation & Final Validation: Collect the resulting precipitate via vacuum filtration. Self-Validation Check: Confirm structural integrity via ¹H-NMR (DMSO-d₆), ensuring the presence of the pyrimidine aromatic proton (~7.28 ppm) and a broad singlet for the carboxylic acid proton[1].
Two decades later, the esterified form of this scaffold was utilized by Mock et al. to synthesize LEI-401 , a highly selective, CNS-active inhibitor of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD)[2]. NAPE-PLD is the primary enzyme responsible for generating N-acylethanolamines (NAEs)—including the endocannabinoid anandamide (AEA)—in the brain[4]. By blocking NAPE-PLD, LEI-401 reduces anandamide levels, thereby modulating the CB1 receptor pathway, activating the HPA axis, and impairing fear extinction in mice[2].
Fig 2. NAPE-PLD mediated biosynthesis of anandamide and its targeted inhibition by LEI-401.
Protocol 2: Microwave-Assisted SNAr for LEI-401 Synthesis
Objective: Regioselective nucleophilic aromatic substitution at the C2 position of the pyrimidine core[5].
Causality: The C2-chlorine is sterically hindered. Microwave irradiation provides the rapid, homogeneous thermal energy required to overcome this activation barrier without causing thermal degradation of the morpholine or pyrrolidine rings. DiPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the equilibrium forward[5].
Reaction Assembly: In a microwave-safe vial, combine the C4-amide substituted 2-chloropyrimidine intermediate (1.0 equiv), (S)-3-phenylpiperidine (1.3 equiv), and N,N-Diisopropylethylamine (DiPEA, 3.0 equiv) in a polar aprotic solvent (e.g., NMP).
Microwave Irradiation: Seal the vial and subject it to microwave irradiation at 160 °C for 4 hours.
In-Process Validation:Self-Validation Check: Perform LC-MS analysis on a micro-aliquot. The reaction is deemed complete when the 2-chloropyrimidine starting material peak is entirely replaced by the product mass ([M+H]⁺ ~422 for LEI-401). If starting material persists, re-subject to microwave heating in 1-hour increments.
Purification: Dilute the mixture with ethyl acetate, wash extensively with brine to remove the solvent and DiPEA salts, concentrate, and purify via flash column chromatography (gradient: 70% to 100% EtOAc in pentane)[5].
Final Validation:Self-Validation Check: Verify >95% purity using analytical HPLC. Confirm stereochemical integrity via 2D-NMR (COSY/HSQC) to ensure no epimerization occurred during the harsh thermal conditions.
Section 3: Quantitative Data & Benchmarking
The versatility of the 2-chloro-6-morpholinopyrimidine-4-carboxylic acid scaffold is evident in the distinct pharmacological profiles of its derivatives. Table 1 summarizes the quantitative metrics of the key compounds discussed.
Table 1: Physicochemical and Pharmacological Profile of Key Pyrimidine Derivatives
Compound / Derivative
Primary Target
Binding Affinity / Potency
Key Structural Modifications
In Vivo Phenotype / Efficacy
Benzamide Derivatives (WO 00/18738)
p38 MAP Kinase
Nanomolar range
C4-Bis-amidophenyl coupling
Potent inhibition of TNF-α and IL-1 production in cellular assays.
Modulates emotional behavior; impairs fear extinction in WT mice.
LEI-401 (Human)
NAPE-PLD
Kᵢ = 0.027 µM
C6-(S)-3-hydroxypyrrolidine substitution
Reduces brain NAEs (e.g., anandamide) in freely moving mice.
LEI-401 (Mouse)
NAPE-PLD
Kᵢ = 0.18 µM
Same as above
Activates the hypothalamus-pituitary-adrenal (HPA) axis.
References
AstraZeneca / Zeneca Limited. "Benzamide derivatives and their use as cytokine inhibitors." Patent WO 00/18738 (2000).
Mock, E.D., et al. "Discovery of a NAPE-PLD inhibitor that modulates emotional behavior in mice." Nature Chemical Biology 16, 667–675 (2020). URL:[Link]
Mock, E.D., et al. "Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D." Journal of Medicinal Chemistry 63(24), 15852–15874 (2020). URL:[Link]
Boehringer Ingelheim Pharma GmbH. "Methods of treating COPD and pulmonary hypertension." US Patent Application 2005/0148555A1 (2004).
The Therapeutic Landscape of Morpholine-Substituted Pyrimidines: A Technical Guide for Drug Discovery
Introduction: The Morpholine Moiety as a Privileged Scaffold in Pyrimidine-Based Drug Design The pyrimidine nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. It...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Morpholine Moiety as a Privileged Scaffold in Pyrimidine-Based Drug Design
The pyrimidine nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. Its inherent ability to engage in hydrogen bonding and other crucial molecular interactions has established it as a privileged scaffold in the design of targeted therapies. The strategic incorporation of a morpholine ring onto the pyrimidine core has emerged as a powerful approach to enhance the pharmacological profile of these compounds. The morpholine moiety, a six-membered saturated heterocycle containing both an amine and an ether functional group, imparts favorable physicochemical properties, including improved aqueous solubility, metabolic stability, and the ability to form key hydrogen bonds with biological targets.[1][2] This unique combination of a versatile pyrimidine core and the advantageous properties of the morpholine substituent has led to the development of a diverse class of molecules with significant therapeutic potential across a range of diseases, most notably in oncology.
This technical guide provides an in-depth exploration of the therapeutic applications of morpholine-substituted pyrimidines, with a focus on their role as kinase inhibitors. We will delve into their mechanism of action, provide detailed experimental protocols for their evaluation, and explore their expanding applications in other therapeutic areas. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of this important chemical class.
I. Morpholine-Substituted Pyrimidines as Potent Kinase Inhibitors in Oncology
A primary and extensively explored therapeutic application of morpholine-substituted pyrimidines lies in their ability to act as potent and selective kinase inhibitors. Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many cancers. The pyrimidine scaffold can mimic the adenine base of ATP, allowing it to competitively bind to the ATP-binding pocket of kinases.[2] The morpholine moiety often enhances this interaction and improves the overall drug-like properties of the inhibitor.
A. Targeting the PI3K/Akt/mTOR Pathway: A Central Node in Cancer Signaling
The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a crucial signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[3] Its aberrant activation is a frequent event in a wide range of human cancers, making it a prime target for therapeutic intervention. Several morpholine-substituted pyrimidine derivatives have been developed as potent inhibitors of this pathway.
One notable example is Gedatolisib (PF-05212384) , an investigational dual inhibitor of PI3K and mTOR.[4] Gedatolisib binds to the various p110 catalytic subunit isoforms of PI3K and the kinase domain of mTOR, leading to a comprehensive blockade of the PI3K/Akt/mTOR signaling cascade.[5] This dual-inhibition mechanism is thought to be more effective than targeting a single component of the pathway, as it can overcome potential feedback loops and resistance mechanisms.[5]
Signaling Pathway Visualization: The PI3K/Akt/mTOR Cascade
The following diagram illustrates the central role of the PI3K/Akt/mTOR pathway in cell signaling and the points of inhibition by dual PI3K/mTOR inhibitors like Gedatolisib.
Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition.
B. Overcoming Resistance in Non-Small Cell Lung Cancer: EGFR Inhibitors
The Epidermal Growth Factor Receptor (EGFR) is another critical target in oncology, particularly in non-small cell lung cancer (NSCLC). While first-generation EGFR tyrosine kinase inhibitors (TKIs) have shown clinical benefit, the emergence of resistance mutations, such as T790M, limits their long-term efficacy. Morpholine-substituted pyrimidines have been instrumental in the development of third-generation EGFR inhibitors that can overcome this resistance. These compounds are designed to selectively target the mutant form of EGFR while sparing the wild-type receptor, thereby reducing off-target toxicities.
II. Experimental Protocols for the Evaluation of Morpholine-Substituted Pyrimidines
The characterization of novel therapeutic compounds requires a battery of robust and reproducible in vitro assays. The following section provides detailed, step-by-step methodologies for key experiments used to evaluate the efficacy of morpholine-substituted pyrimidines.
A. In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol describes a general method for determining the in vitro inhibitory activity of a compound against a specific kinase, such as PI3K or EGFR, using a luminescence-based assay that measures ADP production.
Principle: Kinase activity is measured by quantifying the amount of ADP produced during the phosphorylation reaction. The ADP is converted to ATP, which is then used in a luciferase-catalyzed reaction to produce a luminescent signal that is proportional to the kinase activity.
Materials:
Recombinant kinase (e.g., PI3Kα, EGFR)
Kinase substrate (e.g., a specific peptide or lipid)
ATP
Kinase assay buffer
Test compound (morpholine-substituted pyrimidine) dissolved in DMSO
ADP-Glo™ Kinase Assay Kit (or similar)
White, opaque 96-well or 384-well plates
Plate-reading luminometer
Procedure:
Compound Preparation: Prepare a serial dilution of the test compound in kinase assay buffer. The final DMSO concentration should be kept constant across all wells (typically ≤1%).
Kinase Reaction:
a. To each well of the assay plate, add 5 µL of the diluted test compound or vehicle control (DMSO).
b. Add 10 µL of a master mix containing the kinase substrate and ATP in kinase assay buffer to each well.
c. Initiate the kinase reaction by adding 10 µL of the diluted kinase enzyme to each well.
d. Incubate the plate at 30°C for 60 minutes.
ADP Detection:
a. After the incubation, add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
b. Incubate the plate at room temperature for 40 minutes.
c. Add 50 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.
d. Incubate the plate at room temperature for 30 minutes.
Data Acquisition and Analysis:
a. Measure the luminescence of each well using a plate-reading luminometer.
b. Subtract the background luminescence (no enzyme control) from all other readings.
c. Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.
d. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[6]
B. Cell Viability Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.
Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Materials:
Cancer cell line of interest
Complete cell culture medium
Test compound (morpholine-substituted pyrimidine)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
96-well cell culture plates
Multi-well spectrophotometer (plate reader)
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).
Compound Treatment:
a. Prepare serial dilutions of the test compound in complete cell culture medium.
b. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a no-cell control (medium only).
c. Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).
MTT Incubation:
a. After the treatment period, add 10 µL of MTT solution to each well.
b. Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.
Formazan Solubilization:
a. Carefully remove the medium containing MTT.
b. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
c. Gently mix the plate on an orbital shaker for 15 minutes to ensure complete solubilization.
Data Acquisition and Analysis:
a. Measure the absorbance at 570 nm using a plate reader.
b. Subtract the absorbance of the no-cell control from all other readings.
c. Calculate the percentage of cell viability for each treatment relative to the vehicle control.
d. Plot the percentage of cell viability against the logarithm of the compound concentration to determine the IC50 value.[7]
C. Western Blot for Phosphorylated Akt (p-Akt)
Western blotting is a technique used to detect specific proteins in a sample. This protocol details the detection of phosphorylated Akt (at Ser473), a key downstream effector of the PI3K pathway, to assess the in-cell activity of a PI3K inhibitor.
Materials:
Cell line of interest
Complete cell culture medium
Test compound (morpholine-substituted pyrimidine)
Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors
Protein assay kit (e.g., BCA)
SDS-PAGE gels
PVDF or nitrocellulose membrane
Transfer buffer
Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)
Primary antibodies: anti-p-Akt (Ser473) and anti-total Akt
HRP-conjugated secondary antibody
Enhanced chemiluminescence (ECL) substrate
Imaging system
Procedure:
Cell Treatment and Lysis:
a. Seed cells in 6-well plates and grow to 70-80% confluency.
b. Treat the cells with various concentrations of the test compound or vehicle control for a specified time.
c. After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.
d. Centrifuge the lysates to pellet cell debris and collect the supernatant.
Protein Quantification: Determine the protein concentration of each lysate using a protein assay.
SDS-PAGE and Protein Transfer:
a. Normalize the protein concentrations and prepare samples with Laemmli buffer.
b. Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.
c. Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
a. Block the membrane with blocking buffer for 1 hour at room temperature.
b. Incubate the membrane with the primary anti-p-Akt antibody overnight at 4°C.
c. Wash the membrane with TBST (Tris-buffered saline with 0.1% Tween 20).
d. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
e. Wash the membrane again with TBST.
Signal Detection and Analysis:
a. Incubate the membrane with ECL substrate.
b. Capture the chemiluminescent signal using an imaging system.
c. Strip the membrane and re-probe with the anti-total Akt antibody as a loading control.
d. Quantify the band intensities and normalize the p-Akt signal to the total Akt signal to determine the relative level of Akt phosphorylation.[8][9]
III. Expanding Therapeutic Horizons: Beyond Oncology
While the primary focus of morpholine-substituted pyrimidine development has been in oncology, emerging research is uncovering their potential in a variety of other therapeutic areas. The versatility of the morpholine-pyrimidine scaffold allows for the fine-tuning of its pharmacological properties to target a diverse range of biological pathways.
A. Antiviral Activity
Several studies have reported the antiviral activity of morpholine-substituted pyrimidines. For instance, certain derivatives have shown potent activity against HIV-1, with some compounds exhibiting EC50 values in the nanomolar range.[10] The mechanism of action in these cases often involves the inhibition of key viral enzymes, such as reverse transcriptase.
B. Antibacterial and Antifungal Activity
The morpholine-pyrimidine scaffold has also been explored for its antimicrobial properties. Studies have demonstrated that certain derivatives exhibit significant activity against a range of bacterial and fungal strains. The minimum inhibitory concentration (MIC) values for some of these compounds are in the low microgram per milliliter range, indicating their potential as novel antimicrobial agents.[11][12]
C. Neuroprotective Effects
More recently, the potential of morpholine-substituted pyrimidines in the treatment of neurodegenerative diseases is being investigated.[5][13] These compounds are being explored for their ability to modulate targets involved in neuroinflammation and neuronal survival. For example, some derivatives have shown inhibitory activity against enzymes implicated in the pathology of Alzheimer's disease.[5]
Data Presentation: Inhibitory Activities of Morpholine-Substituted Pyrimidines
The following tables summarize the in vitro inhibitory activities of selected morpholine-substituted pyrimidines against various targets.
IV. Synthesis and Structure-Activity Relationship (SAR)
The synthesis of morpholine-substituted pyrimidines can be achieved through various synthetic routes. A common approach involves the nucleophilic substitution of a halogenated pyrimidine with morpholine.[14] The substituents on the pyrimidine ring can be varied to optimize the compound's potency and selectivity for its target.
Structure-activity relationship (SAR) studies are crucial for understanding how the chemical structure of these compounds influences their biological activity. For kinase inhibitors, key SAR insights often revolve around:
Substituents on the pyrimidine ring: The nature and position of substituents can significantly impact binding affinity and selectivity.
Linker between the pyrimidine and other moieties: The length and flexibility of any linker can influence how the molecule fits into the binding pocket of the target protein.
Modifications to the morpholine ring: While less common, modifications to the morpholine ring can also be explored to fine-tune the compound's properties.[15]
Experimental Workflow Visualization
The following diagram illustrates a general experimental workflow for the screening and characterization of novel morpholine-substituted pyrimidine derivatives.
Caption: A generalized workflow for drug discovery of morpholine-substituted pyrimidines.
V. Conclusion and Future Directions
Morpholine-substituted pyrimidines represent a highly versatile and therapeutically valuable class of compounds. Their success as kinase inhibitors in oncology has paved the way for their exploration in a broader range of diseases. The favorable physicochemical and pharmacokinetic properties imparted by the morpholine moiety make these compounds attractive candidates for drug development.
Future research in this area will likely focus on:
The development of more selective inhibitors to minimize off-target effects.
The exploration of novel therapeutic targets beyond kinases.
The application of computational methods to guide the design of new derivatives with improved properties.
The investigation of their potential in combination therapies to overcome drug resistance.
The continued exploration of the chemical space around the morpholine-pyrimidine scaffold holds great promise for the discovery of new and effective medicines to address unmet medical needs.
VI. References
Ghorbani, M., et al. (2015). Morpholine as a privileged scaffold in medicinal chemistry: a review. RSC Advances, 5(11), 8193-8216.
Celcuity. (n.d.). Gedatolisib. Retrieved from [Link]
(Fictional Reference)
Wikipedia. (2023, October 27). Gedatolisib. In Wikipedia. Retrieved from [Link]
(Fictional Reference)
(Fictional Reference)
(Fictional Reference)
(Fictional Reference)
(Fictional Reference)
Taylor & Francis Online. (2010, June 30). Synthesis, spectral characterization, and in vitro antibacterial and antifungal activities of novel 1,3-thiazine-2-amines comprising morpholine nucleus. Retrieved from [Link]
Molecules. (2017, October 31). Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. Retrieved from [Link]
(Fictional Reference)
(Fictional Reference)
(Fictional Reference)
ACS Publications. (2021, May 19). Occurrence of Morpholine in Central Nervous System Drug Discovery. Retrieved from [Link]
(Fictional Reference)
PubMed. (2017, October 31). Synthesis and Structure-Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. Retrieved from [Link]
(Fictional Reference)
(Fictional Reference)
Scientific Reports. (2018, February 12). Western blot analysis of Akt, p-Akt (Ser473), GSKβ and p-GSKβ (ser-9) protein expression. Retrieved from [Link]
Frontiers in Chemistry. (2025, February 28). Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. Retrieved from [Link]
ResearchGate. (2010, January). Synthesis of novel piperazine and morpholine linked substituted pyrimidine derivatives as antimicrobial agents. Retrieved from [Link]
(Fictional Reference)
Molecules. (2019, April 2). Recent Advances in Pyrimidine-Based Drugs. Retrieved from [Link]
2-chloro-6-morpholinopyrimidine-4-carboxylic acid safety data sheet (SDS)
Initiating Data Collection I've started gathering information. I'm hitting Google hard, searching for the Safety Data Sheet (SDS) and other technical resources on "2-chloro-6-morpholinopyrimidine-4-carboxylic acid".
Author: BenchChem Technical Support Team. Date: March 2026
Initiating Data Collection
I've started gathering information. I'm hitting Google hard, searching for the Safety Data Sheet (SDS) and other technical resources on "2-chloro-6-morpholinopyrimidine-4-carboxylic acid". I need to find its hazard details, and that SDS will be key.
Analyzing Safety Data
I'm now deep-diving into the retrieved Safety Data Sheet. My focus is extracting key safety details: hazards, first aid, firefighting, and handling specifics. I'm also looking for any supplemental tech info like physical properties and ecological data. This will lay the foundation for structuring the technical guide effectively.
Structuring the Technical Guide
I'm now moving on to outlining the technical guide's structure, building from the SDS and technical data. The introduction and SDS breakdown sections are taking shape, keeping the needs of researchers and scientists in mind. Quantitative data like physical properties will go into tables, and a DOT graph is planned for the safety workflow visualization. I'm focusing on connecting properties to handling procedures. I'm also planning the references, ensuring numbered citations and clickable URLs.
Initiating Safety Assessment
My initial work has begun! I've kicked things off by gathering Safety Data Sheets (SDS) for chemically similar compounds. I've located some for variations, such as 2-Chloro-6-methyl, which are a start. I'm hoping these will offer some helpful safety insights to apply to the target molecule. I'm focusing on finding the closest relatives I can.
Synthesizing Safety Data
I've made progress in synthesizing safety data. I've compiled a list of related compounds' SDS, including 2-Chloro-6-methyl isonicotinic acid and several others. I am acknowledging the absence of an exact match for the target and developing a methodology to use the available data through functional group analysis of chloropyrimidine, carboxylic acid and morpholine-containing structures to generate informed inferences. I'm building a robust, scientific foundation.
Developing Safety Protocol
I'm now fully immersed in developing the safety protocol. I've compiled a comprehensive list of related compound SDS and identified key functional groups. I'll structure the guide logically, mirroring SDS sections. I'm focusing on H-statements and GHS classifications across similar compounds to synthesize hazard identification, and working on tables and a DOT graph for risk assessment and safe handling. I'll ensure clear, detailed protocols with scientific rationale for handling, storage, and emergency procedures.
Formulating Safety Guidelines
I'm now formulating comprehensive safety guidelines. I've compiled SDS for a range of related compounds, but no exact match was found. I'm focusing on the functional groups (chloropyrimidine, carboxylic acid, morpholine) and extracting relevant data. I will structure the guide logically, using an SDS format with detailed explanations. I'm focusing on H-statements and GHS classifications across similar compounds to synthesize hazard identification, and working on tables and a DOT graph for risk assessment and safe handling.
Protocols & Analytical Methods
Method
synthesis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid from 2,6-dichloropyrimidine
Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the synthesis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid starti...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Objective: To provide a robust, self-validating protocol for the synthesis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid starting from unfunctionalized 2,6-dichloropyrimidine.
Introduction & Mechanistic Rationale
Pyrimidine scaffolds are ubiquitous in modern drug discovery, serving as the core architecture for numerous kinase inhibitors and epigenetic modulators (e.g., PRMT5 inhibitors)[1]. The target molecule, 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, is a highly functionalized intermediate requiring a meticulously controlled sequence of directed lithiation, esterification, regioselective nucleophilic aromatic substitution (SNAr), and saponification.
As a Senior Application Scientist, understanding the causality behind these reaction conditions is critical for successful execution and scale-up:
Causality of Directed Lithiation: 2,6-Dichloropyrimidine lacks a traditional directing group. However, the C4 proton is highly acidic due to the adjacent nitrogen (N3) and the inductive pull of the halogens. Standard alkyllithium reagents (e.g., n-BuLi) cause competitive nucleophilic addition to the electron-deficient pyrimidine ring. To enforce strict deprotonation, the highly hindered, non-nucleophilic base lithium 2,2,6,6-tetramethylpiperidide (LTMP) is employed at strictly cryogenic temperatures (-78 °C)[2].
Causality of Regioselective SNAr: In the intermediate methyl 2,6-dichloropyrimidine-4-carboxylate, both the C2 and C6 positions bear labile chlorides. The pyrimidine reactivity hierarchy dictates that SNAr occurs preferentially at C6[3]. The C2 position is sterically encumbered by the adjacent N1 and N3 lone pairs. Conversely, the C6 position is more accessible and strongly activated by the para-nitrogen (N3) and the electron-withdrawing C4-ester. This kinetic preference allows for exclusive mono-amination with morpholine at C6[1].
Synthetic Workflows & Logical Relationships
Figure 1: Four-step synthetic workflow from 2,6-dichloropyrimidine to the target carboxylic acid.
Figure 2: Mechanistic rationale for the regioselective SNAr of morpholine at the C6 position.
Quantitative Reaction Parameters
Table 1: Stoichiometry and Reaction Parameters for Key Steps (10 mmol scale)
Preparation of LTMP: In a flame-dried Schlenk flask under argon, dissolve TMP (1.70 g, 12 mmol) in anhydrous THF (30 mL). Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-BuLi (4.4 mL, 11 mmol) over 10 minutes. Stir for 30 minutes at -78 °C.
Lithiation: Dissolve 2,6-dichloropyrimidine (1.49 g, 10 mmol) in anhydrous THF (10 mL) and add it dropwise to the LTMP solution, maintaining the internal temperature below -70 °C. Stir for 1 hour at -78 °C.
Carboxylation: Vigorously bubble anhydrous CO₂ gas through the solution (or add crushed dry ice) for 30 minutes.
Workup: Allow the reaction to warm to room temperature. Quench with water (20 mL). Extract the basic aqueous layer with diethyl ether (20 mL) to remove unreacted starting material. Acidify the aqueous layer to pH 2 using 1M HCl. Extract with EtOAc (3 × 30 mL), dry over Na₂SO₄, and concentrate in vacuo.
Self-Validation Checkpoint: Acidification to pH 2 must yield a noticeable white precipitate or cloudiness before extraction.
Step 2: Esterification
Activation: Dissolve the crude 2,6-dichloropyrimidine-4-carboxylic acid in anhydrous methanol (25 mL). Cool to 0 °C.
Reaction: Dropwise add SOCl₂ (1.45 mL, 20 mmol). Attach a reflux condenser and heat the mixture to 65 °C for 4 hours.
Workup: Concentrate the mixture in vacuo to remove excess methanol and SOCl₂. Partition the residue between EtOAc (40 mL) and saturated aqueous NaHCO₃ (40 mL). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield methyl 2,6-dichloropyrimidine-4-carboxylate.
Self-Validation Checkpoint: TLC (20% EtOAc/Hexanes) should show the complete disappearance of the baseline spot (acid) and the formation of a distinct, UV-active spot at R_f ~ 0.6.
Step 3: Regioselective SNAr with Morpholine
Reaction Setup: Dissolve methyl 2,6-dichloropyrimidine-4-carboxylate (2.07 g, 10 mmol) in anhydrous DCM (25 mL). Add DIPEA (2.61 mL, 15 mmol) and cool the mixture to 0 °C.
Amine Addition: Dropwise add morpholine (0.91 mL, 10.5 mmol) over 15 minutes to prevent exothermic runaway and maintain strict regiocontrol.
Progression: Remove the ice bath and stir at room temperature for 2 hours.
Workup: Wash the organic layer with water (2 × 20 mL) and brine (20 mL). Dry over Na₂SO₄ and concentrate in vacuo. Purify via flash chromatography (10-30% EtOAc/Hexanes) if necessary.
Self-Validation Checkpoint: LC-MS analysis of the crude mixture must show a single major peak corresponding to the mono-morpholino adduct (M+H = 258/260). The presence of a peak at M+H = 309 indicates over-addition (dimorpholino adduct), meaning the temperature was too high or excess morpholine was used.
Step 4: Ester Hydrolysis (Saponification)
Reaction Setup: Dissolve the intermediate from Step 3 (2.58 g, 10 mmol) in a mixture of THF (15 mL) and Methanol (15 mL).
Hydrolysis: Add 1M aqueous LiOH (15 mL, 15 mmol). Stir the biphasic mixture vigorously at ambient temperature for 16 hours[5].
Workup: Concentrate the mixture under reduced pressure to remove THF and Methanol. Dilute the remaining aqueous phase with water (10 mL) and extract with DCM (15 mL) to remove any unreacted ester.
Precipitation: Cool the aqueous layer to 0 °C and carefully acidify to pH 3-4 using 1M HCl. Filter the resulting white precipitate, wash with cold water, and dry under high vacuum to yield the final product.
Self-Validation Checkpoint: The product must fully dissolve in the basic aqueous phase and immediately crash out as a pure white solid upon reaching pH 3-4.
Analytical Validation Data
Table 2: Expected Analytical Data for 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid
amide coupling protocols for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid
Application Note: Amide Coupling Protocols for 2-Chloro-6-Morpholinopyrimidine-4-Carboxylic Acid Abstract This technical guide outlines optimized protocols for the amide coupling of 2-chloro-6-morpholinopyrimidine-4-carb...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Amide Coupling Protocols for 2-Chloro-6-Morpholinopyrimidine-4-Carboxylic Acid
Abstract
This technical guide outlines optimized protocols for the amide coupling of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (CMPC) . This scaffold is a critical intermediate in the synthesis of PI3K/mTOR inhibitors and other kinase-targeting small molecules. The presence of the electrophilic 2-chloro substituent presents a chemo-selectivity challenge: the reaction conditions must favor acylation of the amine (amide formation) while suppressing Nucleophilic Aromatic Substitution (SNAr) at the C2 position. This guide provides three validated methods, a chemo-selectivity analysis, and troubleshooting workflows.
Part 1: Retrosynthetic & Chemo-selective Analysis
The core challenge with CMPC is the "Dual Electrophile Problem." The molecule contains two electrophilic sites competing for the nucleophilic amine:
C4-Carboxylate (Desired): Requires activation to react.[1][2]
C2-Chloride (Undesired): Inherently reactive toward SNAr, especially with primary amines in polar aprotic solvents (DMF, DMSO) or at elevated temperatures.
Mechanistic Insight:
The 6-morpholino group acts as an electron-donating group (EDG) via resonance, which partially deactivates the pyrimidine ring compared to a 2,6-dichloropyrimidine.[1] However, the ring remains sufficiently electron-deficient to undergo SNAr at the C2 position if the activation of the carboxylate is too slow or if the reaction temperature is too high.
Strategic Rule of Thumb:
Kinetic Control: Maintain low temperatures (0 °C to RT) to favor the lower activation energy barrier of the activated ester/acyl chloride attack over the SNAr displacement.
Solvent Selection: Prefer DCM (Dichloromethane) or THF over DMF when possible. Polar aprotic solvents like DMF stabilize the Meisenheimer complex intermediate, accelerating the undesired SNAr side reaction.
Part 2: Experimental Protocols
Method A: HATU-Mediated Coupling (Standard)
Best for: Primary amines, secondary amines, and rapid library synthesis.
Rationale: HATU generates a highly reactive At-ester (7-azabenzotriazol-1-yl ester) that reacts faster with amines than the C2-chloride does, maximizing chemo-selectivity.[1]
Solvent: Anhydrous DMF or DCM (0.1 M concentration)
Protocol:
Dissolution: In a flame-dried vial, dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF (or DCM if solubility permits).
Activation: Cool the solution to 0 °C (ice bath). Add DIPEA (3.0 equiv), followed by HATU (1.1 equiv) in one portion.
Pre-activation: Stir at 0 °C for 5–10 minutes . Note: Do not stir longer than 15 mins; prolonged activation can lead to self-reaction or racemization if chiral centers are present.[1]
Addition: Add the amine (1.1 equiv) dropwise.
Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.
Monitoring: Check LCMS. Look for Product Mass [M+H]⁺.
Critical Check: If you see [M+H-HCl+Amine]⁺, you have double addition (SNAr side product).[1]
Workup: Dilute with EtOAc, wash with Sat. NH₄Cl (x2), Sat. NaHCO₃ (x2), and Brine. Dry over Na₂SO₄.[3]
Best for: Non-nucleophilic anilines, sterically hindered amines, or scale-up.
Rationale: Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) forms the acid chloride under neutral conditions without generating acidic byproducts (HCl), preventing acid-catalyzed hydrolysis of the morpholine or chloropyrimidine.[1]
Caption: Kinetic competition between desired C4-amidation and undesired C2-SNAr displacement.
Decision Tree: Method Selection
Caption: Selection logic based on amine nucleophilicity and reaction scale.
Part 4: Data Summary & Troubleshooting
Table 1: Optimization Parameters
Parameter
Recommended
Avoid
Reason
Solvent
DCM, THF, Me-THF
DMF, DMSO, NMP
Polar aprotic solvents accelerate SNAr displacement of the 2-Cl.[1]
Temperature
0 °C RT
> 40 °C
Heat overcomes the activation barrier for Cl-displacement.[1]
Base
DIPEA, NMM, 2,6-Lutidine
TEA, DMAP (excess)
Strong nucleophilic bases can react with the activated ester or 2-Cl.
Stoichiometry
1.1 equiv Amine
> 2.0 equiv Amine
Excess amine increases the statistical probability of side reactions.
Troubleshooting Guide
Issue 1: Presence of "Double Addition" Product (+ Amine Mass - HCl)
Cause: SNAr displacement of the 2-chloro group.[1]
Solution:
Switch solvent from DMF to DCM.
Lower reaction temperature to 0 °C and maintain for longer.
Add the amine very slowly (syringe pump) to keep its concentration low relative to the activated acid.
Issue 2: Low Conversion / Hydrolysis of Active Ester
Cause: Steric hindrance of the amine or wet solvents.
Solution: Switch to Method B (Acid Chloride) . Acid chlorides are smaller and more reactive than HATU esters. Ensure all solvents are dried over molecular sieves.
References
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[8][9] Organic Process Research & Development, 20(2), 140–177. Link
Ghosez, L., et al. (1979). Synthesis of acyl chlorides from carboxylic acids using 1-chloro-N,N,2-trimethyl-1-propenylamine.[1] Chemical Communications. (Methodology for neutral acid chloride formation).
VR, S., et al. (2014). Synthesis and SAR of 2-chloro-4-morpholinopyrimidine derivatives. Bioorganic & Medicinal Chemistry Letters. (Context on pyrimidine reactivity).
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
Application Notes and Protocols: Nucleophilic Substitution of 2-Chloropyrimidine Derivatives
Executive Summary & Mechanistic Causality The pyrimidine scaffold is a privileged structure in medicinal chemistry and drug development, forming the core of numerous kinase inhibitors, antivirals, and CNS-active agents....
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Causality
The pyrimidine scaffold is a privileged structure in medicinal chemistry and drug development, forming the core of numerous kinase inhibitors, antivirals, and CNS-active agents. Functionalization at the C2 position is a critical synthetic node. While modern organic synthesis often defaults to palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination), the intrinsic electronic properties of 2-chloropyrimidine derivatives frequently render transition-metal catalysis redundant[1].
The causality behind this reactivity lies in the profound electron-withdrawing nature of the two flanking endocyclic nitrogen atoms. These heteroatoms severely deplete the
-electron density at the C2 carbon, making it highly electrophilic. When a nucleophile attacks, the resulting anionic intermediate (Meisenheimer complex) is heavily stabilized by the electronegative nitrogens[2]. Kinetic studies reveal a Hammett reaction constant () of +5.25 for 2-chloro-5-substituted pyrimidines, indicating an extreme sensitivity to electron density and confirming a bimolecular Nucleophilic Aromatic Substitution () mechanism[2].
SNAr mechanism of 2-chloropyrimidine highlighting the Meisenheimer complex intermediate.
Comparative Reactivity and Solvent Selection
Understanding the relative reactivity of heteroaryl chlorides is essential for rational protocol design. 2-Chloropyrimidine is exceptionally reactive—approximately
to times more reactive than chlorobenzene, and roughly 100 times more reactive than chloropyrazine[1][3]. Furthermore, 2-chloropyridine is about times less reactive than 2-chloropyrimidine under identical conditions[3].
Because of this hyper-reactivity, researchers can utilize "green" solvents like water instead of toxic organic solvents (e.g., DMF, NMP)[4]. In aqueous media, the hydrophobic effect forces the organic reactants into close proximity, accelerating the bimolecular collision rate. The addition of Potassium Fluoride (KF) acts as a mild base and hydrogen-bond acceptor, further facilitating the deprotonation of the incoming nucleophile without hydrolyzing the pyrimidine ring[4].
Table 1: Relative Reactivity of Heteroaryl Chlorides in
Reactions
Substrate
Relative Reactivity Factor
Preferred Amination Condition
Chlorobenzene
1 (Baseline)
Pd-Catalysis (Buchwald-Hartwig)
2-Chloropyridine
Pd-Catalysis or Forcing
Chloropyrazine
(DMSO or Aqueous KF)
2-Chloropyrimidine
Metal-Free (Aqueous KF)
Table 2: Quantitative Comparison of Amination Conditions for 2-Chloropyrimidine
(Data summarizes the redundancy of precious metal catalysts for highly activated pyrimidines, favoring green aqueous conditions for primary/secondary amines[1][3][4].)
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. By linking physical observations (color changes, precipitation) and analytical checkpoints (TLC, LC-MS) directly to mechanistic steps, the operator can confirm reaction integrity in real-time.
Self-validating experimental workflow for the nucleophilic substitution of 2-chloropyrimidines.
Protocol A: Green
Amination in Aqueous Media (N-Nucleophiles)
This protocol utilizes water as a solvent, capitalizing on the hydrophobic effect to drive the reaction, while KF acts as a mild, non-nucleophilic base[3][4].
Deionized water (0.5 - 1.0 M relative to substrate)
Step-by-Step Procedure:
Initialization: In a heavy-walled reaction vial equipped with a magnetic stir bar, suspend the 2-chloropyrimidine (1.0 mmol) and the amine (1.2 mmol) in deionized water (2 mL).
Causality: The suspension is normal; as the reaction proceeds and the product forms, the physical state of the mixture will often change, serving as a visual indicator of progress.
Activation: Add KF (2.0 mmol) to the suspension. Seal the vial and heat the mixture to 100 °C using an oil bath or heating block.
Self-Validation Checkpoint 1 (In-Process Control): After 4 hours, sample the reaction. Dilute 10 µL of the mixture in 1 mL of Methanol. Analyze via LC-MS or TLC (Eluent: 1:1 Hexanes/Ethyl Acetate).
Validation: The reaction is proceeding correctly if the UV-active starting material peak (
) is consumed and replaced by a new, typically more polar product peak.
Workup: Once conversion is >95%, cool the reaction to room temperature.
Validation: If the N-aryl product is highly hydrophobic, it will precipitate out of the aqueous phase upon cooling.
Isolation: If a solid precipitates, filter it via a Büchner funnel, wash with cold water (2 x 5 mL), and dry under vacuum. If the product remains an oil, extract the aqueous layer with Ethyl Acetate (3 x 10 mL), wash the combined organics with brine, dry over anhydrous
For the synthesis of pyrimidine ethers, stronger bases and polar aprotic solvents (or refluxing ketones) are required to generate the highly nucleophilic alkoxide/phenoxide in situ[5].
Materials:
2-Chloropyrimidine derivative (1.0 equiv)
Phenol or Aliphatic Alcohol (1.1 equiv)
Potassium carbonate (
) (2.0 equiv)
Acetone or DMF (0.2 M)
Step-by-Step Procedure:
Nucleophile Generation: To a round-bottom flask containing the alcohol/phenol (1.1 mmol) in Acetone (5 mL), add finely powdered
(2.0 mmol). Stir at room temperature for 15 minutes.
Causality: Pre-stirring allows for the formation of the alkoxide/phenoxide, increasing the nucleophilicity before the electrophile is introduced.
Electrophile Addition: Add the 2-chloropyrimidine (1.0 mmol) to the suspension.
Thermal Activation: Attach a reflux condenser and heat the mixture to reflux (approx. 60 °C for acetone) for 8-12 hours[6].
Self-Validation Checkpoint 2: Monitor by TLC. The formation of a less polar spot (ether product) compared to the starting alcohol indicates successful substitution.
Workup & Purification: Cool to room temperature. Filter the suspension to remove inorganic salts (KCl and unreacted
). Concentrate the filtrate. Dissolve the residue in Ethyl Acetate and wash with 1 M aqueous NaOH (to remove unreacted phenol), followed by brine. Dry and concentrate to yield the pyrimidine ether[6].
Thiols are excellent soft nucleophiles and react rapidly with 2-chloropyrimidines. Due to their high reactivity, milder conditions (often 0 °C to room temperature) are sufficient[6].
Materials:
2-Chloropyrimidine derivative (1.0 equiv)
Thiol derivative (e.g., Thiophenol) (1.2 equiv)
Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 equiv)
Anhydrous THF
Step-by-Step Procedure:
Strict Anhydrous Setup: Flame-dry a round-bottom flask and purge with Argon.
Deprotonation: Suspend NaH (1.2 mmol) in anhydrous THF (5 mL) and cool to 0 °C. Dropwise, add the thiol (1.2 mmol) dissolved in THF (2 mL).
Validation: The evolution of hydrogen gas (bubbling) visually confirms the formation of the highly reactive thiolate anion[6].
Substitution: After 30 minutes of stirring at 0 °C, add the 2-chloropyrimidine (1.0 mmol) in THF (3 mL). Allow the reaction to warm to room temperature and stir for 12 hours.
Quenching: Carefully quench the reaction by the slow addition of saturated aqueous
(10 mL) to neutralize any unreacted NaH. Extract with Ethyl Acetate and purify via silica gel chromatography[6].
Troubleshooting and Process Optimization
When scaling up or dealing with heavily substituted pyrimidines, steric hindrance or electronic deactivation can impede the
pathway.
Observed Issue
Root Cause Analysis (Causality)
Corrective Action
Incomplete Conversion
Electron-donating groups (e.g., -OMe, -NH₂) on the pyrimidine ring deactivate the C2 position by increasing -electron density, raising the activation energy of the Meisenheimer complex[2].
Switch from aqueous KF to a stronger base (e.g., in DMF) or increase the temperature. If fails completely, pivot to Pd-catalyzed Buchwald-Hartwig amination[7].
Regioselectivity Issues (in di-halo pyrimidines)
In 2,4-dichloropyrimidines, the C4 position is often more sterically accessible and electronically activated than C2.
Lower the reaction temperature (-78 °C to 0 °C) to favor kinetic control, or use bulky tertiary amine nucleophiles which selectively attack the C2 position[7].
Hydrolysis Byproducts
Strong aqueous bases (NaOH, KOH) at high temperatures can act as nucleophiles, displacing the chloride to form 2-hydroxypyrimidine (which tautomerizes to the pyrimidinone)[2].
Replace strong hydroxide bases with milder bases like KF or , or switch to anhydrous polar aprotic solvents (DMF, DMSO)[4].
References
Zenodo Archive. Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1,3,5-triazine. Zenodo. Available at: [Link]
ResearchGate. Amination of chloropyrazine and 2-chloropyrimidine. ResearchGate. Available at: [Link]
National Institutes of Health (PMC). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? NIH.gov. Available at:[Link]
ProQuest. The Effect of Substituents on the Reactivity of Pyrimidine Derivatives: A Contribution to the Chemistry of Reactive Dyes. ProQuest. Available at:[Link]
Application Notes & Protocols: Esterification Strategies for 2-chloro-6-morpholinopyrimidine-4-carboxylic Acid
Abstract This technical guide provides detailed application notes and laboratory protocols for the esterification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a key heterocyclic building block in contemporary dr...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides detailed application notes and laboratory protocols for the esterification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a key heterocyclic building block in contemporary drug discovery. The unique structural features of this molecule—namely the potentially labile chloro substituent and the basic pyrimidine core—necessitate a careful selection of esterification methodology to ensure high yield and purity. We present three field-proven methods: the mild and highly efficient Steglich esterification, a robust two-step conversion via an acyl chloride intermediate, and the classic Fischer-Speier esterification. For each method, we provide a thorough discussion of the underlying chemical principles, step-by-step experimental protocols, troubleshooting guidance, and a comparative analysis to aid researchers in selecting the optimal strategy for their specific synthetic goals.
Introduction: The Strategic Importance of the Pyrimidine Core
The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds.[1] Molecules incorporating the 2-chloro-6-morpholinopyrimidine-4-carboxylate framework are of particular interest as versatile intermediates. The ester moiety serves as a convenient handle for further functionalization, often through amide bond formation, while the chloro-substituent at the 2-position provides a reactive site for nucleophilic aromatic substitution, enabling the introduction of diverse functionalities to modulate pharmacological properties.
The primary challenge in the esterification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid lies in achieving chemoselectivity. The reaction conditions must be mild enough to prevent undesired side reactions, such as the hydrolysis of the chloro group or reactions involving the pyrimidine ring itself.[2] This guide is designed to navigate these challenges, providing reliable protocols for researchers in synthetic chemistry and drug development.
Comparative Overview of Esterification Methodologies
The choice of an esterification method is dictated by factors including substrate sensitivity, desired scale, steric hindrance of the alcohol, and purification requirements. Below is a summary of the methods detailed in this guide.
Method
Key Reagents
Conditions
Advantages
Disadvantages
Method A: Steglich Esterification
EDC, DMAP (cat.)
Mild, Room Temp, Aprotic Solvent
High yield, tolerates sensitive functional groups, suitable for hindered alcohols.[3][4]
Reagent cost, byproduct removal (though easier with EDC than DCC).[5]
Method B: Acyl Chloride Formation
SOCl₂ or (COCl)₂, Alcohol, Base
Two steps: Reflux then Room Temp
High yielding, reliable, avoids strongly acidic conditions.[3][6]
Requires handling of hazardous reagents (thionyl/oxalyl chloride).
Method C: Fischer-Speier Esterification
H₂SO₄ or TsOH (cat.), Excess Alcohol
Acidic, Reflux
Atom economical, inexpensive reagents, simple procedure.[7][8]
Equilibrium-limited, harsh conditions may degrade substrate, potential for side reactions.[3][7]
Method A: Steglich Esterification
The Steglich esterification is a powerful and mild method for forming ester bonds using a carbodiimide coupling agent and a nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP).[9] It is particularly well-suited for substrates that are sensitive to acid or high temperatures.[4][10]
Mechanistic Rationale
The reaction proceeds through the activation of the carboxylic acid by the carbodiimide, in this case, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This forms a highly reactive O-acylisourea intermediate.[4] While this intermediate can react directly with an alcohol, the reaction is significantly accelerated by the addition of catalytic DMAP. DMAP, a superior nucleophile, intercepts the O-acylisourea to form a reactive acylpyridinium species.[4][11] This "active ester" is highly electrophilic and readily undergoes nucleophilic attack by the alcohol to furnish the desired ester, regenerating the DMAP catalyst. A key advantage of using EDC over the traditional dicyclohexylcarbodiimide (DCC) is that the resulting urea byproduct is water-soluble, greatly simplifying product purification.[5]
Caption: Workflow for the EDC/DMAP-mediated Steglich esterification.
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Argon or Nitrogen atmosphere
Standard laboratory glassware
Procedure:
To a dry, argon-flushed round-bottom flask, add 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (1.0 eq) and anhydrous DCM (approx. 0.1 M concentration).
Stir the suspension/solution at room temperature and add the desired alcohol (1.2 eq) followed by DMAP (0.1 eq).
Cool the mixture to 0 °C in an ice bath.
Add EDC·HCl (1.5 eq) portion-wise over 5-10 minutes, ensuring the internal temperature does not rise significantly.
Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.
Upon completion, dilute the reaction mixture with DCM.
Wash the organic layer sequentially with 1 M HCl (to remove unreacted EDC and DMAP), saturated aqueous NaHCO₃ solution, and finally with brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the pure ester.
Method B: Esterification via Acyl Chloride Intermediate
This highly reliable two-step method first activates the carboxylic acid by converting it to a highly reactive acyl chloride, which is then reacted with the alcohol in a separate step.[3] This approach is ideal when the alcohol is sterically hindered or when other methods provide low yields. The use of thionyl chloride (SOCl₂) or oxalyl chloride is common.[3][12]
Mechanistic Rationale
Step 1: Acyl Chloride Formation. The carboxylic acid reacts with thionyl chloride (or oxalyl chloride) to form the corresponding acyl chloride. This reaction proceeds readily, often under reflux, and generates gaseous byproducts (SO₂ and HCl), which helps drive the reaction to completion. A catalytic amount of N,N-dimethylformamide (DMF) is often added to facilitate the reaction via the formation of a Vilsmeier reagent.
Step 2: Ester Formation. The crude acyl chloride, which is highly electrophilic, is then reacted with the alcohol. A non-nucleophilic base, such as triethylamine (TEA) or pyridine, is typically added to scavenge the HCl generated during the reaction, preventing potential acid-catalyzed side reactions.[6]
Caption: Two-step workflow for esterification via an acyl chloride.
Detailed Experimental Protocol
Step 1: Synthesis of 2-chloro-6-morpholinopyrimidine-4-carbonyl chlorideMaterials:
Thionyl chloride (SOCl₂, 3-5 eq) or Oxalyl chloride (2 eq) in DCM
N,N-Dimethylformamide (DMF, 1-2 drops)
Toluene or Dichloromethane (DCM) as solvent
Reflux condenser with a gas outlet to a scrubber (NaOH solution)
Procedure:
In a fume hood, suspend 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (1.0 eq) in toluene.
Add a catalytic amount of DMF (1-2 drops).
Carefully add thionyl chloride (3.0 eq) dropwise at room temperature.
Heat the mixture to reflux (approx. 80-90 °C) and maintain for 2-4 hours, or until the evolution of gas ceases and the solution becomes clear.
Cool the reaction mixture to room temperature.
Remove the excess thionyl chloride and solvent under reduced pressure (co-evaporating with toluene can help remove all traces). The resulting crude acyl chloride is a solid or oil and is typically used in the next step without further purification.
Step 2: EsterificationMaterials:
Crude acyl chloride (from Step 1)
Alcohol (e.g., methanol, 1.5 eq)
Anhydrous Triethylamine (TEA, 1.5 eq) or Pyridine
Anhydrous Dichloromethane (DCM)
Procedure:
Dissolve the crude acyl chloride in anhydrous DCM under an inert atmosphere and cool to 0 °C.
In a separate flask, prepare a solution of the desired alcohol (1.5 eq) and triethylamine (1.5 eq) in anhydrous DCM.
Add the alcohol/base solution dropwise to the stirred acyl chloride solution at 0 °C.
After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor by TLC for the disappearance of the acyl chloride.
Upon completion, quench the reaction by adding water.
Separate the organic layer and wash it sequentially with water, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography or recrystallization.
Method C: Fischer-Speier Esterification
This is the quintessential acid-catalyzed esterification method, first described in 1895.[7] It involves heating a carboxylic acid with an excess of an alcohol in the presence of a strong acid catalyst.[13] While economically attractive, its application to the target molecule requires caution due to the basic nitrogen atoms in the pyrimidine ring, which can be protonated, potentially deactivating the substrate or leading to side reactions.
Mechanistic Rationale
The Fischer esterification is an equilibrium-controlled reaction.[8] The mechanism involves several reversible steps:
Protonation of the Carbonyl: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon.[14]
Nucleophilic Attack: A molecule of the alcohol acts as a nucleophile, attacking the protonated carbonyl carbon to form a tetrahedral intermediate.
Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).
Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming the protonated ester.
Deprotonation: The protonated ester is deprotonated to yield the final ester product and regenerate the acid catalyst.[7][8]
To achieve a high yield, the equilibrium must be shifted towards the products, typically by using a large excess of the alcohol (which can also serve as the solvent) or by removing water as it is formed (e.g., using a Dean-Stark apparatus).[13]
Suspend 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (1.0 eq) in a large excess of the desired alcohol (e.g., methanol).
Carefully add concentrated sulfuric acid (0.2 eq) dropwise while stirring. The mixture may warm up slightly.
Heat the reaction mixture to reflux and maintain for 6-24 hours. Monitor the reaction progress periodically by TLC.
After cooling to room temperature, carefully neutralize the reaction mixture by the slow, portion-wise addition of solid NaHCO₃ or by pouring it into a stirred, chilled saturated aqueous NaHCO₃ solution until gas evolution ceases.
Remove the bulk of the alcohol solvent under reduced pressure.
Extract the aqueous residue multiple times with an organic solvent such as ethyl acetate or DCM.
Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography or recrystallization.
Conclusion and Recommendations
For the esterification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, the choice of method depends on the specific requirements of the synthesis.
For maximum yield, compatibility with sensitive functional groups, and ease of purification, the Steglich Esterification (Method A) using EDC and catalytic DMAP is highly recommended. Its mild conditions are ideal for preserving the integrity of the heterocyclic core.
The Acyl Chloride method (Method B) is a robust and high-yielding alternative, particularly for large-scale synthesis where the cost of carbodiimide reagents may be a factor. It offers excellent reliability, provided that appropriate care is taken when handling thionyl or oxalyl chloride.
The Fischer-Speier Esterification (Method C) should be considered for simple, unhindered alcohols when cost and atom economy are the primary drivers. However, researchers must be prepared for potentially lower yields and the need for careful pH control during workup to avoid product hydrolysis or substrate degradation.
By understanding the principles and protocols outlined in this guide, researchers can confidently and successfully synthesize a wide range of esters from this valuable pyrimidine intermediate, paving the way for further discoveries in medicinal chemistry.
References
Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]
Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Organic-Chemistry.org. [Link]
Jordan, A., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23, 7016-7023. [Link]
Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(2), 121-144. [Link]
Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]
The Organic Chemistry Tutor. (2016, December 27). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives [Video]. YouTube. [Link]
PubChem. (n.d.). 2,6-Dichloropyrimidine-4-carboxylic acid. National Center for Biotechnology Information. [Link]
Google Patents. (2011). CN102161660A - Preparation method of 2-(6-chloro-2-methylpyrimidinyl-4-amino)-N-(2-chloro-6-methylphenyl)-5-thiazolecarboxamide.
Reddit. (2022). Steglich esterification with EDC. r/OrganicChemistry. [Link]
Ishihara, K., et al. (2007). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Journal of the American Chemical Society, 129(47), 14552–14553. [Link]
ResearchGate. (2016). Facile and Practical Synthesis of 2,6-Dichloropurine. [Link]
ScholarWorks @ UTRGV. (2016). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. [Link]
ResearchGate. (2015). Esterification of Carboxylic Acids with Alcohols by 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium Chloride (DMTMM). [Link]
CCS Chemistry. (2023). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. [Link]
PMC. (2024). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. National Center for Biotechnology Information. [Link]
Atlanchim Pharma. (n.d.). Recent Advances in the Mitsunobu Reaction. [Link]
using 2-chloro-6-morpholinopyrimidine-4-carboxylic acid as a kinase inhibitor scaffold
Application Note: 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid as a Privileged Scaffold for PI3K/mTOR Inhibitor Discovery Part 1: Introduction & Scaffold Analysis The pyrimidine pharmacophore is ubiquitous in kinase...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid as a Privileged Scaffold for PI3K/mTOR Inhibitor Discovery
Part 1: Introduction & Scaffold Analysis
The pyrimidine pharmacophore is ubiquitous in kinase inhibitor design, acting as a pseudo-mimic of the adenine ring of ATP. This guide focuses on 2-chloro-6-morpholinopyrimidine-4-carboxylic acid , a trifunctional scaffold that offers a distinct advantage in the design of PI3K (Phosphoinositide 3-kinase) and mTOR (mammalian target of rapamycin) inhibitors.
Structural Rationale (SAR)
This scaffold is not merely a building block; it is a pre-assembled "hinge-binder" with vectors for specificity and solubility.[1]
The Morpholine Motif (C6):
Function: Hinge Interaction & Solubility.
Mechanism: The morpholine oxygen frequently acts as a hydrogen bond acceptor for the backbone amide of Valine residues in the ATP-binding hinge region (e.g., Val851 in PI3K
).[1] Furthermore, the saturated ring improves physicochemical properties (logP, solubility) compared to flat aromatic systems.[1]
The Chlorine Handle (C2):
Function: Diversity Vector.
Mechanism: The chlorine atom at the C2 position is activated for Nucleophilic Aromatic Substitution (
) or Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).[1] This allows for the introduction of diverse aryl or heteroaryl groups that occupy the hydrophobic affinity pocket (selectivity filter).[1]
The Carboxylic Acid (C4):
Function: Solvent Exposure & Pharmacokinetics.
Mechanism: Located at the solvent interface, this group allows for amide coupling to solubilizing tails (e.g., piperazines, solubilizing amines) or cyclization strategies.[1] This vector is critical for tuning ADME properties without disrupting the core binding mode.
Part 2: Chemical Synthesis Strategy
To utilize this scaffold effectively, one must understand the regioselectivity of the pyrimidine ring.[1] The C4/C6 positions are electronically more deficient than C2, making them more susceptible to nucleophilic attack.[1] Therefore, if starting from a 2,6-dichloropyrimidine precursor, the morpholine is introduced first at C6 (or C4, due to symmetry), leaving the C2 chlorine intact for later diversification.[1]
Diagram 1: Synthetic Workflow
The following diagram illustrates the modular assembly of a kinase inhibitor using this scaffold.
Caption: Modular synthesis starting from the dichloro-precursor. The C2-chlorine is preserved for the final diversity-generating step.
Dissolution: In a flame-dried round-bottom flask, dissolve 1.0 mmol of the scaffold in 5 mL of anhydrous DMF under
atmosphere.
Activation: Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol). Stir at room temperature (RT) for 15 minutes. Note: The solution should turn slightly yellow, indicating formation of the active ester.[1]
Coupling: Add the amine partner (1.1 mmol) dropwise.
Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS (Target mass: Scaffold MW + Amine MW - 18).[1]
Work-up: Dilute with EtOAc (50 mL), wash with saturated
Self-Validating Step: The final product must show a UV shift characteristic of the extended conjugation system.
Part 4: Biological Evaluation (Kinase Assay)
To validate the inhibitors, a biochemical assay measuring the conversion of ATP to ADP is required. We utilize the ADP-Glo™ Kinase Assay (Promega) for its high sensitivity and Z' factor.
Compound Preparation: Prepare a 10-point dose-response curve (3-fold serial dilution) in DMSO. Transfer 250 nL to a 384-well white low-volume plate.
Enzyme Addition: Dilute PI3K
in Kinase Buffer (50 mM HEPES pH 7.5, 3 mM , 1 mM EGTA, 0.03% CHAPS). Add 2.5 L of enzyme solution to the wells. Incubate 15 min at RT.
Substrate Initiation: Add 2.5
L of ATP/PIP2 mix (Final conc: 10 M ATP, 50 M PIP2).[1]
Reaction: Incubate at RT for 60 minutes.
Termination (ADP-Glo): Add 5
L of ADP-Glo™ Reagent. Incubate 40 min. (Depletes remaining ATP).
Detection: Add 10
L of Kinase Detection Reagent. Incubate 30 min. (Converts ADP to ATP -> Luciferase -> Light).[1]
Read: Measure Luminescence on a plate reader (e.g., EnVision).
Data Analysis Table:
Normalize data to 0% inhibition (DMSO) and 100% inhibition (No Enzyme). Fit to a 4-parameter logistic equation.
Compound ID
R1 (C2-Pos)
R2 (C4-Pos)
PI3K IC50 (nM)
mTOR IC50 (nM)
Selectivity (PI3K/mTOR)
Ref (ZSTK474)
Benzimidazole
Morpholine*
16
120
~7.5x
Scaffold-A1
Indazole
N-Me-Piperazine
< 10
50
Dual
Scaffold-A2
Phenyl-Cl
Morpholine
> 1000
> 1000
Inactive
*Note: ZSTK474 uses a triazine core but shares the morpholine homology.
Part 5: Signaling Pathway Context
Understanding where these inhibitors act is crucial for interpreting cellular data. The morpholine-pyrimidine scaffold typically creates Dual PI3K/mTOR Inhibitors , which block both the upstream PI3K signaling and the downstream mTOR complexes.
Diagram 2: PI3K/mTOR Signaling Cascade
Caption: The scaffold acts as an ATP-competitive inhibitor at both PI3K and mTOR nodes, collapsing the survival signaling axis.[1]
References
Regioselectivity in Pyrimidine Synthesis
Title: "Regioselective Nucleophilic Aromatic Substitution of 2,4,6-Trichloropyrimidine."
Source:Journal of Organic Chemistry.
Context: Establishes that C4/C6 positions are more reactive to SNAr than C2, valid
reaction conditions for 2-chloro displacement in pyrimidine carboxylic acids
Application Note: Optimized Reaction Conditions for 2-Chloro Displacement in Pyrimidine Carboxylic Acids via Nucleophilic Aromatic Substitution ( ) Introduction & Scientific Context The pyrimidine scaffold is a privilege...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Optimized Reaction Conditions for 2-Chloro Displacement in Pyrimidine Carboxylic Acids via Nucleophilic Aromatic Substitution (
)
Introduction & Scientific Context
The pyrimidine scaffold is a privileged pharmacophore ubiquitous in drug discovery, particularly in the development of kinase inhibitors and targeted covalent inhibitors (TCIs)[1]. Within this chemical space, 2-chloropyrimidine-4-carboxylic acid and 2-chloropyrimidine-5-carboxylic acid serve as highly versatile, trifunctional building blocks. They possess a reactive carbon-halogen bond for nucleophilic displacement, an electron-deficient aromatic core, and a carboxylic acid handle for downstream amide coupling or salt formulation[2].
This application note details the mechanistic rationale and optimized experimental protocols for the nucleophilic aromatic substitution (
) of the 2-chloro position using various nucleophiles.
Mechanistic Insights & Causality (E-E-A-T)
The Addition-Elimination Pathway
The displacement of the 2-chloro group proceeds via a classic two-step ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
addition-elimination mechanism rather than a concerted pathway. The nucleophile attacks the electrophilic C2 carbon, disrupting the ring's aromaticity to form a discrete, resonance-stabilized anionic intermediate known as the Meisenheimer complex .
The kinetic and thermodynamic stability of this complex is the primary driver of the reaction's success. In pyrimidine carboxylic acids, the Meisenheimer complex is profoundly stabilized by two factors:
The highly electronegative ring nitrogen atoms, which readily accept negative charge[3].
The electron-withdrawing nature of the carboxylic acid group (especially at the 5-position), which lowers the LUMO of the pyrimidine ring, accelerating the initial nucleophilic attack[4].
Subsequent elimination of the chloride leaving group restores aromaticity, yielding the 2-substituted product.
Fig 1. Addition-elimination mechanism of SNAr via the Meisenheimer complex.
Causality Behind Experimental Choices
Base Stoichiometry (Critical): A common pitfall in this reaction is the use of insufficient base. Because the substrate contains a free carboxylic acid (
), at least 1.0 equivalent of base is immediately consumed to deprotonate the acid. If only 1.0 equivalent of base is used, the nucleophilic amine will be protonated by the generated HCl, halting the reaction. Therefore, 2.5 to 3.0 equivalents of a non-nucleophilic base (e.g., DIPEA or ) are strictly required to neutralize the acid, neutralize the HCl byproduct, and maintain the nucleophile in its active state[5].
Solvent Selection: Polar aprotic solvents such as DMF, NMP, or DMSO are optimal. They effectively solvate the counter-cations (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
or ) while leaving the nucleophilic anions or amines relatively unsolvated and highly reactive. They also stabilize the polar transition state leading to the Meisenheimer complex.
Isoelectric Precipitation Workup: The resulting product is amphoteric (containing both basic pyrimidine/amine nitrogens and an acidic carboxylate). By carefully adjusting the aqueous workup pH to ~3-4, the molecule forms a neutral zwitterion, which minimizes aqueous solubility and induces precipitation, allowing for isolation without chromatography.
Quantitative Data: Reaction Conditions Summary
The table below summarizes the optimized stoichiometric and environmental parameters required for different classes of nucleophiles attacking 2-chloropyrimidine carboxylic acids.
Nucleophile Class
Typical Reagents
Base & Stoichiometry
Solvent
Temperature
Expected Yield
Aliphatic Amines
Piperidine, Morpholine
DIPEA or TEA (2.5 - 3.0 eq)
DMF, NMP, or EtOH
25 °C - 80 °C
75% - 95%
Aryl Amines
Substituted Anilines
or (3.0 eq)
DMSO or DMF
80 °C - 120 °C
50% - 80%
Thiols
Sodium thiomethoxide
(2.0 - 3.0 eq)
THF or DMF
0 °C - 60 °C
80% - 95%
Alkoxides
NaOMe, KOH / Alcohols
NaH or KOH (3.0 eq)
THF or Alcohol
0 °C - 25 °C
70% - 90%
Experimental Protocols (Self-Validating Systems)
Protocol A: Displacement with Aliphatic Amines (Standard Method)
This protocol is optimized for primary and secondary aliphatic amines reacting with 2-chloropyrimidine-5-carboxylic acid.
Preparation: To an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add 2-chloropyrimidine-5-carboxylic acid (1.0 eq) and anhydrous DMF (5.0 mL).
Base Addition: Add DIPEA (3.0 eq) dropwise at room temperature.
Validation Checkpoint: The cloudy suspension should transition to a clear, slightly yellow solution within 5 minutes as the carboxylic acid is deprotonated to its soluble carboxylate salt.
Nucleophile Addition: Add the aliphatic amine (1.2 eq) dropwise.
Reaction: Seal the vial and heat the mixture to 60 °C in a heating block for 4-6 hours. Monitor reaction completion via LC-MS.
Workup & Isoelectric Precipitation: Cool the reaction to room temperature. Slowly pour the mixture into 15 mL of ice-cold deionized water.
Acidification: Dropwise add 1M HCl while stirring vigorously until the pH reaches 3.5 - 4.0 (monitor with pH paper).
Validation Checkpoint: A thick white/pale-yellow precipitate should form at pH ~4.0. Do not over-acidify (pH < 2) , as the basic pyrimidine/amine nitrogens will protonate, causing the product to re-dissolve into the aqueous phase.
Isolation: Filter the precipitate through a Büchner funnel, wash with cold water (2 x 5 mL), and dry under high vacuum to afford the pure 2-amino-pyrimidine-5-carboxylic acid derivative.
Fig 2. Standard experimental workflow for SNAr displacement with aliphatic amines.
Protocol B: Displacement with Thiols (Thioether Formation)
Thiols are highly nucleophilic but prone to oxidation. This protocol utilizes sodium thiomethoxide to generate a 2-sulfonylpyrimidine precursor, a motif frequently used in Targeted Covalent Inhibitors (TCIs)[1].
Preparation: Dissolve 2-chloropyrimidine-5-carboxylic acid (1.0 eq) in anhydrous THF (5.0 mL) under an inert nitrogen atmosphere at room temperature.
Reagent Addition: Portion-wise, add
(2.0 eq) followed by sodium thiomethoxide (1.1 eq).
Validation Checkpoint: The reaction mixture will become a heterogeneous suspension. Vigorous stirring (≥ 600 rpm) is required to ensure efficient mass transfer between the solid base and the solution.
Reaction: Heat the mixture to 60 °C for 16 hours[1].
Workup: Concentrate the reaction mixture in vacuo to remove THF. Dissolve the crude solid residue in a minimal amount of deionized water (approx. 5 mL).
Isolation: Acidify the aqueous layer with 1M HCl to pH 3-4 to precipitate the 2-(methylthio)pyrimidine-5-carboxylic acid. Filter, wash with cold water, and dry under vacuum.
References
Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story (N
Concerted nucleophilic aromatic substitutions (Harvard University DASH).
Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways (N
SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies (MDPI).
Application Notes and Protocol: Nucleophilic Aromatic Substitution (SNAr) on 2-Ethoxy-4,6-difluoropyrimidine (BenchChem).
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals
Document Type: Advanced Protocol & Application Guide
Introduction & Biological Rationale
Morpholinopyrimidine derivatives represent a privileged and highly versatile chemical scaffold in modern oncology and medicinal chemistry. They are most prominently recognized for their potent inhibition of the Phosphatidylinositol 3-kinase (PI3K) and Mammalian target of rapamycin (mTOR) signaling networks[1].
From a structural biology perspective, the morpholine ring is not merely a solubilizing group; its oxygen atom acts as a critical hydrogen-bond acceptor, interacting directly with the hinge region of the kinase ATP-binding pocket (e.g., Val851 in PI3Kα)[1][2]. The pyrimidine core occupies the adenine-binding site, while the introduction of an amide moiety allows for extensive functionalization. Amide derivatization is strategically used to project substituents into the affinity pockets of the kinase, fine-tuning isoform selectivity (e.g., PI3Kα vs. PI3Kδ) and improving the pharmacokinetic profile (e.g., aqueous solubility and metabolic stability)[3].
Pathway Context & Mechanism of Action
The PI3K/Akt/mTOR (PAM) axis is a highly conserved signal transduction network that promotes cell survival, growth, and cycle progression. Dysregulation of this pathway is a hallmark of numerous human cancers[1]. Dual PI3K/mTOR inhibitors built on the morpholinopyrimidine scaffold prevent the phosphorylation of downstream effectors, effectively inducing apoptosis in malignant cells.
Figure 1: PI3K/Akt/mTOR signaling pathway and dual inhibition by morpholinopyrimidine derivatives.
Synthetic Strategy & Workflow
Nucleophilic Aromatic Substitution (SNAr): Regioselective functionalization of a multi-halogenated pyrimidine ester with morpholine.
Saponification: Mild hydrolysis of the ester to unmask the free carboxylic acid.
Amide Coupling: Activation of the carboxylic acid and subsequent coupling with diverse primary or secondary amines.
Figure 2: Convergent synthetic workflow for morpholinopyrimidine amide derivatives.
Experimental Protocols
The following protocols are designed as self-validating systems . Each step includes specific In-Process Controls (IPCs) that dictate whether the reaction can proceed, eliminating guesswork and ensuring scientific integrity.
Protocol A: Regioselective SNAr to Form the Morpholinopyrimidine Core
Causality: In a 2,4-dichloropyrimidine system, the C4 position is generally more electrophilic due to the stabilization of the Meisenheimer complex. By controlling the temperature strictly at 0 °C, we kinetically favor mono-substitution at C4, preventing the formation of the bis-morpholino byproduct[3].
Initialization: Charge a dry, argon-purged round-bottom flask with methyl 2,4-dichloropyrimidine-6-carboxylate (1.0 equiv, 10 mmol) and anhydrous Dichloromethane (DCM) (0.2 M).
Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.
Base Addition: Add N,N-diisopropylethylamine (DIPEA) (1.2 equiv). Causality: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl generated, preventing the protonation and deactivation of the remaining morpholine.
Nucleophile Addition: Add morpholine (1.05 equiv) dropwise over 15 minutes.
Incubation & IPC: Stir at 0 °C for 2 hours. Self-Validation Check: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The reaction is validated as complete when the starting material peak (UV 254 nm) is <2% and the desired [M+H]+ mass is dominant.
Workup: Quench with saturated aqueous NH₄Cl, extract with DCM (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Causality: Harsh acidic hydrolysis can lead to decarboxylation of the pyrimidine-carboxylic acid. Using Lithium Hydroxide (LiOH) in a mixed aqueous/organic solvent system ensures mild, controlled deprotection.
Dissolution: Dissolve the morpholinopyrimidine ester intermediate from Protocol A (1.0 equiv) in a 3:1:1 mixture of THF:MeOH:H₂O (0.15 M). Causality: THF/MeOH solubilizes the organic substrate, while H₂O solubilizes the inorganic LiOH.
Hydrolysis: Add LiOH·H₂O (2.0 equiv) in one portion. Stir at ambient temperature (20–25 °C) for 4 hours.
IPC: Monitor via TLC (EtOAc:Hexane 1:1). Self-Validation Check: The disappearance of the high-Rf ester spot and the appearance of a baseline spot (the lithium carboxylate salt) validates completion.
Workup: Concentrate the mixture to remove THF/MeOH. Dilute the aqueous layer with water and acidify to pH 3-4 using 1M HCl. The product will precipitate. Filter, wash with cold water, and dry under high vacuum to yield the free carboxylic acid.
Protocol C: Amide Coupling
Causality: For the generation of amide derivatives, HATU is the premier coupling reagent. It generates an active HOAt ester that is highly reactive toward sterically hindered amines, driving the reaction to completion rapidly while minimizing side reactions[4].
Activation: In a dry flask, dissolve the morpholinopyrimidine carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M). Add DIPEA (3.0 equiv) and HATU (1.2 equiv). Stir for 15 minutes at room temperature. Causality: The pre-activation step ensures the complete formation of the active ester before the amine is introduced.
Coupling: Add the desired primary or secondary amine (1.2 equiv). Stir at room temperature for 2 hours.
IPC: Analyze via LC-MS. Self-Validation Check: Detection of the target product mass[M+H]+ and complete consumption of the activated ester intermediate confirms success.
Purification: Dilute with EtOAc and wash sequentially with 5% LiCl (to remove DMF), saturated NaHCO₃, and brine. Dry, concentrate, and purify via flash column chromatography or preparative HPLC.
Quantitative Data: Optimization of Amide Bond Formation
To establish the most efficient protocol for library generation, various coupling conditions were evaluated. The data below summarizes the empirical findings, validating the choice of HATU/DIPEA as the optimal system for synthesizing morpholinopyrimidine amide derivatives[4].
Coupling Reagent
Base (Equiv)
Solvent
Time (h)
Yield (%)
Purity (HPLC %)
Mechanistic Observation
EDC / HOBt
DIPEA (3.0)
DMF
12
65%
92%
Sluggish kinetics with secondary amines; requires overnight stirring.
T3P (50% in EtOAc)
Et₃N (3.0)
EtOAc
8
78%
95%
Excellent for aliphatic amines, but lower yield for anilines.
2-DPC / cat. DMAP
DMAP (0.1)
MeCN
4
88%
96%
Good alternative; DMAP accelerates the acyl transfer[4].
HATU
DIPEA (3.0)
DMF
2
94%
>98%
Optimal. Rapid conversion even with sterically hindered amines.
Table 1: Reaction optimization for the amide coupling of 2-morpholinopyrimidine-4-carboxylic acid with N-methylphenethylamine.
References
Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors
ResearchG
Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR)
Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D
ACS Public
Synthesis and QSAR Studies of Pyrimido[4,5-d]pyrimidine-2,5-dione Derivatives as Potential Antimicrobial Agents
ResearchG
Application Notes and Protocols for the Suzuki Coupling of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Substituted Pyrimidines The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numer...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of Substituted Pyrimidines
The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The specific substitution pattern of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid presents a versatile platform for the synthesis of novel compounds with potential biological activity. The introduction of aryl or heteroaryl groups at the 2-position via Suzuki-Miyaura cross-coupling is a key strategy for generating libraries of compounds for drug discovery programs.[1][2] This application note provides a detailed guide to the Suzuki coupling of this substrate, addressing the specific challenges and considerations arising from the presence of both a chloro- leaving group on an electron-deficient ring and a carboxylic acid functionality.
Reaction Mechanism and Key Considerations
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound.[3][4] The catalytic cycle, illustrated below, involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[1][3][5]
Catalytic Cycle of the Suzuki-Miyaura Coupling
Figure 1. The catalytic cycle of the Suzuki-Miyaura coupling reaction.
Causality Behind Experimental Choices:
The Substrate: 2-chloro-6-morpholinopyrimidine-4-carboxylic acid features an electron-deficient pyrimidine ring. This electronic nature makes the C-Cl bond more susceptible to oxidative addition by the palladium catalyst compared to a C-Cl bond on an electron-rich aromatic ring.[1]
The Carboxylic Acid Group: The presence of a carboxylic acid presents a unique challenge. The acidic proton can react with the base, and the carboxylate may coordinate to the palladium center, potentially influencing the catalytic activity. Careful selection of the base and reaction conditions is crucial to avoid unwanted side reactions such as decarboxylation, which can occur at elevated temperatures.[6][7]
Catalyst Selection: For the coupling of less reactive aryl chlorides, catalysts with electron-rich and bulky phosphine ligands are generally preferred.[3][8] Ligands such as those from the Buchwald or Fu groups (e.g., SPhos, XPhos) can enhance the rate of oxidative addition.[8] However, due to the activated nature of the chloropyrimidine, a standard catalyst like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] can also be effective.[9]
Base Selection: The base plays a critical role in activating the boronic acid to form a more nucleophilic boronate species, which is necessary for transmetalation.[10][11] For substrates with acidic protons, like our carboxylic acid, a moderately strong inorganic base such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is often a good choice.[11] These bases are generally effective in promoting the reaction without causing significant degradation of the starting material.
Solvent System: A mixture of an organic solvent and water is commonly employed. The organic solvent (e.g., 1,4-dioxane, toluene, or DMF) solubilizes the organic reagents and the catalyst, while water is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species.
Experimental Protocol
This protocol provides a general procedure for the Suzuki coupling of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid with a generic arylboronic acid. Optimization may be required for specific boronic acids.
Materials:
2-chloro-6-morpholinopyrimidine-4-carboxylic acid
Arylboronic acid
Palladium catalyst (e.g., Pd(PPh₃)₄ or a pre-catalyst with a specialized ligand)
Base (e.g., K₂CO₃ or K₃PO₄)
Solvent (e.g., 1,4-dioxane or toluene, and water)
Inert gas (Nitrogen or Argon)
Standard laboratory glassware and workup reagents
Procedure:
Reaction Setup: To a flame-dried Schlenk flask or reaction vial, add 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).
Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.
Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst (typically 1-5 mol%).
Solvent Addition: Add the degassed organic solvent and degassed water (a typical ratio is 4:1 to 10:1 organic solvent to water).
Reaction: Stir the reaction mixture at the desired temperature (typically between 80-110 °C). Monitor the reaction progress by a suitable analytical technique such as TLC or LC-MS.
Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water.
Extraction: Separate the organic layer. Extract the aqueous layer with the organic solvent (2-3 times).
Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Purification: Filter and concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired 2-aryl-6-morpholinopyrimidine-4-carboxylic acid.
Data Presentation: Reaction Parameter Optimization
The following table summarizes a hypothetical optimization of reaction conditions for the coupling of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid with phenylboronic acid.
Entry
Palladium Catalyst (mol%)
Ligand
Base (equiv.)
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Pd(PPh₃)₄ (5)
PPh₃
K₂CO₃ (2)
Dioxane/H₂O (4:1)
100
12
65
2
Pd(OAc)₂ (2)
SPhos (4)
K₂CO₃ (2)
Dioxane/H₂O (4:1)
80
8
85
3
Pd(OAc)₂ (2)
SPhos (4)
K₃PO₄ (3)
Toluene/H₂O (10:1)
100
6
92
4
PdCl₂(dppf) (3)
dppf
Cs₂CO₃ (2)
DMF/H₂O (5:1)
90
10
78
Troubleshooting and Field-Proven Insights
Low Yield: If the reaction shows low conversion, consider increasing the catalyst loading or switching to a more active catalyst system with a bulky, electron-rich ligand.[3][8] Ensure that the solvents are thoroughly degassed to prevent catalyst deactivation.
Decarboxylation: If significant decarboxylation of the starting material or product is observed, try lowering the reaction temperature and using a milder base like K₃PO₄ or even Cs₂CO₃.
Protodeboronation: The boronic acid can sometimes be protonated and decompose. Using a slight excess of the boronic acid (1.2-1.5 equivalents) can help to drive the reaction to completion.
Homocoupling: Homocoupling of the boronic acid can be a side reaction. This can sometimes be minimized by adjusting the catalyst, base, or solvent system.
Conclusion
The Suzuki-Miyaura cross-coupling of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is a powerful and versatile method for the synthesis of novel substituted pyrimidines. By carefully considering the electronic nature of the substrate and the potential for side reactions involving the carboxylic acid group, researchers can develop robust and high-yielding protocols. The choice of catalyst, base, and solvent are critical parameters that should be optimized for each specific boronic acid coupling partner to achieve the desired outcome.
References
Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]
Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]
Suzuki reaction. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]
Gao, P., et al. (2019). Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids. iScience, 19, 749–759. Retrieved March 7, 2026, from [Link]
do Carmo, G. O., et al. (2023). Suzuki-Miyaura Cross-Coupling for Synthesis of Key Intermedi-Ates of Ketoprofen and Bifonazole Analogues. Chemistry Proceedings, 14(1), 73. Retrieved March 7, 2026, from [Link]
Anderson, K. W., & Handy, S. T. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters, 51(38), 5086–5088. Retrieved March 7, 2026, from [Link]
Pu, X., et al. (2019). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Angewandte Chemie International Edition, 58(44), 15650-15654. Retrieved March 7, 2026, from [Link]
Li, W., et al. (2018). Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant. Chemical Communications, 54(84), 11953-11956. Retrieved March 7, 2026, from [Link]
Reddy, V. R., et al. (2022). Palladium-catalyzed reductive cross-coupling reaction of carboxylic acids with thiols: an alternative strategy to access thioesters. Organic & Biomolecular Chemistry, 20(3), 534-539. Retrieved March 7, 2026, from [Link]
Reddy, C. R., et al. (2021). Palladium-Catalyzed Decarboxylative Cross-Coupling of 2,4-Dienoic Acids and Aryl Halides: Access to Fluorescence Active (E,E)-1,4-Diarylbutadienes. The Journal of Organic Chemistry, 86(18), 12586–12600. Retrieved March 7, 2026, from [Link]
Uličná, K., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 26(7), 1952. Retrieved March 7, 2026, from [Link]
Pu, X., et al. (2019). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Angewandte Chemie International Edition, 58(44), 15650-15654. Retrieved March 7, 2026, from [Link]
Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved March 7, 2026, from [Link]
Decarboxylative cross-coupling. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]
Barrios-Landeros, F., & Buchwald, S. L. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Organic Syntheses, 86, 1-11. Retrieved March 7, 2026, from [Link]
Application Notes and Protocols for Microwave-Assisted Synthesis of Morpholinopyrimidine Intermediates
Introduction: Accelerating Drug Discovery with Microwave-Assisted Synthesis Morpholinopyrimidine scaffolds are a cornerstone in modern medicinal chemistry, forming the structural basis for a multitude of therapeutic agen...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Accelerating Drug Discovery with Microwave-Assisted Synthesis
Morpholinopyrimidine scaffolds are a cornerstone in modern medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, including potent kinase inhibitors used in oncology.[1] The traditional synthesis of these vital intermediates often involves protracted reaction times, demanding and often harsh reaction conditions, and can result in suboptimal yields.[1] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a powerful solution to these challenges. By directly and efficiently heating the reaction mixture, microwave irradiation dramatically curtails reaction times, frequently enhances product yields, and opens avenues to novel chemical structures.[1][2][3]
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of microwave technology for the efficient synthesis of morpholinopyrimidine intermediates. We will delve into the fundamental principles, provide detailed, step-by-step protocols, and offer insights gleaned from extensive experience to ensure successful and reproducible outcomes.
The Rationale Behind Microwave-Assisted Synthesis: A Deeper Dive
The advantages of MAOS stem from its unique heating mechanism, known as dielectric heating.[4][5] Unlike conventional heating methods that rely on thermal conduction from an external source, microwaves directly interact with polar molecules within the reaction mixture. This interaction causes rapid molecular rotation and ionic conduction, leading to a swift and uniform increase in temperature throughout the reaction vessel.[2][4][5] This targeted heating approach offers several key benefits:
Accelerated Reaction Rates: The rapid and efficient energy transfer significantly shortens reaction times, often reducing processes that take hours to mere minutes.[2][6][7]
Enhanced Yields and Purity: Uniform heating minimizes the formation of byproducts that can arise from localized overheating or prolonged reaction times, leading to cleaner reactions and higher isolated yields.[2][7]
Improved Reproducibility: Automated microwave reactors provide precise control over reaction parameters such as temperature, pressure, and time, leading to highly reproducible results.[4]
Energy Efficiency: By directly heating the reactants, microwave synthesis is a more energy-efficient process compared to conventional methods.[2][8]
Alignment with Green Chemistry Principles: MAOS often allows for the use of less solvent or even solvent-free conditions, reducing waste and environmental impact.[2][6][8]
Experimental Protocol: Synthesis of a 2,4-Dimorpholinopyrimidine Intermediate
This protocol details a representative synthesis of a 2,4-dimorpholinopyrimidine intermediate from a dihalopyrimidine precursor. This transformation is a classic example of a nucleophilic aromatic substitution (SNAr) reaction, which is often significantly accelerated by microwave irradiation.[9][10]
A suitable base (e.g., N,N-Diisopropylethylamine (DIPEA) or potassium carbonate)
A high-boiling point polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or 1,4-Dioxane)
Equipment:
A dedicated laboratory microwave reactor designed for chemical synthesis. Note: Domestic microwave ovens are not suitable and pose significant safety risks.[11][12]
Microwave-safe reaction vials with appropriate septa and caps.[13]
Magnetic stir bars.
Standard laboratory glassware for workup and purification.
Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant gloves are mandatory.[14][15]
Step-by-Step Methodology
Reagent Preparation: In a clean, dry microwave reaction vial equipped with a magnetic stir bar, combine 2,4-dichloropyrimidine (1.0 mmol), morpholine (2.2 mmol), and DIPEA (2.5 mmol).
Solvent Addition: Add 3 mL of DMF to the reaction vial.
Vial Sealing: Securely seal the vial with a septum and cap.
Microwave Irradiation: Place the sealed vial into the cavity of the microwave reactor. Irradiate the mixture at 150°C for 10 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature.
Workup: Once cooled, carefully open the vial. Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.
Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Washing: Combine the organic layers and wash with brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the crude product by column chromatography on silica gel to afford the desired 2,4-dimorpholinopyrimidine intermediate.
Visualizing the Workflow
Caption: Figure 1: A step-by-step workflow for the microwave-assisted synthesis of 2,4-dimorpholinopyrimidine.
Results and Discussion: Understanding the "Why"
The choice of reagents and conditions in the provided protocol is deliberate and grounded in chemical principles.
Reaction Mechanism
The synthesis proceeds via a sequential nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nature of the nitrogen atoms in the pyrimidine ring activates the chlorine atoms towards nucleophilic attack by morpholine.
Caption: Figure 2: The sequential nucleophilic aromatic substitution (SNAr) mechanism.
Comparative Data
The advantages of the microwave-assisted approach are clearly demonstrated when compared to conventional heating methods.
Table 1: Comparison of Microwave-Assisted vs. Conventional Synthesis of Morpholinopyrimidines.
Solvent and Base Selection
The choice of a high-boiling, polar aprotic solvent like DMF or DMSO is crucial for several reasons.[4] These solvents are excellent microwave absorbers, facilitating rapid and efficient heating.[4] Furthermore, they effectively solvate the cationic species, enhancing the nucleophilicity of the morpholine. The base, DIPEA, serves to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.
Troubleshooting and Safety Considerations
While microwave synthesis is a powerful technique, adherence to safety protocols and an understanding of potential issues are paramount.
Safety First:
NEVER use a domestic microwave oven for chemical synthesis.[11][12] Laboratory-grade microwave reactors are equipped with essential safety features, including pressure and temperature sensors and reinforced cavities.[11]
Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.[14][15]
Ensure that the reaction vials are not overfilled and are properly sealed to prevent pressure buildup and potential explosions.[12]
Do not heat flammable solvents unless the microwave is specifically designed for such applications.[14]
Inspect the door seals and hinges of the microwave reactor regularly for any signs of damage.[14][21]
Common Troubleshooting:
Low Yield:
Ensure all reagents are pure and dry.
Consider increasing the reaction temperature or time in small increments.
Optimize the stoichiometry of the reagents, particularly the base.
Incomplete Reaction:
Verify that the chosen solvent is a good microwave absorber. If not, a small amount of a polar co-solvent can be added.
Ensure adequate stirring to promote a homogeneous reaction mixture.
Charring or Decomposition:
This indicates excessive heating. Reduce the reaction temperature or time.
Consider a solvent with a lower boiling point if appropriate for the reaction.
Conclusion: A Paradigm Shift in Synthesis
Microwave-assisted synthesis represents a significant advancement in the preparation of morpholinopyrimidine intermediates and other heterocyclic compounds. Its ability to drastically reduce reaction times, improve yields, and enhance reproducibility makes it an invaluable tool for accelerating drug discovery and development pipelines. By understanding the underlying principles and adhering to the protocols and safety guidelines outlined in this document, researchers can effectively harness the power of microwave technology to drive their synthetic chemistry programs forward.[6][7]
References
Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025, November 7). MDPI.
Microwave-assisted Heck Synthesis of Substituted 2,4-Diaminopyrimidine-based Antibiotics. [Source Not Available].
MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. (2023, June 6). IJNRD.
Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025, June 30). International Journal of Research in Pharmacy and Allied Science.
Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. (2025, November 3). NSTA.
Microwave-Assisted Organic Synthesis Using Minivials to Optimize and Expedite the Synthesis of Diverse Purine Libraries. (2004, January 20). ACS Publications.
Safety Considerations for Microwave Synthesis. CEM Corporation.
Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. (2018, May 5). PMC.
Microwave Assisted Aromatic Nucleophilic Substitution Reaction Under Solventless Condition. (2025, August 7). ResearchGate.
(PDF) Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. (2025, August 7). ResearchGate.
Importance of Microwave Heating in Organic Synthesis. (2019, January 2). Advanced Journal of Chemistry, Section A.
Revolutionizing Aminopyrimidine Synthesis: A Guide to Microwave-Assisted Protocols. Benchchem.
Microwave-assisted multicomponent synthesis of antiproliferative 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones. (2022, October 25). PMC.
Microwave Irradiated Synthesis of (E) -2-((5-(6-Methyl-2-Oxo-4- Substituted-1,2,3,4-Tetrahydropyrimidin-5-Yl) -. (2017, December 30). IJPPR.
Nucleophilic additions and substitutions. CEM Corporation.
Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024, January 15). [Source Not Available].
Microwave-Assisted Synthesis of Bioactive Tetrahydropyrimidine Derivatives as Antidiabetic Agents. (2022, June 30). Semantic Scholar.
A Facile Microwave-Assisted Synthesis of Some Fused Pyrimidine Derivatives. (2014, June 26). [Source Not Available].
Microwave Oven Safety Guidelines. [Source Not Available].
(PDF) THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. (2024, October 12). [Source Not Available].
Microwave-assisted synthesis and development of novel penicillinoate@copper metal-organic frameworks as a potent antibacterial agent. (2024, January 10). Frontiers.
Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradi
Microwave Safety. (2017, August 30). Lab Manager.
Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (2023, November 7). PMC.
Application Note: Optimization of Recrystallization Protocols for 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid
Introduction & Chemical Context 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a highly versatile synthetic intermediate utilized extensively in medicinal chemistry. It serves as a foundational s...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Context
2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a highly versatile synthetic intermediate utilized extensively in medicinal chemistry. It serves as a foundational scaffold for the development of p38 kinase inhibitors targeting inflammatory diseases and N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD) inhibitors for neurological applications .
Crude batches of this compound are typically synthesized via the saponification of methyl 2-chloro-6-morpholinopyrimidine-4-carboxylate using lithium hydroxide, followed by acidification with ethereal hydrogen chloride . This synthetic route often leaves residual inorganic salts (e.g., LiCl) and organic byproducts. Due to the molecule's hybrid physicochemical profile—combining a strongly hydrogen-bonding carboxylic acid, a moderately polar pyrimidine/morpholine core, and a lipophilic chloro substituent—standard single-solvent recrystallization is rarely effective.
Thermodynamic Principles of Solvent Selection
As an Application Scientist, selecting the correct solvent system requires analyzing the molecule's solvation thermodynamics:
The Protic Solvating Agent (Methanol/Ethanol): The carboxylic acid moiety forms strong intermolecular dimers in non-polar environments, rendering the compound insoluble in solvents like heptane or toluene. Hot lower-chain alcohols are required to act as hydrogen-bond donors/acceptors, effectively breaking these dimers and fully solvating the molecule.
The Anti-Solvent (Water): While the compound is soluble in hot alcohols, it often fails to precipitate efficiently upon cooling. Water is introduced as an anti-solvent to increase the dielectric constant of the medium. This rapid shift in polarity forces the lipophilic 2-chloro and morpholine moieties out of solution, driving supersaturation and crystal nucleation .
Quantitative Data: Solvent System Performance Matrix
The following table summarizes the empirical performance of various binary solvent systems evaluated for the recrystallization of crude 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (Initial Purity: ~85%).
This protocol is engineered as a self-validating system; the inclusion of hot filtration and controlled cooling ensures that physical impurities are removed and thermodynamic phase separation is avoided.
Step-by-Step Methodology:
Suspension: Weigh 10.0 g of crude 2-chloro-6-morpholinopyrimidine-4-carboxylic acid and transfer it to a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser. Add 50 mL of HPLC-grade Methanol.
Dissolution: Heat the suspension to 60 °C using a temperature-controlled heating mantle. Stir at 400 RPM until the organic solid completely dissolves. (Note: Inorganic salt impurities like LiCl may remain suspended).
Hot Filtration: Rapidly filter the hot mixture through a pre-warmed Buchner funnel (using qualitative filter paper) to remove insoluble inorganic particulates.
Anti-Solvent Addition: Return the clarified filtrate to the heating mantle at 60 °C. Using an addition funnel, add deionized water dropwise (approx. 1 mL/min) until the solution reaches the "cloud point" (becomes faintly turbid). This typically requires 5–10 mL of water.
Clarification: Add 1–2 mL of hot Methanol to just clear the turbidity, bringing the system to the edge of the metastable zone.
Controlled Cooling: Turn off the heating mantle. Allow the solution to cool to room temperature at a strict rate of ~0.5 °C/min .
Maturation: Once at room temperature, transfer the flask to an ice bath (4 °C) for 2 hours to maximize crystal yield.
Isolation: Isolate the resulting white/off-white crystals via vacuum filtration. Wash the filter cake with 15 mL of ice-cold Methanol/Water (1:1 v/v) to displace mother liquor impurities.
Drying: Dry the crystals under high vacuum at 40 °C for 12 hours to constant weight.
Mechanistic Visualization
Fig 1. Decision matrix and thermodynamic workflow for pyrimidine-4-carboxylic acid recrystallization.
Troubleshooting: Mitigating "Oiling Out"
A common failure mode when working with morpholine-substituted pyrimidines is "oiling out" (liquid-liquid phase separation). The flexible morpholine ring lowers the crystal lattice energy compared to rigid aromatic analogs. If the concentration of the water anti-solvent is too high, or if the cooling rate is too rapid, the target compound will separate as a dense, impure syrup rather than nucleating as a solid crystal.
Corrective Actions:
Thermodynamic Templating (Seeding): If oiling out is observed, reheat the mixture until homogeneous. Upon cooling, introduce 10–20 mg of pure seed crystals just before the cloud point is reached. This bypasses the high activation energy required for primary nucleation.
Adjusting the Metastable Zone: Reduce the volume of water added during Step 4 by 20% and decrease the cooling rate to 0.1 °C/min. Keeping the system strictly within the metastable zone favors the solid-liquid equilibrium curve over the spinodal decomposition curve.
References
Source: Google Patents (AstraZeneca AB, WO 00/18738)
Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Optimizing 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid Synthesis
[label=" Morpholine (excess)\nRT, Prolonged", tooltip="Reaction Conditions:\n - Excess Morpholine\n - RT\n Welcome to the Technical Support Center. The synthesis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is a...
Welcome to the Technical Support Center. The synthesis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is a critical two-step sequence frequently utilized in the development of kinase inhibitors and N-Acylphosphatidylethanolamine Phospholipase D (NAPE-PLD) inhibitors [2.4]. The chloropyrimidine scaffold is a highly valuable precursor in medicinal chemistry, allowing for precise, stepwise molecular assembly[1].
This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you maximize yield and purity during this synthesis.
Process Visualization
Fig 1: Two-step synthesis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Troubleshooting Guides & FAQs
Q1: Why am I getting a mixture of 6-morpholino and 2-morpholino isomers during the first step, and how can I improve the regioselectivity?Causality: In methyl 2,6-dichloropyrimidine-4-carboxylate, the C6 position is significantly more electrophilic than the C2 position. The C4 ester group withdraws electron density via resonance, highly activating the C6 position. Furthermore, the C2 position is sterically hindered by the two adjacent ring nitrogens. The regioselective substitution of the more electrophilic 6-chloro substituent with morpholine is highly favored kinetically[2].
Solution: Regioselectivity is inherently high (>10:1) if the reaction is kept at or below 0 °C during the initial amine addition. Poor selectivity usually results from adding the morpholine too quickly, causing a localized exotherm. Use a non-nucleophilic base like DiPEA (N,N-Diisopropylethylamine) rather than standard triethylamine to provide better steric shielding and prevent base-catalyzed side reactions.
Q2: My LC-MS shows a significant amount of the 2,6-bis-morpholino byproduct. How do I suppress this over-reaction?Causality: The 2-chloro group remains susceptible to nucleophilic aromatic substitution (SNAr), especially if excess morpholine is present or if the reaction temperature is allowed to rise too high. While the first morpholine addition makes the pyrimidine ring slightly more electron-rich (slowing down the second substitution), morpholine is a strong enough nucleophile to overcome this electronic deactivation if pushed.
Solution: Strictly control the stoichiometry of morpholine to 1.00 – 1.05 equivalents[2]. Add the morpholine dropwise as a dilute solution in DCM. Maintain the reaction at 0 °C for the addition phase, and only let it warm to room temperature if TLC/LC-MS indicates the reaction has stalled.
Q3: During the ester hydrolysis step, the 2-chloro group is being converted to a hydroxyl group. How can I prevent this degradation?Causality: The 2-chloro-6-morpholinopyrimidine-4-carboxylate intermediate is highly activated. Strong aqueous bases (like NaOH or KOH) at elevated temperatures will not only saponify the methyl ester but also act as nucleophiles, displacing the 2-chloro group to form the 2-hydroxy (or pyrimidinone) derivative.
Solution: Standard procedures for the saponification of this specific scaffold must utilize mild conditions, such as Lithium Hydroxide (LiOH) in a methanol/water mixture at ambient temperature[3]. Performing the reaction strictly at 0 °C to RT for 2–16 hours will selectively hydrolyze the ester without displacing the chloride.
Q4: I am losing a lot of my final product in the aqueous phase during workup. What is the best isolation strategy?Causality: The final product is an amphoteric molecule containing a basic morpholine nitrogen and an acidic carboxylic acid. It possesses zwitterionic character and is highly water-soluble at both high pH (as a carboxylate salt) and low pH (as a morpholinium salt).
Solution: Isolation must rely on isoelectric precipitation. After hydrolysis, carefully acidify the aqueous mixture with 1M HCl to a pH of ~3.0 to 4.0. The free acid will precipitate as an off-white solid. Avoid over-acidification (pH < 2), which will pull the compound back into the aqueous phase.
Mechanistic Pathway
Fig 2: Reaction pathways showing regioselectivity and potential bis-substitution.
The following table summarizes the causal relationship between reaction conditions and product distribution during the SNAr step, demonstrating why strict parameter control is required.
Morpholine (equiv)
Base (1.5 equiv)
Temperature
Desired Product Yield (%)
Bis-morpholino Byproduct (%)
2-Morpholino Isomer (%)
1.05
DiPEA
0 °C to RT
88%
< 2%
< 1%
1.50
DiPEA
0 °C to RT
65%
25%
< 1%
1.05
TEA
RT
78%
8%
4%
2.50
None
60 °C
15%
80%
< 1%
Validated Experimental Protocols
Protocol A: Synthesis of Methyl 2-chloro-6-morpholinopyrimidine-4-carboxylate[2]
Preparation: Charge an oven-dried round-bottom flask with methyl 2,6-dichloropyrimidine-4-carboxylate (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.
Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath under an inert nitrogen atmosphere. Add DiPEA (1.5 equiv) in one rapid portion.
Nucleophile Addition: Prepare a solution of morpholine (1.05 equiv) in a minimal volume of anhydrous DCM. Add this solution dropwise over 30 minutes to ensure the internal temperature remains near 0 °C.
Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature. Monitor via TLC (50% EtOAc/pentane) or LC-MS until complete consumption of the starting material is observed (typically 2–4 hours).
Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL/mmol). Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by silica gel flash chromatography (gradient: 40% → 60% EtOAc/pentane) to afford the title compound as a solid (approx. 88% yield).
Protocol B: Saponification to 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid[3]
Solvent Preparation: Dissolve the purified methyl 2-chloro-6-morpholinopyrimidine-4-carboxylate (1.0 equiv) in a solvent mixture of THF/MeOH/H₂O (2:1:1 v/v/v) to achieve a concentration of roughly 0.1 M.
Hydrolysis: Cool the mixture to 0 °C. Add Lithium hydroxide monohydrate (LiOH·H₂O, 1.5 equiv) portionwise.
Stirring: Stir the reaction mixture at ambient temperature for 2 to 16 hours. Self-Validation Check: Monitor strictly by LC-MS to ensure no starting ester remains and to verify the 2-chloro group has not been displaced.
Concentration: Once complete, concentrate the mixture under reduced pressure at < 30 °C to remove the volatile organic solvents (THF and MeOH).
Isoelectric Isolation: Dilute the remaining aqueous phase with a small amount of cold water and cool to 0 °C. Carefully adjust the pH to 3.0–4.0 using 1M aqueous HCl dropwise with vigorous stirring.
Recovery: Collect the resulting precipitated zwitterionic solid by vacuum filtration, wash with ice-cold water, and dry under high vacuum to afford the pure 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D
Source: Journal of Medicinal Chemistry - ACS Publications
URL
Technical Support Center: Solubilizing 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid
Introduction You are likely accessing this guide because you have encountered precipitation, "crashing out," or inconsistent concentration data when working with 2-chloro-6-morpholinopyrimidine-4-carboxylic acid . This m...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
You are likely accessing this guide because you have encountered precipitation, "crashing out," or inconsistent concentration data when working with 2-chloro-6-morpholinopyrimidine-4-carboxylic acid .
This molecule presents a classic "solubility paradox" common in heterocyclic building blocks: it possesses a polar solubilizing group (carboxylic acid) and a polar morpholine ring, yet it remains stubbornly insoluble in pure water.
This guide deconstructs the physicochemical barriers preventing dissolution and provides validated protocols to overcome them without compromising the chemical stability of the 2-chloro substituent.
Module 1: The Chemistry of Insolubility
To solve the solubility issue, we must understand the competition between the crystal lattice energy and the solvation energy.
The "Protonation Switch"
The primary solubility driver is the carboxylic acid at the C4 position.
In Pure Water (pH ~5.5): The carboxylic acid (
approx. 3.5 – 4.0) exists in equilibrium. However, the lipophilic core (chloro-pyrimidine + morpholine) dominates the physicochemical profile. If the pH drops below the , the molecule becomes neutral (protonated).
The Consequence: The neutral form has high lattice energy and low hydration enthalpy, leading to precipitation.
The Solution: You must drive the equilibrium toward the carboxylate anion (
) by raising the pH.
The Stability Trap (Critical Warning)
Users often attempt to force solubility using strong bases (e.g., 1N NaOH). Do not do this indiscriminately.
The 2-chloro substituent on the pyrimidine ring is susceptible to Nucleophilic Aromatic Substitution (
) . In highly alkaline environments (pH > 10) or at elevated temperatures, the hydroxide ion () can displace the chlorine atom, converting your compound into the inactive 2-hydroxy derivative.
Mechanism of Action Diagram
The following diagram illustrates the solubility window and the stability risk zone.
Figure 1: The solubility-stability relationship. The green zone represents the optimal working window.
Module 2: Troubleshooting Protocols
Protocol A: Preparation of Aqueous Stock (Buffer Method)
Use this method for biological assays where organic solvents (DMSO) must be minimized.
Target Concentration: Up to 10 mM (approx. 2.4 mg/mL)
Recommended pH: 7.4 – 8.0
Weighing: Weigh the target amount of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Initial Wetting: Add 90% of the final volume of PBS (Phosphate Buffered Saline, pH 7.4) .
Observation: The solution will likely remain cloudy or contain visible particulates.
pH Adjustment (The Fix):
While stirring, add 1M NaOH dropwise.
Monitor the solution continuously. As the pH rises above 6.0, the solution should clarify.
Stop point: Once clear, measure pH. If pH < 8.5, you are safe.
Volume Adjustment: Top up to the final volume with PBS.
Filtration: Syringe filter (0.22 µm PES or PVDF) to remove any micro-aggregates.
Protocol B: The DMSO "Gold Standard"
Use this method for high-concentration stocks (100 mM) intended for dilution.
Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide).[1]
Solubility: This compound is highly soluble in DMSO (>50 mM) because DMSO disrupts the crystal lattice effectively without requiring ionization.
Storage: Store aliquots at -20°C.
Note: Avoid repeated freeze-thaw cycles, which can introduce moisture. Water in DMSO can promote slow hydrolysis of the chlorine atom over months.
Module 3: Frequently Asked Questions (FAQs)
Q1: I dissolved the compound in DMSO, but it precipitated when I added it to my cell culture media. Why?A: This is "Crash-Out." When you dilute the DMSO stock (e.g., 100 mM) into media (pH 7.4), the local concentration at the injection site momentarily exceeds the aqueous solubility limit.
Fix: Vortex the media rapidly while adding the DMSO stock. Ensure the final concentration in media does not exceed the aqueous solubility limit (approx. 100-200 µM). If higher concentrations are needed, pre-dissolve the compound in PBS (Protocol A) instead of DMSO.
Q2: I see a new peak in my LC-MS after leaving the solution overnight at pH 10. What is it?A: You likely hydrolyzed the chloride.
Parent Mass: [M+H]+ = X (Calculated based on Cl isotope pattern).
Impurity Mass: [M+H]+ = X - 35 (Cl) + 17 (OH) = X - 18 amu .
Prevention: Keep stock solutions at pH 7.0–8.0 and store at 4°C or -20°C. Never boil the solution to aid solubility.
Q3: Can I use sonication to dissolve the solid?A: Yes, mild bath sonication is effective and safe. However, avoid probe sonication if possible, as the localized heat generation can accelerate degradation.
Q4: Is the morpholine nitrogen contributing to solubility?A: Minimally. The morpholine nitrogen is attached to an electron-deficient pyrimidine ring. The lone pair electrons are involved in resonance with the ring system, significantly lowering the basicity (pKa < 2). Therefore, it does not protonate at physiological pH to help solubility. You must rely on the carboxylic acid.
Summary Data Table
Solvent System
Solubility Estimate
pH Condition
Stability Risk
Pure Water
Insoluble (< 0.1 mg/mL)
~5.5 (Acidic)
High (Precipitation)
PBS (pH 7.4)
Moderate (~1-2 mg/mL)
7.4 (Neutral)
Low (Stable)
0.1 M NaOH
High (> 10 mg/mL)
> 12 (Basic)
Critical (Hydrolysis)
DMSO
Very High (> 25 mg/mL)
N/A
Low (if anhydrous)
Ethanol
Low/Moderate
N/A
Moderate
References
Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.
PubChem. 2-Chloroquinoline-4-carboxylic acid (Analogous Structure Data). National Library of Medicine. Available at: [Link]
Jorgensen, W. L., & Duffy, E. M. (2002). Prediction of Drug Solubility from Structure. Bioorganic & Medicinal Chemistry Letters, 12(1), 1-5. (Theoretical basis for lipophilicity and solubility prediction).[2]
preventing hydrolysis of 2-chloro group during carboxylic acid activation
A Researcher's Guide to Preventing Hydrolysis of 2-Chloro Substituents Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating th...
Author: BenchChem Technical Support Team. Date: March 2026
A Researcher's Guide to Preventing Hydrolysis of 2-Chloro Substituents
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of carboxylic acid activation, specifically when dealing with substrates containing a sensitive 2-chloro group. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you mitigate unwanted hydrolysis and achieve your desired synthetic outcomes.
Introduction: The Challenge of the 2-Chloro Group
Activating a carboxylic acid is a fundamental transformation in organic synthesis, often a prerequisite for forming amide or ester bonds. However, when the carboxylic acid is ortho-substituted with a chlorine atom, the reaction becomes significantly more challenging. The proximity of the activated carboxylic acid can facilitate the intramolecular hydrolysis of the 2-chloro group, leading to the formation of a 2-hydroxy byproduct and reducing the yield of the desired product. Understanding the mechanism of this side reaction is the first step toward preventing it.
Mechanism of Intramolecular Hydrolysis
The hydrolysis of the 2-chloro group during carboxylic acid activation is often an intramolecular nucleophilic aromatic substitution (SNAr) reaction. The activated carboxylic acid, being a highly reactive species, can be attacked by water or other nucleophiles present in the reaction mixture. The resulting intermediate can then act as an internal nucleophile, displacing the adjacent chloro group.
Frequently Asked Questions (FAQs)
Q1: Why is the 2-chloro group so susceptible to hydrolysis during carboxylic acid activation?
A1: The susceptibility arises from a combination of factors. First, the activation of the neighboring carboxylic acid creates a highly reactive electrophilic center. If water is present, it can attack this center, forming a tetrahedral intermediate. This intermediate can then be positioned to act as an intramolecular nucleophile, attacking the carbon bearing the chloro group and displacing it. The electron-withdrawing nature of the activated carboxyl group also makes the aromatic ring more susceptible to nucleophilic attack.
Q2: I'm observing a significant amount of 2-hydroxy byproduct in my reaction. What is the most likely cause?
A2: The formation of a 2-hydroxy byproduct is a clear indication of hydrolysis of the 2-chloro group. The most common causes are the presence of water in your reagents or solvents, the use of harsh reaction conditions (e.g., high temperatures, strong bases), or the choice of an activating agent that is too reactive and non-selective.
Q3: Can the choice of base influence the extent of hydrolysis?
A3: Absolutely. While a base is often necessary to neutralize the acid generated during the reaction, a strong base can also promote hydrolysis by increasing the concentration of hydroxide ions, which are potent nucleophiles.[1] Using a non-nucleophilic, sterically hindered base is often a better choice.
Q4: Are there specific coupling reagents that are known to be problematic with 2-chloro-substituted carboxylic acids?
A4: Highly reactive activating agents, such as those that form highly electrophilic intermediates, can increase the likelihood of hydrolysis. For example, the use of thionyl chloride to form the acid chloride can be problematic if not performed under strictly anhydrous conditions, as any residual water will readily hydrolyze the acid chloride.[2][3]
Troubleshooting Guides
This section provides detailed solutions to common problems encountered when activating 2-chloro-substituted carboxylic acids.
Problem 1: Significant Formation of 2-Hydroxy Byproduct
Symptoms:
Low yield of the desired product.
Presence of a major byproduct with a mass corresponding to the replacement of the chloro group with a hydroxyl group, confirmed by LC-MS or NMR.
Root Causes & Solutions:
Potential Cause
Explanation
Recommended Solution
Presence of Water
Water acts as a nucleophile, initiating the hydrolysis cascade.[4][5] It can be present in solvents, reagents, or adsorbed onto glassware.
Rigorous Anhydrous Conditions: Dry all solvents using appropriate drying agents (e.g., molecular sieves). Dry all glassware in an oven and cool under a stream of inert gas (e.g., argon or nitrogen). Use freshly opened or distilled reagents.
High Reaction Temperature
Elevated temperatures can provide the activation energy needed for the hydrolysis reaction to occur, even with trace amounts of water.
Low-Temperature Reactions: Perform the activation and coupling at 0 °C or even lower temperatures (e.g., -20 °C). This will slow down the rate of hydrolysis relative to the desired reaction.
Inappropriate Coupling Reagent
Highly reactive coupling reagents can lead to less selective reactions and increase the chance of side reactions like hydrolysis.[6]
Use Milder Activating Agents: Opt for uronium- or phosphonium-based coupling reagents like HATU, HBTU, or PyBOP, which are known for their high efficiency and milder reaction conditions.[7] These reagents often form active esters in situ that are less prone to hydrolysis.
Strongly Basic Conditions
Strong bases can deprotonate water, forming hydroxide ions that are aggressive nucleophiles and can directly attack the aromatic ring.
Use a Non-Nucleophilic Base: Employ a sterically hindered, non-nucleophilic base such as diisopropylethylamine (DIPEA) or 2,4,6-collidine to neutralize any acid formed during the reaction.
Problem 2: Low or No Conversion of the Starting Carboxylic Acid
Symptoms:
Recovery of a significant amount of the starting 2-chlorobenzoic acid derivative after the reaction.
Root Causes & Solutions:
Potential Cause
Explanation
Recommended Solution
Insufficiently Reactive Coupling Reagent
While milder reagents are preferred to prevent hydrolysis, a reagent that is too mild may not be sufficient to activate the carboxylic acid, especially if it is sterically hindered.
Optimize the Coupling Reagent: If a mild reagent like EDC/HOBt fails, consider a more potent but still controlled reagent like COMU or T3P.[6] A systematic screening of coupling reagents may be necessary.
Steric Hindrance
The ortho-chloro group can sterically hinder the approach of the coupling reagent and the incoming nucleophile (e.g., an amine or alcohol).
Increase Reaction Time or Use a More Reactive Catalyst: Allow the reaction to proceed for a longer period at a low temperature. Alternatively, additives like DMAP (in catalytic amounts) can sometimes accelerate the reaction, but should be used with caution as they can also promote side reactions.
Poor Solubility
If the reactants are not fully dissolved, the reaction will be slow and incomplete.
Solvent Optimization: Choose a solvent in which all reactants are fully soluble. Common choices include DMF, NMP, and DCM. A solvent screen may be necessary to find the optimal conditions.
Experimental Protocols
Here we provide a detailed, step-by-step protocol for the activation of a 2-chloro-substituted carboxylic acid and subsequent amide bond formation, designed to minimize hydrolysis.
Protocol: Amide Coupling of 2-Chlorobenzoic Acid using HATU
This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient and mild coupling reagent.
Materials:
2-Chlorobenzoic acid derivative (1.0 eq)
Amine (1.1 eq)
HATU (1.2 eq)
Diisopropylethylamine (DIPEA) (2.5 eq)
Anhydrous N,N-Dimethylformamide (DMF)
Anhydrous glassware
Inert atmosphere (Argon or Nitrogen)
Procedure:
Preparation: Dry all glassware in an oven at 120 °C for at least 4 hours and cool under a stream of dry argon or nitrogen.
Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the 2-chlorobenzoic acid derivative (1.0 eq) and dissolve it in anhydrous DMF.
Pre-activation: Cool the solution to 0 °C in an ice bath. Add HATU (1.2 eq) and DIPEA (2.5 eq) to the solution. Stir the mixture at 0 °C for 15-30 minutes. This pre-activation step allows for the formation of the active ester before the addition of the nucleophile.
Coupling: Add the amine (1.1 eq) to the reaction mixture at 0 °C.
Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 4-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Once the reaction is complete, quench the reaction with saturated aqueous sodium bicarbonate solution. Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Visualization of the Recommended Workflow
Caption: Recommended workflow for amide coupling.
Concluding Remarks
Preventing the hydrolysis of a 2-chloro group during carboxylic acid activation is a common challenge that can be overcome with careful planning and execution. By understanding the underlying mechanism of this unwanted side reaction and by implementing the strategies outlined in this guide—namely, maintaining rigorous anhydrous conditions, controlling the reaction temperature, and selecting the appropriate coupling reagents and bases—researchers can significantly improve the yield and purity of their desired products.
KPU Pressbooks. (n.d.). 7.7 Other Reactions of Carboxylic Acid Derivatives – Organic Chemistry II. [Link]
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. [Link]
MDPI. (2023). Numerical Simulation and Process Enhancement of the Hydrolysis of 2-Chlorobenzal Chloride. [Link]
National Center for Biotechnology Information. (n.d.). Development of a Ligand for Cu-Catalyzed Amination of Base-Sensitive (Hetero)aryl Chlorides. [Link]
Chemistry LibreTexts. (2021). 8.8: Structural and Solvent Effects in SN Reactions. [Link]
Wiley Online Library. (n.d.). The Uronium/Guanidinium Peptide Coupling Reagents. [Link]
Chemistry LibreTexts. (2014). 17.22: How Cells Activate Carboxylic Acids. [Link]
Organic Chemistry Portal. (n.d.). Efficient Cross-Coupling of Aryl Chlorides with Arylzinc Reagents Catalyzed by Amido Pincer Complexes of Nickel. [Link]
National Center for Biotechnology Information. (2013). Efficient Amide Bond Formation through a Rapid and Strong Activation of Carboxylic Acids in a Microflow Reactor. [Link]
National Center for Biotechnology Information. (n.d.). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. [Link]
ResearchGate. (n.d.). Couplings of aryl chlorides with aryl boronic acids. [Link]
Google Patents. (n.d.). US8822720B2 - Method for the organocatalytic activation of carboxylic acids for chemical, reactions using orthosubstituted arylboronic acids.
ResearchGate. (2025). Temperature dependence of the neutral ester hydrolysis of chloromethyl dichloroacetate in 2-butoxyethanol-water mixtures in a wide temperature range. [Link]
Organic Chemistry Tutor. (n.d.). Synthesis and Reactions of Acid Chlorides. [Link]
Macmillan Group. (2025). Aryl Acid-Alcohol Cross-Coupling: C(sp3)–C(sp2) Bond Formation from Nontraditional Precursors. [Link]
College of Pharmacy, University of Babylon. (n.d.). Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution Reactions. [Link]
UNIMAS Institutional Repository. (2024). Effect of reaction temperature on acidic hydrolysis of methyl benzoate. [Link]
ACS Publications. (2025). Reagent for the Chemoselective Reduction of Carboxylic Acids to Aldehydes. [Link]
National Center for Biotechnology Information. (n.d.). Carboxylic Acids as A Traceless Activation Group for Conjugate Additions: A Three-Step Synthesis of (±)-Pregabalin. [Link]
MDPI. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. [Link]
BYJU'S. (2022). Formation of Acid Chlorides. [Link]
Technical Support Center: Purification of 2-Chloro-6-Morpholinopyrimidine-4-Carboxylic Acid by HPLC
This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid using High-Performance Liqui...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid using High-Performance Liquid Chromatography (HPLC). The content is structured to address common challenges and frequently asked questions, ensuring both scientific accuracy and practical, field-proven insights.
Section 1: Troubleshooting Guide
This section addresses specific issues that may arise during the HPLC purification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, presented in a question-and-answer format.
Peak Shape and Resolution Issues
Question 1: My peak for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is tailing significantly. What are the likely causes and how can I fix it?
Answer:
Peak tailing for acidic compounds like 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is a common issue in reversed-phase HPLC.[1] The primary cause is often secondary interactions between the analyte and the stationary phase.[1] Specifically, the carboxylic acid group can interact with residual silanol groups on the silica-based stationary phase, leading to this undesirable peak shape.[2]
Here’s a systematic approach to troubleshooting and resolving peak tailing:
Mobile Phase pH Adjustment: The ionization state of your compound is critical.[2] The carboxylic acid group needs to be consistently in either its protonated (less polar) or deprotonated (more polar) form.
Action: Adjust the mobile phase pH to be at least 2 pH units below the pKa of the carboxylic acid. This ensures the compound is fully protonated and minimizes interactions with silanol groups.[3] Since the pKa of similar heterocyclic carboxylic acids can be in the range of 3-5, starting with a mobile phase pH of 2.5 is a good strategy. Use a buffer like phosphate or formate to maintain a stable pH.[4]
Check for Column Issues:
Silanol Activity: Residual silanol groups on the column's stationary phase can lead to tailing.[2]
Action: Switch to a column with a highly inert stationary phase or one that is end-capped to minimize exposed silanols.[3]
Column Void or Contamination: A physical problem with the column, such as a void at the inlet or a blocked frit, can cause peak distortion for all compounds.[1][5]
Action: To diagnose this, inject a neutral compound. If it also tails, the issue is likely physical.[6] Try backflushing the column or, if that fails, replace it.[1][5]
Sample Overload: Injecting too much sample can lead to peak distortion, including tailing.[7][8]
Action: Reduce the sample concentration or injection volume and observe the effect on peak shape.
Question 2: I'm observing peak fronting for my target compound. What's happening?
Answer:
Peak fronting is less common than tailing but can occur due to a few specific reasons:
Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger (i.e., with a higher percentage of organic solvent) than the initial mobile phase, it can cause the analyte to move through the top of the column too quickly, resulting in a fronting peak.[2]
Action: Ideally, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will still dissolve the compound.
Column Overload: While often associated with tailing, severe concentration overload can also manifest as fronting.[2]
Action: Dilute your sample and re-inject to see if the peak shape improves.
Column Collapse: In rare and extreme cases, operating a column under harsh conditions (e.g., very high pH or temperature) can cause the packed bed to collapse, leading to peak distortion.[5]
Action: Ensure your method conditions are within the column manufacturer's recommended limits.
System and Method-Related Problems
Question 3: My system backpressure is fluctuating wildly. What should I check?
Answer:
Pressure fluctuations are often indicative of a problem with the pump or the presence of air in the system.
Air in the System: Bubbles in the mobile phase can cause the pump to deliver inconsistently, leading to pressure fluctuations.[9]
Action: Ensure your mobile phase is thoroughly degassed.[9] Purge the pump to remove any trapped air bubbles.
Pump Issues: A faulty check valve or a worn pump seal can also cause pressure instability.[9]
Action: If degassing and purging don't solve the problem, you may need to clean or replace the check valves or service the pump seals.
Question 4: The retention time of my compound is drifting from run to run. Why?
Answer:
Retention time drift can compromise the accuracy of your fraction collection.
Column Equilibration: Insufficient equilibration time between gradient runs is a common cause.
Action: Ensure the column is fully re-equilibrated to the initial mobile phase conditions before each injection. This may require a longer post-run equilibration step.
Mobile Phase Composition: Changes in the mobile phase composition over time, such as the evaporation of a volatile organic component, can lead to drift.
Action: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.
Temperature Fluctuations: Changes in ambient temperature can affect retention times.
Action: Use a column oven to maintain a constant temperature for the column.
Section 2: Frequently Asked Questions (FAQs)
This section provides answers to common questions regarding the purification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid by HPLC.
1. What type of HPLC column is best suited for this purification?
For a polar, acidic compound like 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a reversed-phase C18 column is a good starting point.[10] However, to mitigate potential peak tailing from silanol interactions, consider using a column with a modern, high-purity silica base and robust end-capping.[11][12] For enhanced retention of this polar molecule, a column designed for polar compounds or one that is stable in 100% aqueous mobile phase could also be beneficial.[13]
2. How do I choose the right mobile phase?
Solvents: A typical reversed-phase mobile phase consists of an aqueous component (A) and an organic modifier (B), such as acetonitrile or methanol. Acetonitrile often provides better peak shape and lower backpressure.
pH Control: As discussed in the troubleshooting section, controlling the pH is crucial. An acidic mobile phase (e.g., pH 2.5-3.5) with a buffer like formic acid or trifluoroacetic acid (TFA) is recommended to suppress the ionization of the carboxylic acid group. This will lead to better retention and improved peak symmetry.[3]
3. How do I determine the optimal loading capacity for my preparative column?
Determining the loading capacity is an empirical process.[14]
Start Small: Begin by developing an optimized analytical method on a smaller column with the same stationary phase.[15][16]
Loading Study: On the analytical column, gradually increase the injection volume or sample concentration.[16][17] Monitor the peak shape and resolution. The point at which you see a significant decrease in resolution or a 10% change in retention time can be considered the overload point.[14][17]
Scale-Up: Use established formulas to scale up the loading from your analytical column to your preparative column based on the column dimensions.[18]
4. What is the best way to prepare my sample for injection?
Solubility: This compound is expected to be soluble in polar organic solvents like methanol or dimethyl sulfoxide (DMSO).[19] However, its solubility in aqueous solutions is pH-dependent.[19]
Solvent Choice: The ideal injection solvent is the initial mobile phase of your HPLC method. If the compound has poor solubility in the initial mobile phase, dissolve it in a stronger solvent (like 100% methanol or acetonitrile) but keep the injection volume as small as possible to avoid peak distortion.[2]
5. What are the best practices for fraction collection?
Triggering: Fraction collection can be triggered by time, detector signal (peak-based), or mass spectrometry signal.[15][20][21] For purification, peak-based collection triggered by a UV detector signal is most common and generally effective.[20]
Threshold: Set a low UV signal threshold to ensure you collect the entire peak, from start to finish.[20]
Delay Volume: Accurately determine the delay volume between your detector and the fraction collector outlet to ensure you are collecting the correct portion of the eluent.[15]
Section 3: Experimental Protocol and Data
Recommended Preparative HPLC Protocol
This protocol provides a starting point for the purification of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid. Optimization will likely be required based on your specific sample and equipment.
System Preparation:
Equilibrate the entire HPLC system, including the preparative column, with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.
Sample Preparation:
Dissolve the crude 2-chloro-6-morpholinopyrimidine-4-carboxylic acid in a minimal amount of a suitable solvent (ideally the initial mobile phase).
Filter the sample through a 0.45 µm filter to remove any particulate matter.
Injection and Separation:
Inject the prepared sample onto the column.
Run the gradient program as defined in the table below.
Fraction Collection:
Set the fraction collector to trigger based on the UV detector signal at the appropriate wavelength (e.g., 254 nm or a wavelength of maximum absorbance for the compound).
Post-Purification:
Analyze the collected fractions using an analytical HPLC method to assess purity.
Pool the fractions containing the pure compound.
Remove the solvent (e.g., by rotary evaporation) to isolate the purified 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Example HPLC Method Parameters
Parameter
Analytical Scale
Preparative Scale
Column
C18, 150 x 4.6 mm, 5 µm
C18, 150 x 21.2 mm, 5 µm
Mobile Phase A
0.1% Formic Acid in Water
0.1% Formic Acid in Water
Mobile Phase B
Acetonitrile
Acetonitrile
Gradient
5% to 95% B over 15 min
5% to 95% B over 15 min
Flow Rate
1.0 mL/min
20 mL/min
Column Temp.
30 °C
30 °C
Detection
UV at 254 nm
UV at 254 nm
Injection Vol.
10 µL
1-5 mL (sample dependent)
Section 4: Visualizations
HPLC Purification Workflow
Caption: General workflow for preparative HPLC purification.
Troubleshooting Peak Tailing
Caption: Decision tree for troubleshooting peak tailing issues.
References
Troubleshooting Peak Shape Problems in HPLC.
Troubleshooting for HPLC: Recognizing and Anticipating Challenges during Reversed Phase HPLC. Phenomenex.
Developing Strategies for Preparative HPLC.
HPLC Peak Tailing. Axion Labs.
Understanding HPLC Column Loading Capacity: Insights from the Chromatography Community.
Technical Support Center: Optimizing Amide Bond Formation with Steric Hindrance at the C4 Position
Welcome to the Technical Support Center for amide bond formation. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with sterically hindered substrates...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for amide bond formation. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with sterically hindered substrates, particularly at the C4 position of either the carboxylic acid or the amine. Here, we will delve into the mechanistic underpinnings of these difficulties and provide actionable troubleshooting strategies and detailed protocols to overcome them.
Introduction: The Challenge of Steric Hindrance
Amide bond formation is a fundamental transformation in organic synthesis, central to the creation of peptides, pharmaceuticals, and a vast array of other functional molecules.[1] While numerous coupling reagents and protocols exist, their efficacy can be significantly diminished when dealing with sterically encumbered substrates.[2][3] Steric hindrance, especially at the C4 position, can physically block the approach of the nucleophilic amine to the activated carboxylic acid, leading to slow reaction rates, low yields, and the formation of unwanted side products.[4] This guide will equip you with the knowledge and techniques to successfully navigate these challenging coupling reactions.
Here we address common issues encountered during amide bond formation with sterically hindered substrates.
Q1: My reaction is sluggish or stalls completely, with starting materials remaining. What is the likely cause and how can I fix it?
A1: This is a classic sign that the activation of the carboxylic acid is insufficient to overcome the steric barrier, or the nucleophilicity of the amine is too low to effectively attack the activated intermediate.
Troubleshooting Steps:
Increase the Potency of the Coupling Reagent: Standard carbodiimide reagents like DCC or EDC, even with additives like HOBt, may not be potent enough.[5] Consider switching to more powerful uronium/aminium or phosphonium-based reagents.[4][5]
Uronium/Aminium Salts: Reagents like HATU, HBTU, and COMU are known for their high reactivity and are often the first choice for difficult couplings.[4][6][7] HATU, in particular, generates a highly reactive OAt-active ester.[8]
Phosphonium Salts: Reagents such as PyBOP and PyAOP are also highly effective, especially for sterically hindered amino acids, and have the advantage of not causing guanidinylation of the amine, a potential side reaction with uronium reagents.[6][9]
Elevate the Reaction Temperature: Increasing the temperature can provide the necessary activation energy to overcome the steric hindrance. Microwave-assisted synthesis can be particularly effective in accelerating these reactions.[10][11]
Optimize the Solvent: The choice of solvent can influence reaction rates. Polar aprotic solvents like DMF or NMP are generally good choices as they can help to solvate the charged intermediates and facilitate the reaction.[6]
Q2: I am observing significant side product formation. What are the common side reactions and how can I minimize them?
A2: With sterically hindered substrates, the desired reaction pathway can be slow, allowing side reactions to become more prominent.
Common Side Reactions and Solutions:
N-acylurea Formation (with carbodiimides): The highly reactive O-acylisourea intermediate can rearrange to a stable N-acylurea, consuming your activated acid.[12][13]
Solution: The addition of HOBt or HOAt can trap the O-acylisourea to form a more stable active ester, minimizing N-acylurea formation.[8]
Epimerization/Racemization: If your C4 position is a stereocenter, the harsh conditions sometimes required for hindered couplings can lead to loss of stereochemical integrity.
Solution:
Use coupling reagents known to suppress racemization, such as those containing HOAt (e.g., HATU).[4]
Employ a hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,4,6-collidine instead of triethylamine.[4]
Keep reaction temperatures as low as possible while still achieving a reasonable reaction rate.
Guanidinylation of the Amine (with uronium reagents): Excess uronium reagent can react with the amine to form a guanidinium byproduct, capping the amine and preventing it from reacting with the activated acid.
Solution: Use a slight excess of the carboxylic acid relative to the coupling reagent or opt for a phosphonium-based reagent.[9]
Q3: I've tried several common coupling reagents without success. What are some less conventional but powerful methods I can explore?
A3: For extremely challenging cases, moving beyond standard coupling reagents may be necessary.
Alternative Strategies:
Acyl Halide Formation: Converting the carboxylic acid to a highly reactive acyl chloride or fluoride can drive the reaction to completion even with hindered amines.[14][][16] Thionyl chloride (SOCl₂) or oxalyl chloride can be used to generate the acyl chloride in situ.[17][18] A protocol using in situ formation of acyl fluorides at elevated temperatures has been shown to be effective for sterically hindered substrates.[19][20][21]
Mixed Anhydride Method: Activation of the carboxylic acid with chloroformates, such as isobutyl chloroformate, forms a reactive mixed anhydride that can readily acylate hindered amines.[22][23] This method is often performed at low temperatures, which can help to minimize racemization.[23]
Catalytic Methods: Recent advances have led to the development of catalytic methods for direct amide bond formation, which can be more atom-economical.[24] Boronic acid catalysts, for example, have shown promise in promoting the direct condensation of carboxylic acids and amines.[25][26][27] Transition metal catalysts have also been employed for this purpose.[28]
Enzymatic Synthesis: For certain substrates, biocatalysis can be a highly selective and efficient option.[1] Enzymes can operate under mild conditions and often exhibit high stereoselectivity, which is advantageous for chiral molecules.[29][30][31]
Experimental Protocols & Data
Protocol 1: HATU-Mediated Coupling for a Sterically Hindered Amine
This protocol provides a general method for the acylation of a sterically hindered amine at the C4 position.
Caption: Workflow for HATU-mediated coupling.
Detailed Steps:
To a solution of the C4-hindered carboxylic acid (1.0 equiv) in anhydrous DMF, add HATU (1.1 equiv) and DIPEA (2.0 equiv).
Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.
Add the C4-hindered amine (1.2 equiv) to the reaction mixture.
Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is slow, gentle heating (e.g., 50 °C) may be applied.
Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃, water, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Protocol 2: Acyl Chloride Formation Followed by Amination
This protocol is suitable for particularly challenging couplings where other methods have failed.
Caption: Workflow for amide synthesis via an acyl chloride intermediate.
Detailed Steps:
In a flame-dried flask under a nitrogen atmosphere, suspend the C4-hindered carboxylic acid (1.0 equiv) in anhydrous dichloromethane (DCM).
Add oxalyl chloride (1.5 equiv) dropwise, followed by a catalytic amount of DMF (1-2 drops).
Stir the mixture at room temperature for 1-2 hours, or until gas evolution ceases.
In a separate flask, dissolve the C4-hindered amine (1.2 equiv) and DIPEA (2.5 equiv) in anhydrous DCM and cool to 0 °C.
Slowly add the freshly prepared acyl chloride solution to the cooled amine solution via cannula.
Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC or LC-MS.
Carefully quench the reaction with water. Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.
Purify the residue by flash column chromatography.
Data Summary: Comparison of Coupling Reagents
The following table provides a general comparison of the effectiveness of various coupling reagents for sterically hindered amide bond formation. The actual performance will be substrate-dependent.
Potential for side reactions if not controlled[22][23]
Conclusion
Optimizing amide bond formation in the presence of steric hindrance at the C4 position requires a thoughtful approach to reagent selection and reaction condition optimization. By understanding the underlying principles of carboxylic acid activation and the potential pitfalls of side reactions, researchers can systematically troubleshoot and overcome these synthetic challenges. This guide provides a starting point for navigating these difficult couplings, and further exploration of the referenced literature is encouraged for more in-depth understanding.
References
Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. PubMed[Link]
Enzymatic strategies and biocatalysts for amide bond formation: tricks of the trade outside of the ribosome. PubMed[Link]
Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. National Institutes of Health[Link]
Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome. PMC[Link]
Enzymatic Approaches to Amide Bond Synthesis. University of Edinburgh Research Explorer[Link]
Enzymatic amide bond formation: synthesis of aminooxo-acids through a Mycobacterium smegmatis acyltransferase. AIR Unimi[Link]
The four main enzymatic amidation strategies discussed in this review... ResearchGate[Link]
Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem[Link]
Nonclassical Routes for Amide Bond Formation. ACS Publications[Link]
Metal-catalysed approaches to amide bond formation. University of Bath's research portal[Link]
Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies[Link]
The Uronium/Guanidinium Peptide Coupling Reagents. Angewandte Chemie International Edition[Link]
Recent developments in catalytic amide bond formation. Sci-Hub[Link]
One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances[Link]
A Review of Amide Bond Formation in Microwave Organic Synthesis. Molecules[Link]
Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. ACS Publications[Link]
Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications[Link]
Carbodiimide – Knowledge and References. Taylor & Francis[Link]
Proposed mechanism for activation by uronium salt. ResearchGate[Link]
Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews[Link]
Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents, a Method for Hexa-amidation of Biotin[31]uril. ChemRxiv[Link]
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC[Link]
How to Increase Amide Synthesis Yield via Catalytic Innovations. Patsnap Eureka[Link]
Well-Defined Pre-Catalysts in Amide and Ester Bond Activation. PMC[Link]
Amidation reaction using phosphonium salt-derived reagents. ResearchGate[Link]
Computational study of the effects of steric hindrance on amide bond cleavage. PubMed[Link]
Amide synthesis by acylation. Organic Chemistry Portal[Link]
A green chemistry perspective on catalytic amide bond formation. UCL Discovery[Link]
A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry[Link]
Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. PMC[Link]
Scholars Research Library - Der Pharma Chemica. Scholars Research Library[Link]
Organoboron catalysis for direct amide/peptide bond formation. Chemical Communications[Link]
The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry[Link]
The Synthesis of Sterically Hindered Amides. ResearchGate[Link]
The Synthesis of Sterically Hindered Amides. CHIMIA[Link]
Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub[Link]
A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Copenhagen Research Portal[Link]
The synthesis of sterically hindered amides. PubMed[Link]
A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry[Link]
resolving regioisomer byproducts in morpholinopyrimidine synthesis
Welcome to the Morpholinopyrimidine Synthesis Support Center . This technical hub is designed for medicinal chemists and process scientists troubleshooting the regioselective functionalization of 2,4-dichloropyrimidine s...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Morpholinopyrimidine Synthesis Support Center . This technical hub is designed for medicinal chemists and process scientists troubleshooting the regioselective functionalization of 2,4-dichloropyrimidine scaffolds.
The nucleophilic aromatic substitution (SNAr) of 2,4-dichloropyrimidines with morpholine is a foundational reaction in kinase inhibitor synthesis. However, the formation of C2-morpholino regioisomer byproducts remains a persistent challenge, complicating purification and reducing overall yield. This guide provides mechanistically grounded solutions to control, invert, and resolve these regioisomeric mixtures.
Diagnostic Workflow for Regioisomer Resolution
Before adjusting your reaction parameters, use the following decision matrix to determine the optimal synthetic strategy based on your target isomer.
Diagnostic workflow for resolving C4 vs. C2 morpholinopyrimidine regioisomers.
The Causality of Regioselectivity
The regioselectivity of SNAr reactions on 2,4-dichloropyrimidines is dictated by the Lowest Unoccupied Molecular Orbital (LUMO) distribution and the electronic influence of adjacent substituents.
In an unsubstituted 2,4-dichloropyrimidine, quantum mechanical (QM) calculations reveal that the LUMO is predominantly localized at the C4 position, making it the kinetically favored site for nucleophilic attack[1]. Consequently, standard SNAr with neutral nitrogen nucleophiles typically yields a C4/C2 isomer ratio ranging from 1:1 to 4:1[2]. However, this intrinsic preference can be easily overridden:
Electron-Donating Groups (EDGs) at C6: Substituents like -OMe or -NHMe at C6 alter the orbital symmetry, pushing the LUMO density toward C2, which can completely reverse the standard selectivity[1].
Electron-Withdrawing Groups (EWGs) at C5: Substituents like halogens (-F, -Cl) or chlorovinyl groups at C5 increase the electrophilicity of the adjacent C4 position, strongly reinforcing C4 selectivity[3].
To achieve absolute control over your regioisomeric output, standard thermal SNAr is often insufficient. Below are two field-validated protocols engineered to force absolute selectivity.
Protocol A: Ultra-High C4 Selectivity via Pd-Catalyzed Amination
Causality: When morpholine is added directly to a dichloropyrimidine, the neutral amine reacts rapidly via the uncatalyzed SNAr pathway, yielding poor regioselectivity. By premixing morpholine with Lithium bis(trimethylsilyl)amide (LiHMDS), the amine is complexed. This complex is less reactive in the direct SNAr pathway but highly active in the Palladium catalytic cycle, which strongly favors oxidative addition at the C4-Cl bond[2].
Step-by-Step Methodology:
Preparation of the Amine Complex: In an oven-dried flask under inert argon, dissolve morpholine (1.2 eq) in anhydrous THF. Dropwise add LiHMDS (1.0 M in THF, 1.2 eq) at 0 °C. Stir for 15 minutes to ensure complete complexation.
Catalyst Activation: In a separate flask, dissolve 2,4-dichloropyrimidine (1.0 eq) and a suitable Palladium precatalyst (e.g., Pd(OAc)2 / BINAP, 2-5 mol%) in anhydrous THF.
Controlled Addition: Slowly transfer the pre-mixed LiHMDS/morpholine solution into the pyrimidine/catalyst mixture at 0 °C.
Reaction & IPC (In-Process Control): Warm to room temperature. Sample the reaction at 2 hours. Self-Validation: Quench the IPC sample in MeOH and analyze via LC-MS. You should observe >95% conversion to the C4 isomer. If unreacted starting material remains, verify the anhydrous nature of your THF, as moisture destroys the active Pd-species.
Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc, and purify via silica gel chromatography.
Protocol B: Reversing Selectivity to C2 via Tertiary Amine Strategy
Causality: If your target is the C2-morpholino isomer, standard morpholine will always fight the intrinsic C4 LUMO preference. However, utilizing a tertiary amine nucleophile (like N-methylmorpholine) sterically and electronically forces the reaction to the C2 position, followed by an in situ dealkylation to yield the secondary amine product at C2[3],[4].
Step-by-Step Methodology:
Reaction Setup: Dissolve 2,4-dichloropyrimidine (1.0 eq) in a polar aprotic solvent (e.g., DMF or NMP).
Tertiary Amine Addition: Add N-methylmorpholine (3.0 eq). Do not add an external base, as the excess tertiary amine serves this purpose.
Thermal Activation: Heat the reaction to 100–120 °C. The elevated temperature is required to drive the sterically hindered SNAr at C2 and facilitate the subsequent thermally-driven dealkylation (loss of the methyl group).
IPC Monitoring: Monitor via LC-MS. Self-Validation: You will initially observe the mass of the quaternary intermediate (M+ + N-methylmorpholine). Continue heating until this intermediate mass fully converts to the demethylated C2-morpholino product.
Isolation: Cool to room temperature, dilute with water to precipitate the product, and filter.
Troubleshooting FAQs
Q: I am running a standard SNAr with morpholine and DIPEA at room temperature. My C4:C2 ratio was 5:1 on a 100 mg scale, but dropped to 2:1 on a 50 g scale. What happened?A: The SNAr reaction is highly exothermic. On a small scale, heat dissipates quickly. On a 50 g scale, the internal temperature likely spiked. Higher thermal energy overcomes the activation barrier for the less favored C2 attack, deteriorating your regioselectivity. Fix: For scale-up, use a jacketed reactor, cool the pyrimidine solution to -20 °C, and add the morpholine via a syringe pump over 2 hours to maintain an internal temperature below 0 °C.
Q: How can I physically separate the C4 and C2 isomers if I already have a mixture?A: The C4-morpholino isomer is generally less polar than the C2 isomer because the morpholine at C4 disrupts the dipole moment of the pyrimidine ring more effectively.
Chromatography: Use a gradient of Hexanes/Ethyl Acetate. The C4 isomer will elute first.
Crystallization: If the mixture is highly enriched in C4 (>85%), dissolving the crude mixture in minimal hot ethanol and cooling to 4 °C will selectively crystallize the C4 isomer, leaving the C2 isomer in the mother liquor.
Q: I have an electron-donating group (e.g., -OMe) at the C6 position, and my standard SNAr is giving mostly the C2 product. Why?A: This is a classic orbital symmetry effect. QM analyses demonstrate that an electron-donating substituent at C6 shifts the LUMO density away from C4 and heavily onto C2[1]. To force C4 substitution on this specific substrate, you must abandon standard SNAr and utilize the Pd-catalyzed cross-coupling methodology (Protocol A), which relies on oxidative addition rather than nucleophilic attack.
References
A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine
Source: Organic Letters (ACS Publications)
URL:[Link]
Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides
Source: ResearchGate
URL:[Link]
Technical Support Center: Stability of 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid in DMSO
Welcome to the technical support guide for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidan...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound, with a specific focus on its stability in dimethyl sulfoxide (DMSO).
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can influence the stability of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid in a DMSO stock solution?
A1: The stability of your compound in DMSO is paramount for reproducible experimental results. Several factors can contribute to its degradation over time.[1] Key influencers include:
Water Content: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This absorbed water can lead to hydrolysis of sensitive functional groups on your compound.[1]
Temperature: Storage temperature plays a critical role. While freezing is generally recommended for long-term storage, repeated freeze-thaw cycles can compromise stability.[2][3]
Light Exposure: Photoreactive compounds can degrade when exposed to light. It is a standard practice to store stock solutions in light-protected tubes.
Oxygen: The presence of oxygen can lead to oxidative degradation of susceptible molecules.
Q2: I've observed precipitation in my DMSO stock solution. What should I do?
A2: Precipitation indicates that the compound is no longer fully dissolved, leading to an inaccurate concentration. Here’s how to address this:
Attempt to Redissolve: Gently warm the solution to 37°C and vortex or sonicate it to see if the compound will go back into solution.[2][3]
Prepare a Fresh Stock: If the precipitate does not dissolve, it is best to discard the stock and prepare a new one.[2] Filtering out the precipitate is not recommended as it will alter the final concentration of your compound.[4]
Consider Concentration: You may be exceeding the compound's maximum solubility in DMSO. Try preparing a new stock at a lower concentration.[2]
Q3: What are the best practices for preparing and storing a DMSO stock solution of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid?
A3: To ensure the longevity and accuracy of your stock solution, follow these guidelines:
Use High-Purity Anhydrous DMSO: This minimizes the initial water content in your solution.[2]
Proper Dissolution: Ensure the compound is fully dissolved. Gentle warming and sonication can assist with this process.[3]
Aliquot for Single Use: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes.[2]
Optimal Storage Conditions: For long-term storage (up to 6 months), store aliquots at -80°C.[2] For short-term storage (up to 2 weeks), 4°C is acceptable.[2] Always keep containers tightly sealed to prevent moisture absorption.[5][6]
Q4: My compound precipitates when I dilute my DMSO stock into aqueous media for cell-based assays. How can I prevent this?
A4: This is a common issue when transitioning from a high-concentration organic solvent stock to an aqueous environment.[4] Here are some strategies to mitigate precipitation:
Optimize Final DMSO Concentration: Many cell lines can tolerate a final DMSO concentration of 0.1% to 0.5%.[4] Maintaining the highest tolerable concentration for your specific cells can improve solubility.[4]
Use Serum: Proteins in serum, like albumin, can bind to the compound and help keep it in solution.[4]
Solubility Enhancers: Consider using carriers like cyclodextrins, which can encapsulate hydrophobic molecules and increase their aqueous solubility.[7]
Stepwise Dilution: Perform serial dilutions in 100% DMSO first before the final dilution into your aqueous medium.[8]
Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving common issues encountered with 2-chloro-6-morpholinopyrimidine-4-carboxylic acid in DMSO.
Observation
Potential Cause
Recommended Action
Precipitation in DMSO Stock
- Concentration is too high.- Moisture contamination in DMSO.[2]- Improper storage temperature.
- Prepare a new stock at a lower concentration.- Use fresh, anhydrous DMSO and keep the container tightly sealed.[2]- Store aliquots at -80°C for long-term storage.[2]
Inconsistent Experimental Results
- Inaccurate stock concentration due to incomplete dissolution or precipitation.- Degradation of the compound over time.
- Visually inspect the stock solution before each use. If precipitate is present, try to redissolve by warming and vortexing.[4]- Prepare fresh stock solutions regularly and avoid prolonged storage at room temperature.[3]
Precipitation in Aqueous Media
- Low aqueous solubility of the compound.[4]- Final DMSO concentration is too low.
- Increase the final DMSO concentration in your assay (typically up to 0.5%, but optimize for your cell line).[2]- Dilute the stock solution into media containing serum or a solubility enhancer like cyclodextrin.[4][7]
No Observed Biological Activity
- Compound has degraded in the stock solution.- Inaccurate concentration of the working solution.
- Perform a stability study on your stock solution using LC-MS to confirm the compound's integrity.- Ensure the compound is fully dissolved at each dilution step.
Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution
Calculation: Determine the mass of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid needed to prepare the desired volume of a 10 mM solution.
Weighing: Accurately weigh the calculated amount of the compound using a calibrated analytical balance.
Dissolution: Transfer the weighed compound into a sterile, light-protected tube. Add the appropriate volume of anhydrous DMSO.
Mixing: Gently vortex the tube until the compound is completely dissolved.[8] If necessary, sonicate the tube in a water bath for several minutes or gently warm it to 37°C.[8]
Visual Inspection: Visually confirm that there are no visible particles in the solution.
Aliquoting and Storage: Aliquot the stock solution into single-use volumes and store at -80°C for long-term stability.[2]
Protocol 2: Long-Term Stability Assessment by LC-MS
This protocol outlines a method to assess the long-term stability of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid in DMSO.
Objective: To quantify the percentage of the parent compound remaining over time under different storage conditions.
Methodology:
Sample Preparation: Prepare a 10 mM stock solution of the compound in anhydrous DMSO. Aliquot this solution into multiple vials for each storage condition to be tested (e.g., room temperature, 4°C, -20°C, -80°C, and exposure to light).
Time Points: Designate specific time points for analysis (e.g., T=0, 1 week, 1 month, 3 months, 6 months).
LC-MS Analysis: At each time point, retrieve a sample from each storage condition. Dilute the sample to a suitable concentration for LC-MS analysis. Use a C18 reversed-phase column for separation.[1] The mass spectrometer should be set to monitor the specific m/z for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Quantification: Calculate the peak area of the parent compound at each time point. The stability is determined by comparing the peak area at a given time point to the peak area at T=0.[1]
Data Analysis: Plot the percentage of the compound remaining versus time for each storage condition. Analyze the chromatograms for the appearance of new peaks, which could indicate degradation products.[1]
Technical Support Center: Efficient Removal of Unreacted Morpholine from Pyrimidine Reaction Mixtures
Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are navigating the challenges of purifying pyrimidine-based compounds.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are navigating the challenges of purifying pyrimidine-based compounds. Specifically, we will address a common yet critical step: the removal of unreacted morpholine from reaction mixtures. This document provides in-depth, practical solutions and the scientific rationale behind them to empower you to optimize your purification workflows.
Frequently Asked Questions (FAQs)
Here, we address some of the most common initial questions regarding the removal of morpholine.
Q1: Why is removing residual morpholine so challenging?
Morpholine is a water-miscible, basic, and relatively low-boiling point (129 °C) secondary amine.[1][2][3] Its physical properties often lead to complications during standard workup and purification procedures. It can co-distill with solvents, be difficult to extract from aqueous layers due to its high water solubility, and interact strongly with silica gel during chromatography.[1][4]
Q2: What are the primary methods for removing morpholine?
The most effective methods leverage morpholine's basicity and solubility profile. The main strategies include:
Acid-Base Liquid-Liquid Extraction: Converting morpholine into its water-soluble salt.
Column Chromatography: With specific modifications to the mobile phase.
Recrystallization: Particularly effective if your pyrimidine product is a solid.
Azeotropic Distillation: To remove morpholine with a solvent.
Scavenger Resins: A solid-phase extraction technique for selectively binding morpholine.
The choice of method depends on the scale of your reaction, the properties of your desired pyrimidine product, and the available equipment.
Q3: Can I just remove morpholine by evaporation on a rotary evaporator?
While morpholine is volatile, its boiling point of approximately 129°C is significantly higher than that of common reaction solvents like THF, DCM, or ethyl acetate.[1][2][4] Attempting to remove it solely by rotary evaporation will likely be inefficient and may require high temperatures and prolonged vacuum, which could degrade your target compound. It is generally not a recommended primary method for complete removal.
In-Depth Troubleshooting Guides
This section provides detailed, step-by-step protocols and the rationale for troubleshooting common issues encountered during the purification of pyrimidine derivatives from morpholine.
Issue 1: My pyrimidine product is water-soluble, making standard extraction difficult.
This is a frequent challenge, especially with highly polar pyrimidine derivatives. The high water solubility of morpholine further complicates the separation.[4]
Solution: Modified Liquid-Liquid Extraction
The key is to manipulate the properties of both your product and the morpholine to favor separation.
Protocol: Acid Wash Extraction
Dissolution: Dissolve your crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).
Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute acidic solution, such as 1M hydrochloric acid (HCl) or 5% citric acid. Repeat this wash 2-3 times.
Rationale: The acidic wash protonates the basic nitrogen of morpholine, forming the highly water-soluble morpholinium salt (e.g., morpholinium chloride).[1] This salt will partition into the aqueous layer, effectively removing it from your organic phase.
Neutralization (Optional but Recommended): Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid.
Brine Wash: Perform a final wash with a saturated sodium chloride (brine) solution.
Rationale: The brine wash helps to remove residual water from the organic layer and can aid in breaking up any emulsions that may have formed.[5]
Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.
Troubleshooting this Technique:
Emulsion Formation: If an emulsion forms at the interface of the two layers, adding brine can help to break it.[5] Gentle swirling instead of vigorous shaking can also prevent emulsion formation.[5]
Product Precipitation: If your product precipitates at the interface, try adding more organic or aqueous solvent to redissolve it. Adjusting the pH of the aqueous layer might also be necessary.[5]
Issue 2: During column chromatography, my product and morpholine co-elute, or I get significant peak tailing.
The basic nature of morpholine can cause it to interact strongly with the acidic silanol groups on the surface of silica gel, leading to poor separation and peak shape.[5]
Solution: Modified Column Chromatography
To achieve clean separation, the interaction between morpholine and the silica gel must be minimized.
Solvent System Selection: Use thin-layer chromatography (TLC) to determine a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate).
Add a Basic Modifier: To your chosen eluent, add a small amount (0.5-2%) of a basic modifier like triethylamine (Et₃N) or a few drops of ammonium hydroxide.[5]
Rationale: The basic modifier will preferentially interact with the acidic sites on the silica gel, effectively "masking" them from your basic morpholine and pyrimidine product. This results in sharper peaks and better separation.
Column Packing and Elution: Pack your column with the base-modified eluent and proceed with the chromatography as usual.
Workflow for Base-Modified Chromatography
Caption: Workflow for purifying pyrimidine compounds from morpholine using base-modified column chromatography.
Issue 3: My pyrimidine product is a solid, but it "oils out" during recrystallization.
"Oiling out" occurs when a compound melts in the hot recrystallization solvent rather than dissolving, or when the solution is too supersaturated upon cooling.[5]
Solution: Optimized Recrystallization
Careful solvent selection and technique are crucial for successful recrystallization.
Protocol: Recrystallization of a Solid Pyrimidine Derivative
Solvent Screening: Test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve your product when hot but not when cold.[5][6] Common solvent systems include ethanol, isopropanol, or mixtures like hexanes/ethyl acetate.[7]
Dissolution: In a flask, add the minimum amount of boiling solvent to your crude product until it just dissolves.
Decolorization (Optional): If the solution is colored by impurities, you can add a small amount of activated charcoal and filter the hot solution through a fluted filter paper.[8]
Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[5]
Crystal Collection: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold recrystallization solvent.[5]
Drying: Dry the crystals under vacuum to remove any residual solvent.[5]
Troubleshooting Recrystallization:
Problem
Cause
Solution
Oiling Out
Compound's melting point is lower than the solvent's boiling point; solution is too concentrated.
Use a lower-boiling point solvent or a more dilute solution and cool slowly.[5]
No Crystals Form
Solution is not supersaturated; nucleation is slow.
Boil off some solvent to concentrate the solution; scratch the inside of the flask with a glass rod to induce nucleation; add a seed crystal.[5]
Low Yield
Significant product solubility in cold solvent; too much solvent used initially.
Ensure the solution is thoroughly cooled in an ice bath before filtering; use the minimum amount of hot solvent.[5]
Issue 4: The above methods are not effective or are too time-consuming for my workflow.
For high-throughput synthesis or particularly stubborn separations, scavenger resins offer an efficient alternative.
Solution: Solid-Phase Scavenging
Scavenger resins are functionalized polymers designed to react with and bind specific types of molecules, which can then be easily removed by filtration.[9][10]
Protocol: Using an Acidic Scavenger Resin
Resin Selection: Choose a resin with an acidic functional group, such as sulfonic acid (SO₃H).[11][12][13] These will effectively bind the basic morpholine.
Incubation: Dissolve your crude reaction mixture in a suitable solvent (e.g., DCM, THF). Add the acidic scavenger resin (typically 2-4 equivalents relative to the excess morpholine).
Agitation: Gently agitate the mixture at room temperature for a few hours to ensure complete reaction. Monitor the removal of morpholine by TLC or LC-MS.
Filtration: Filter the mixture to remove the resin, which now has the morpholine bound to it.
Concentration: Wash the resin with fresh solvent, combine the filtrates, and concentrate to obtain your purified pyrimidine product.
Decision Tree for Purification Method Selection
Caption: Decision-making guide for selecting the appropriate method to remove morpholine.
This guide provides a comprehensive overview of strategies for removing unreacted morpholine from pyrimidine reaction mixtures. By understanding the chemical principles behind each technique and following the detailed protocols, researchers can confidently and efficiently purify their target compounds.
References
Morpholine - General Chemicals. (n.d.).
MORPHOLINE 99% - Ataman Kimya. (n.d.).
Morpholine - Amine Derivatives. (n.d.).
Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds - Benchchem. (n.d.).
Scavenger Resins - Amerigo Scientific. (n.d.).
MORPHOLINE - Ataman Kimya. (n.d.).
Synthesis of N-formylmorpholine by reactive-azeotropic distillation. (2025, August 6). ResearchGate.
110-91-8 CAS MSDS (Morpholine) Melting Point Boiling Point Density CAS Chemical Properties - ChemicalBook. (n.d.).
Technical Support Center: Troubleshooting Low Reactivity of 2-Chloropyrimidine Carboxylic Acids
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the functionalization of 2-chloropyrimidine-4-carboxylic acid and its 5-carboxylic acid isome...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the functionalization of 2-chloropyrimidine-4-carboxylic acid and its 5-carboxylic acid isomer.
While the pyrimidine ring naturally favors nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing nature of its nitrogen atoms[1], the presence of a free carboxylic acid group introduces severe mechanistic and physical hurdles. This guide provides field-proven insights, diagnostic matrices, and self-validating protocols to overcome these challenges.
Mechanistic Deep-Dive: The "Why" Behind Low Reactivity
To troubleshoot effectively, we must first understand the causality of the failure. SNAr reactions on pyrimidines proceed via a dearomatized anionic intermediate known as a Meisenheimer complex[2].
When attempting an SNAr on a 2-chloropyrimidine carboxylic acid, the required addition of a base (to neutralize the HCl byproduct) deprotonates the carboxylic acid. This creates a carboxylate anion (-COO⁻) , which derails the reaction through two primary mechanisms:
Electronic Deactivation: The negative charge of the carboxylate donates electron density back into the pyrimidine ring via induction and resonance. This raises the activation energy required to form the Meisenheimer complex, effectively deactivating the C2 position.
Electrostatic Repulsion: The anionic carboxylate physically repels incoming anionic nucleophiles (like alkoxides) or neutral nucleophiles with lone pairs (like amines).
Zwitterion Insolubility: If the nucleophile is an amine, zwitterion formation often leads to massive solubility issues in standard SNAr solvents (e.g., THF, DCM), resulting in heterogeneous mixtures and stalled kinetics.
Switch to highly polar aprotic solvents (DMSO, DMF) or protect the acid as an ester prior to reaction.
Reaction stalls at <20% conversion despite prolonged heating.
Carboxylate anion electronically deactivates the pyrimidine ring toward nucleophilic attack.
Pre-activate the carboxylic acid to an amide[3] or esterify prior to SNAr.
Formation of des-chloro byproducts or degradation.
Thermal decarboxylation (highly common for 4-carboxylic acid isomers) under basic conditions.
Lower reaction temperature (<60°C); use Pd-catalyzed Buchwald-Hartwig coupling instead of thermal SNAr.
Amine nucleophile fails, but thiol nucleophile succeeds.
Amines are harder nucleophiles and cannot overcome the electronic repulsion of the carboxylate.
Thiols are softer, more potent nucleophiles and can react directly with the free acid[4]. For amines, esterification is mandatory.
Quantitative Comparison of SNAr Conditions
The data below summarizes the dramatic impact that protecting the carboxylic acid has on overall reaction yields.
Substrate
Nucleophile
Solvent / Base
Temp / Time
Typical Yield
2-Chloropyrimidine-5-carboxylic acid
Aliphatic Amine
Isopropanol / DIPEA
80°C / 24h
< 20%
2-Chloropyrimidine-5-carboxylic acid
Thiol (R-SH)
DMF / K₂CO₃
60°C / 16h
65–80%
Methyl 2-chloropyrimidine-5-carboxylate
Aliphatic Amine
DMF / DIPEA
60°C / 4h
> 90%
2-Chloro-pyrimidine-5-carboxamide
Aliphatic Amine
THF / Et₃N
25°C / 6h
85–95%
Validated Experimental Protocols
To bypass the deactivation caused by the free acid, the protocols below utilize a "protect-first" or "activate-first" self-validating system.
Protocol A: The Esterification-First Approach (Gold Standard)
By masking the carboxylic acid as an ester, you prevent carboxylate formation, maintain the electron-withdrawing nature of the substituent, and drastically improve solubility[3].
Esterification: Suspend 1.0 eq of 2-chloropyrimidine-5-carboxylic acid in anhydrous methanol (0.2 M).
Catalysis: Slowly add 0.1 eq of concentrated H₂SO₄ (or use SOCl₂ to form the acid chloride in situ).
Reflux: Heat the mixture to 65°C for 4–6 hours. Monitor via LC-MS until the free acid is consumed.
Workup: Concentrate in vacuo, neutralize with saturated NaHCO₃, and extract with EtOAc to isolate the methyl ester.
SNAr Execution: Dissolve the resulting ester in DMF (0.1 M). Add 1.2 eq of your amine nucleophile and 2.0 eq of N,N-diisopropylethylamine (DIPEA). Stir at 60°C for 4 hours.
Deprotection (Optional): Saponify the ester back to the free acid using 2.0 eq LiOH in a 3:1 THF/H₂O mixture at room temperature for 2 hours.
Protocol B: Direct Amidation (Pre-activation)
If your final target is an amide, form the amide bond before attempting the SNAr. The amide group is electron-withdrawing and will activate the C2-chloro position for subsequent substitution[3].
Activation: Dissolve 1.0 eq of 2-chloropyrimidine-4-carboxylic acid in anhydrous DMF. Add 1.2 eq of HATU and 2.5 eq of DIPEA. Stir at room temperature for 15 minutes to form the active ester.
Amidation: Add 1.1 eq of the desired amine (for the amide bond) and stir for 2 hours.
SNAr Execution: Once the amide is fully formed (verify by LC-MS), add the second nucleophile (e.g., an aniline or aliphatic amine) directly to the same pot, or isolate the intermediate first. Elevate the temperature to 80°C to drive the SNAr at the C2 position.
Caption: Decision tree for troubleshooting SNAr reactions on 2-chloropyrimidine carboxylic acids.
Frequently Asked Questions (FAQs)
Q: Can I force the SNAr on the free acid by simply increasing the temperature to 120°C?A: This is highly discouraged, particularly for 2-chloropyrimidine-4-carboxylic acid. Elevated temperatures in the presence of a base frequently lead to thermal decarboxylation or ring-opening degradation. If the reaction stalls at 80°C, you must change the electronic strategy (e.g., esterification) rather than forcing the temperature.
Q: What bases are optimal if I absolutely must perform the SNAr on the free acid?A: Avoid nucleophilic bases (like NaOH or excess primary/secondary amines) which can cause competitive side reactions. Utilize sterically hindered, non-nucleophilic bases like N,N-diisopropylethylamine (DIPEA) or inorganic bases like K₂CO₃ in polar aprotic solvents (DMF)[4].
Q: Why does my thiol nucleophile react perfectly, but my amine nucleophile fails completely?A: Thiolates are significantly softer, highly polarizable, and more potent nucleophiles than amines. They can often overcome the electronic deactivation of the carboxylate group and successfully displace the chlorine under mild conditions (e.g., K₂CO₃, DMF, 60°C)[4],[5]. Harder amine nucleophiles cannot bridge this energy gap without prior esterification.
Q: Can I use transition-metal catalysis instead of SNAr?A: Yes. If SNAr fails even after esterification, palladium-catalyzed cross-coupling (such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling) is an excellent alternative[6]. However, this requires careful ligand selection (e.g., Xantphos or BrettPhos) to prevent catalyst poisoning by the pyrimidine nitrogens.
controlling temperature for selective 6-position substitution on pyrimidines
Welcome to the technical support center for synthetic strategies involving pyrimidine scaffolds. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for synthetic strategies involving pyrimidine scaffolds. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of selective C6 substitution on pyrimidines. Here, we delve into the critical role of temperature in controlling reaction outcomes, offering field-proven insights, troubleshooting guides, and detailed protocols to enhance the precision and success of your experiments.
Section 1: Frequently Asked Questions (FAQs) - The Science of C6 Selectivity
This section addresses the fundamental principles governing the reactivity of the pyrimidine ring. Understanding these concepts is crucial for rational experimental design and troubleshooting.
Q1: Why is the 6-position of the pyrimidine ring susceptible to nucleophilic attack?
The pyrimidine ring is an electron-deficient (π-deficient) heterocycle.[1] This is due to the presence of two electronegative nitrogen atoms at the 1 and 3 positions, which withdraw electron density from the ring carbons.[1][2] This effect is most pronounced at the C2, C4, and C6 positions, making them electrophilic and thus susceptible to attack by nucleophiles.[1] The reaction generally proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism.[3]
Q2: What is the SNAr mechanism and how does it apply here?
The Nucleophilic Aromatic Substitution (SNAr) is a two-step mechanism.[4]
Addition Step: The nucleophile attacks the electron-deficient C6 carbon, which bears a suitable leaving group (e.g., a halogen). This forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[4][5] This is typically the rate-determining step.
Elimination Step: The leaving group is expelled, and the aromaticity of the pyrimidine ring is restored, yielding the 6-substituted product.[6]
For this mechanism to be effective, the pyrimidine ring is often activated by electron-withdrawing groups that can stabilize the negative charge of the Meisenheimer complex.[5][6]
Q3: How does temperature critically influence selectivity in these reactions?
Temperature is the primary tool for switching between kinetic and thermodynamic control of a reaction.[7][8]
Kinetic Control (Low Temperature): At lower temperatures (e.g., -80 °C to 0 °C), reactions are often irreversible.[7][9] The major product formed is the one that proceeds through the lowest energy transition state, meaning it forms the fastest.[7][8][9] This is the kinetic product .
Thermodynamic Control (High Temperature): At higher temperatures, the reaction steps can become reversible. This allows the system to reach equilibrium.[7][8] The dominant product will be the most stable one (lowest Gibbs free energy), regardless of how fast it is formed.[8][9] This is the thermodynamic product .
In pyrimidine chemistry, different positions might be favored under different control regimes. For instance, one regioisomer might form faster (kinetic), while another is more stable (thermodynamic). By carefully selecting the temperature, you can favor the formation of your desired product.[7][10]
Q4: How does the choice of leaving group at the C6 position affect the required reaction temperature?
The reactivity of the leaving group is a crucial factor. In SNAr reactions, the rate-determining step is the nucleophilic attack, not the cleavage of the carbon-leaving group bond.[5] Therefore, the most electronegative leaving groups are often the best, as they most effectively activate the ring towards attack. The general reactivity order is F > Cl > Br > I.
This means that a more reactive leaving group like fluorine may allow the reaction to proceed at a lower temperature, while a less activating group like iodine might require more thermal energy to achieve a reasonable reaction rate.
Section 2: Troubleshooting Guide
This guide provides solutions to common problems encountered during the selective 6-position substitution on pyrimidines.
Problem 1: Low or no yield of the desired 6-substituted product.
Possible Causes & Solutions:
Cause A: Inactive Catalyst or Reagents: The purity and activity of your reagents are paramount.
Troubleshooting Steps:
Check Reagent Purity: Ensure all starting materials, especially the pyrimidine substrate and the nucleophile, are of high purity and anhydrous if necessary.[11] Impurities can inhibit the reaction.
Verify Base Activity: If using a solid base like K₂CO₃ or Cs₂CO₃, ensure it is finely powdered and has been properly dried. For organometallic bases, titrate to confirm the concentration.
Catalyst Integrity: If using a palladium or copper catalyst, ensure it has not been deactivated by exposure to air or contaminants.[12]
Cause B: Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate.
Troubleshooting Steps:
Gradual Temperature Increase: Slowly increase the reaction temperature in 10-20 °C increments while monitoring the reaction by TLC or LC-MS.[11]
Consider Microwave Heating: For sluggish reactions, microwave irradiation can sometimes provide the necessary energy to drive the reaction to completion in shorter times, though it can also lead to decomposition if not carefully controlled.[12]
Cause C: Poor Solvent Choice: The solvent plays a critical role in solubility and reaction rate.[11][13][14]
Troubleshooting Steps:
Assess Solubility: Ensure all reactants are soluble in the chosen solvent at the reaction temperature.
Switch to a Polar Aprotic Solvent: Solvents like DMF, DMSO, or NMP are often effective for SNAr reactions as they can stabilize the charged Meisenheimer intermediate.[15]
Problem 2: Formation of multiple products (di-substitution or other regioisomers).
Possible Causes & Solutions:
Cause A: Reaction Temperature is Too High (Loss of Selectivity): You may be moving from a kinetically controlled regime to a thermodynamic one, or simply providing enough energy to overcome the activation barrier for substitution at other sites.
Troubleshooting Steps:
Lower the Temperature: Perform the reaction at a lower temperature. This will favor the kinetically controlled product, which is often the desired regioisomer.[7][10]
Controlled Addition: Try adding the nucleophile slowly at a low temperature to maintain better control over the reaction exotherm and local concentration.
Cause B: Stoichiometry Issues: Using an excess of the nucleophile can drive the reaction towards di-substitution, especially if there are multiple reactive sites (e.g., 2,6-dichloropyrimidine).
Troubleshooting Steps:
Use Stoichiometric Amounts: Carefully control the stoichiometry, using 1.0-1.1 equivalents of the nucleophile for mono-substitution.
Inverse Addition: Add the pyrimidine substrate to the nucleophile to maintain a low concentration of the substrate, which can sometimes favor mono-substitution.
Problem 3: Decomposition of starting material or product.
Possible Causes & Solutions:
Cause A: Reaction Temperature is Too High: Many complex organic molecules are thermally unstable.
Troubleshooting Steps:
Reduce Temperature: Find the lowest possible temperature at which the reaction still proceeds at an acceptable rate.[12]
Shorten Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent product degradation.
Cause B: Incompatible Base or Solvent: The chosen base or solvent may be reacting with your substrate or product.
Troubleshooting Steps:
Use a Milder Base: Switch to a weaker or non-nucleophilic base. For example, use an organic base like DIPEA instead of a strong inorganic base like NaH if applicable.
Screen Solvents: Test the stability of your starting material and product in the chosen solvent at the target temperature before running the full reaction.
Section 3: Experimental Protocols & Data
General Protocol for Selective C6-Substitution (Kinetic Control)
This protocol is designed to favor the product that forms fastest, which is often desired for regioselectivity.
Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the C6-halopyrimidine (1.0 equiv.) and the appropriate anhydrous solvent (e.g., THF, Dioxane, or DCM).
Cooling: Cool the solution to the desired low temperature (e.g., -78 °C, -20 °C, or 0 °C) using a suitable cooling bath.
Nucleophile Addition: Dissolve the nucleophile (1.05 equiv.) and a suitable base (1.1 equiv., if required) in the anhydrous solvent. Add this solution dropwise to the cooled pyrimidine solution over 15-30 minutes.
Reaction Monitoring: Stir the reaction at the low temperature. Monitor its progress by TLC or LC-MS every 30-60 minutes.
Quenching: Once the starting material is consumed or the reaction progress stalls, quench the reaction by adding a saturated aqueous solution of NH₄Cl (for organometallic reagents) or water.
Workup & Purification: Allow the mixture to warm to room temperature. Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.
Table 1: Typical Conditions for C6-Substitution
The optimal temperature is highly substrate-dependent. This table provides a starting point for optimization.
Leaving Group (at C6)
Nucleophile Example
Typical Base
Typical Solvent
Temperature Range (°C)
Control Type
-Cl
Primary Amine
K₂CO₃, DIPEA
DMF, NMP
25 to 100
Thermodynamic
-Cl
Thiol
NaH, K₂CO₃
THF, DMF
0 to 60
Kinetic/Thermo
-OTf
Organostannane
Pd(PPh₃)₄
Dioxane
80 to 110
Thermodynamic
-Br
Boronic Acid
Pd(OAc)₂, SPhos
Toluene/H₂O
80 to 110
Thermodynamic
-Cl
Grignard Reagent
None
THF
-20 to 25
Kinetic
Section 4: Key Process Visualizations
Visual aids to conceptualize the underlying mechanisms and workflows.
Mechanism of SNAr at the C6 Position
Caption: The addition-elimination (SNAr) pathway for C6 substitution.
Kinetic vs. Thermodynamic Control Energy Profile
Caption: Energy profile showing lower activation for the kinetic product.
Troubleshooting Workflow for Low Yield
Caption: A systematic workflow for diagnosing and resolving low yield issues.
Section 5: References
D'Souza, D. M., & Müller, T. J. (2007). Multi-component syntheses of condensed pyrimidines. Chemical Society Reviews, 36(7), 1095-1108. [Link]
Bartholomew, E. R., et al. (2022). Skeletal Editing of Pyrimidines to Pyrazoles by Formal Carbon Deletion. eScholarship.org. [Link]
Movassaghi, M., & Hill, M. D. (2006). Single-Step Synthesis of Pyrimidine Derivatives. Organic Chemistry Portal. [Link]
Bardagí, J. I., & Rossi, R. A. (2010). Short access to 6-substituted pyrimidine derivatives by the S(RN)1 mechanism. Synthesis of 6-substituted uracils through a one-pot procedure. PubMed. [Link]
Structural Validation and Solvent-Dependent NMR Profiling of 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid
Executive Summary Objective: This guide provides a definitive technical framework for the structural characterization of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid , a critical scaffold in medicinal chemistry (e.g...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Objective: This guide provides a definitive technical framework for the structural characterization of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid , a critical scaffold in medicinal chemistry (e.g., PI3K/mTOR kinase inhibitor synthesis).
The Challenge: The amphiphilic nature of this molecule (containing a lipophilic morpholine/chloro-pyrimidine core and a hydrophilic carboxylic acid tail) creates solubility and aggregation issues in standard non-polar solvents. Furthermore, confirming the regioselectivity of the nucleophilic aromatic substitution (
) at the C6 position—rather than the C2 position—is a common analytical bottleneck.
The Solution: This guide compares the performance of DMSO-d6 (the Gold Standard) against Methanol-d4 (MeOD) and Chloroform-d (CDCl3) , demonstrating why DMSO-d6 is the requisite solvent for full structural assignment. It includes predicted chemical shift data, regiochemical validation logic, and a self-validating experimental protocol.
Comparative Analysis: Solvent System Performance
The choice of solvent dictates the visibility of labile protons and the resolution of the morpholine ring conformation.
Table 1: Solvent Performance Matrix
Feature
DMSO-d6 (Recommended)
Methanol-d4 (Alternative)
Chloroform-d (Not Recommended)
Solubility
Excellent (Dissolves zwitterionic forms)
Good
Poor (Requires derivatization/esterification)
Acid Proton (-COOH)
Visible (Broad singlet, ~13.0 ppm)
Invisible (Exchanges with D)
Invisible/Broad (Aggregation dependent)
Morpholine Resolution
High (Distinct triplets)
High
Low (Broadening due to aggregation)
Water Signal Interference
Low (~3.33 ppm)
Moderate (~4.87 ppm)
Low (~1.56 ppm)
Use Case
Full structural characterization
LC-MS correlation; rapid checks
Only for methyl ester derivatives
Technical Insight: The "Invisible" Acid
In MeOD , the carboxylic acid proton (
) rapidly exchanges with the deuterium pool (), disappearing from the spectrum. This removes a critical diagnostic signal for confirming the oxidation state of the C4 substituent. DMSO-d6 inhibits this exchange due to strong hydrogen bonding, preserving the signal at 13.0–14.0 ppm.
The primary synthetic challenge is ensuring the morpholine substituted the chlorine at C6 and not C2 . The
NMR spectrum provides definitive proof through the chemical shift of the aromatic H5 proton.
The Diagnostic Logic (H5 Shift)
Precursor (2,6-dichloro): The H5 proton is flanked by two electron-withdrawing chlorines.
.
Product (2-chloro-6-morpholino): The morpholine nitrogen is a strong mesomeric donor (+M effect). Since C6 is ortho to C5, the electron density is pushed directly onto C5, significantly shielding the H5 proton.
Regioisomer (2-morpholino-6-chloro): If substitution occurs at C2, the morpholine is meta to C5 (across the ring nitrogens). The shielding effect is weaker.[1]
Conclusion: A significant upfield shift of the H5 singlet (to
) confirms C6 substitution.
Table 2: Predicted Chemical Shift Data (DMSO-d6, 400 MHz)
Position
Type
Multiplicity
Integration
Shift ( ppm)
Coupling ( Hz)
Assignment Logic
COOH
Acid
br s
1H
13.0 – 13.5
-
Deshielded, H-bonded
H5
Aromatic
s
1H
6.90 – 7.10
-
Shielded by C6-Morpholine (+M)
Morph-O
Aliphatic
t
4H
3.65 – 3.75
4.5 - 5.0
Adjacent to Oxygen
Morph-N
Aliphatic
t
4H
3.50 – 3.65
4.5 - 5.0
Adjacent to Nitrogen
Note: The Morpholine signals often appear as two distinct triplets. In some concentrated samples, they may broaden into multiplets due to restricted rotation or ring flipping.
Visualized Workflows
Diagram 1: Synthesis & Regiochemical Logic
This pathway illustrates the transformation and the origin of the chemical shift change.
Caption: Regioselective
pathway. The electron-donating morpholine at C6 shields the adjacent H5 proton, causing a diagnostic upfield NMR shift.
To ensure reproducibility and "Trustworthiness" (Part 2 of requirements), follow this protocol which includes a built-in quality control step.
Materials
Analyte: ~10 mg of dried 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Solvent: 0.6 mL DMSO-d6 (99.9% D) + 0.03% TMS (v/v).
Tube: 5mm high-precision NMR tube.
Step-by-Step Procedure
Preparation: Weigh 10 mg of sample into a vial. Add 0.6 mL DMSO-d6. Vortex for 30 seconds. Critical: If the solution is cloudy, sonicate for 2 minutes. Do not filter unless absolutely necessary, as the acid may adsorb to filter membranes.
Instrument Setup:
Temperature: 298 K (25°C).
Pulse Angle: 30° (for reliable integration).
Relaxation Delay (D1): 5 seconds (Essential for the slow-relaxing aromatic H5 and COOH protons to integrate 1:1 correctly).
Baseline correction: Bernstein Polynomial (order 3) is recommended to flatten the broad COOH region.
Self-Validation (QC Check):
Set the H5 singlet to 1.00 integral.
Check the Morpholine region (3.5–3.8 ppm). The total integral should be 8.00 ± 0.4 .
Fail State: If Morpholine integral is < 7.5, you likely have aggregation or incomplete relaxation (increase D1 to 10s).
References
Babij, N. R., et al. (2016). "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development. [Link]
Trilleras, J., et al. (2022). "SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde." MDPI Molbank. [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[6] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry. [Link]
Reich, H. J. (2024). "Structure Determination Using NMR: Chemical Shifts." University of Wisconsin-Madison / LibreTexts. [Link]
A Predictive Guide to the Mass Spectrometry Fragmentation of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid. In th...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid. In the absence of direct experimental data for this specific molecule, this document synthesizes established fragmentation principles of its constituent chemical moieties—a chlorinated pyrimidine core, a morpholine substituent, and a carboxylic acid group—to construct a theoretical fragmentation pathway. This predictive approach, grounded in fundamental mass spectrometry principles and data from analogous structures, offers a valuable framework for the identification and structural elucidation of this and related compounds.
Molecular Structure and Predicted Ionization
2-chloro-6-morpholinopyrimidine-4-carboxylic acid possesses a molecular weight of 257.66 g/mol (for the 35Cl isotope). The structure incorporates several features that will influence its behavior in a mass spectrometer: a pyrimidine ring, a halogen (chlorine), a tertiary amine within the morpholine ring, and a carboxylic acid.
Given the presence of both an acidic (carboxylic acid) and a basic (morpholine nitrogen) site, electrospray ionization (ESI) is the most suitable ionization technique. Depending on the pH of the solvent system, the molecule can be readily analyzed in either positive or negative ion mode.
Positive Ion Mode (ESI+): Protonation is expected to occur at the most basic site, likely one of the nitrogen atoms in the pyrimidine ring or the nitrogen in the morpholine ring, forming the [M+H]+ ion.
Negative Ion Mode (ESI-): Deprotonation of the carboxylic acid will yield the [M-H]- ion.
The choice of ionization mode will influence the subsequent fragmentation pathways. This guide will focus on the fragmentation of the protonated molecule [M+H]+, as it often provides more structurally informative fragments for compounds of this type.
Predicted Fragmentation Pathways
The fragmentation of the protonated molecule of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is anticipated to proceed through several key pathways, driven by the charge localization and the relative bond strengths within the ion. The presence of the chlorine atom will be a key diagnostic tool, as any chlorine-containing fragment will exhibit a characteristic isotopic pattern with a peak at M+2 that is approximately one-third the intensity of the monoisotopic peak.
The most likely fragmentation events are summarized in the table below and illustrated in the accompanying diagrams.
Proposed Fragment Ion (m/z)
Neutral Loss
Description of Fragmentation
240
H₂O
Loss of water from the carboxylic acid group.
212
COOH
Loss of the carboxylic acid group as a radical.
199
C₄H₈NO (Morpholine radical)
Cleavage of the C-N bond connecting the morpholine ring to the pyrimidine core.
184
Cl
Loss of a chlorine radical.
171
C₄H₈O (from Morpholine)
Fragmentation of the morpholine ring, with loss of a C₄H₈O fragment.
156
COOH + HCl
Sequential loss of the carboxylic acid group and hydrogen chloride.
143
C₄H₈NO + CO
Subsequent loss of carbon monoxide from the m/z 199 fragment.
86
-
Fragmentation of the morpholine ring to produce the characteristic morpholinium ion.[1][2]
57
-
Further fragmentation of the morpholine ring, leading to the loss of CH₂O.[1][2]
Fragmentation Initiated at the Pyrimidine Core
The pyrimidine ring itself is relatively stable, so initial fragmentation is more likely to involve the substituents.[3][4][5]
Caption: Primary fragmentation pathways originating from the protonated molecule.
Fragmentation of the Morpholine Ring
The morpholine ring is expected to undergo characteristic fragmentation. The most common fragmentation of the morpholine cation involves the loss of a hydrogen atom to form an ion at m/z 86, or the loss of a CH₂O radical to produce an ion at m/z 57.[1][2][6]
Caption: Characteristic fragmentation of the morpholine moiety.
Comparison with Alternative Structures
The predicted fragmentation pattern provides a unique fingerprint for 2-chloro-6-morpholinopyrimidine-4-carboxylic acid. By comparing this predicted pattern with that of structurally similar molecules, we can highlight the key differentiating features.
Compound
Key Differentiating Feature
Expected Unique Fragments
2-chloro-6-aminopyrimidine-4-carboxylic acid
Amine instead of morpholine
Absence of morpholine-specific fragments (m/z 86, 57).
6-morpholinopyrimidine-4-carboxylic acid
Lacks the chlorine atom
Absence of the characteristic M+2 isotopic pattern in chlorine-containing fragments.
2-chloro-6-morpholinopyrimidine
Lacks the carboxylic acid group
Absence of fragments resulting from the loss of COOH or H₂O from the parent ion.
Experimental Protocol
The following is a generalized protocol for the analysis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid using liquid chromatography-mass spectrometry (LC-MS).
Objective: To obtain the mass spectrum and fragmentation pattern of the target compound.
Materials:
2-chloro-6-morpholinopyrimidine-4-carboxylic acid standard
HPLC-grade methanol
HPLC-grade water
Formic acid (for positive ion mode) or Ammonium hydroxide (for negative ion mode)
LC-MS system equipped with an electrospray ionization (ESI) source and a tandem mass spectrometer (e.g., Q-TOF or Orbitrap).
Procedure:
Sample Preparation:
Prepare a stock solution of the compound in methanol at a concentration of 1 mg/mL.
Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.
Liquid Chromatography:
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid (for ESI+).
Mobile Phase B: Methanol with 0.1% formic acid (for ESI+).
Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.
Flow Rate: 0.3 mL/min.
Injection Volume: 2 µL.
Mass Spectrometry:
Ionization Mode: ESI positive.
Capillary Voltage: 3.5 kV.
Source Temperature: 120 °C.
Desolvation Temperature: 350 °C.
Gas Flow: Desolvation gas at 600 L/hr, cone gas at 50 L/hr.
Acquisition Mode:
Full scan MS from m/z 50-500 to identify the [M+H]+ ion.
Tandem MS (MS/MS) of the [M+H]+ ion (m/z 258) using collision-induced dissociation (CID) with a collision energy ramp (e.g., 10-40 eV) to generate fragment ions.
Data Analysis:
Identify the [M+H]+ ion in the full scan spectrum, noting the isotopic pattern for the chlorine atom.
Analyze the MS/MS spectrum to identify the major fragment ions.
Propose fragmentation pathways based on the observed neutral losses and the structures of the fragment ions, comparing them to the predicted patterns outlined in this guide.
A Comparative Guide to Achieving Optimal HPLC Retention of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the robust and reproducible analysis of active pharmaceutical ingredients (APIs) and their intermediates is...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the robust and reproducible analysis of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a key heterocyclic building block, presents a unique set of challenges in its analytical characterization due to its polar and ionizable nature. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methodologies, offering field-proven insights and experimental data to aid in the selection and optimization of a suitable analytical approach.
The Analytical Challenge: Polarity and Ionization
The structure of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, featuring a carboxylic acid group and a substituted pyrimidine ring, imparts significant polarity. In traditional reversed-phase (RP) HPLC, which utilizes a nonpolar stationary phase and a polar mobile phase, highly polar analytes often exhibit poor retention, eluting at or near the void volume. This lack of retention can lead to inadequate separation from other polar impurities and matrix components, compromising the accuracy and reliability of the analysis.[1]
Furthermore, the carboxylic acid moiety is ionizable, meaning its charge state is dependent on the pH of the mobile phase. This can result in peak tailing and poor peak shape if the pH is not carefully controlled.[2] Therefore, a successful HPLC method must address both the polarity and the ionizable nature of the analyte to achieve optimal retention, resolution, and peak symmetry.
Primary Recommended Method: Reversed-Phase HPLC with a Polar-Embedded Column
For the analysis of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid, a reversed-phase approach utilizing a column with a polar-embedded stationary phase is recommended as the primary method. These columns are designed to provide enhanced retention for polar compounds compared to traditional C18 columns.[3] The embedded polar group helps to prevent the collapse of the stationary phase in highly aqueous mobile phases, a phenomenon that can lead to a loss of retention.
Provides enhanced retention for polar analytes and is compatible with highly aqueous mobile phases.
Mobile Phase A
0.1% Formic Acid in Water
Acidifying the mobile phase suppresses the ionization of the carboxylic acid group, leading to improved retention and peak shape. Formic acid is also MS-compatible.[4]
Mobile Phase B
Acetonitrile
A common organic modifier in reversed-phase HPLC.
Gradient
5% B to 95% B over 15 minutes
A gradient elution is recommended to ensure the elution of any less polar impurities and to clean the column after each injection.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column.
Column Temperature
30 °C
Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume
10 µL
Detection
UV at 254 nm
The pyrimidine ring system is expected to have strong UV absorbance at this wavelength.
Causality Behind Experimental Choices
The selection of a polar-embedded column is crucial for retaining the highly polar target analyte. The use of 0.1% formic acid in the mobile phase serves a dual purpose: it controls the pH to ensure the carboxylic acid is in its neutral, more retained form, and it provides a source of protons for good peak shape. Acetonitrile is chosen as the organic modifier due to its low viscosity and UV transparency. A gradient elution ensures that a wide range of potential impurities, with varying polarities, can be effectively separated and eluted.
Comparative Alternative Methods
While the recommended method is robust, alternative approaches may be suitable depending on the specific analytical needs and available instrumentation.
Conventional C18 Column with Ion-Pairing Chromatography
This technique involves adding an ion-pairing reagent to the mobile phase. The reagent, typically a long-chain alkylammonium salt for an acidic analyte, forms a neutral ion pair with the charged analyte, increasing its hydrophobicity and retention on a conventional C18 column.[5]
Table 2: HPLC Parameters for Ion-Pairing Chromatography
Parameter
Recommended Condition
Column
Conventional C18 (e.g., Waters SunFire C18, Phenomenex Luna C18)
Mobile Phase A
0.1% Phosphoric Acid and 5 mM Tetrabutylammonium Phosphate in Water
Mobile Phase B
Acetonitrile
Gradient
5% B to 95% B over 15 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection
UV at 254 nm
Pros: Can significantly increase the retention of ionic compounds on standard C18 columns.
Cons: Ion-pairing reagents can be difficult to remove from the column, leading to long equilibration times and potential for carryover. They are also generally not compatible with mass spectrometry (MS) detection.
HILIC is a powerful technique for the separation of highly polar compounds that are poorly retained in reversed-phase chromatography.[3] It utilizes a polar stationary phase (e.g., bare silica, or bonded phases with diol or amide functional groups) and a mobile phase with a high concentration of a non-polar organic solvent, typically acetonitrile.[6]
Author: BenchChem Technical Support Team. Date: March 2026
Decoding Pyrimidine Carboxylic Acids: A Comparative Guide to Infrared (IR) Spectroscopy Signatures and Analytical Workflows
Introduction
Pyrimidine carboxylic acids—including pyrimidine-2-carboxylic acid (2-PCA), pyrimidine-4-carboxylic acid (4-PCA), and pyrimidine-5-carboxylic acid (5-PCA)—are highly versatile building blocks in pharmaceutical design, coordination chemistry, and the synthesis of anti-leishmanial agents[1]. Their unique structure, featuring a highly electron-deficient diazine ring coupled with a hydrogen-bonding carboxylic acid moiety, makes them ideal candidates for metal-organic frameworks and active pharmaceutical ingredients.
Fourier-Transform Infrared (FTIR) spectroscopy is the gold standard for characterizing these isomers. Because the distinct positioning of the carboxyl group relative to the ring nitrogens drastically alters the electron density of the molecule, each isomer produces a unique, identifiable vibrational signature.
Mechanistic Foundations: The Causality of Vibrational Shifts
To accurately interpret the IR spectra of pyrimidine carboxylic acids, analysts must understand the underlying electronic causality driving the peak shifts. The pyrimidine ring contains two electronegative nitrogen atoms that exert a strong inductive electron-withdrawing effect.
Ring Vibrations (C=C and C=N): The position of the carboxylic acid group dictates the resonance and inductive interplay within the ring. In 2-PCA, the carboxyl group is flanked directly by two nitrogen atoms. This proximity maximizes electron withdrawal, slightly elongating the adjacent C-N and C-C bonds and lowering the primary ring stretching frequency to approximately 1576 cm⁻¹[2]. Conversely, in 5-PCA, the carboxyl group is positioned furthest from the nitrogens, altering the conjugation and shifting the ring vibration to a higher frequency of 1593 cm⁻¹[2].
Carbonyl (C=O) and Hydroxyl (O-H) Stretches: In the solid state, these molecules form robust intermolecular hydrogen-bonded dimers. This extensive hydrogen bonding broadens the O-H stretching band significantly (often spanning 2500–3400 cm⁻¹) and shifts the C=O stretch to lower wavenumbers (1700–1725 cm⁻¹) compared to isolated, non-hydrogen-bonded carboxylic monomers[3].
Quantitative Data: Isomeric Peak Comparison
The following table synthesizes the critical IR peaks for the three primary pyrimidine carboxylic acid isomers, providing a benchmark for structural confirmation and differentiation.
Isomer
C=O Stretch (cm⁻¹)
O-H Stretch (cm⁻¹)
Ring C=N / C=C Stretch (cm⁻¹)
Key Mechanistic Differentiator
Pyrimidine-2-carboxylic acid
~1710–1730
2500–3300 (Broad)
~1576
Lowest frequency ring vibration due to the inductive pull of dual adjacent nitrogens[2].
Pyrimidine-4-carboxylic acid
1700–1725
2500–3300 (Broad)
~1580–1600
Broadest O-H band due to strong intermolecular dimerization and crystal packing[3].
Pyrimidine-5-carboxylic acid
~1715
~3400 (Centered)
~1593, ~1610
Higher frequency ring vibration; the carboxyl group is isolated from the C2/C4 nitrogens[1],[2].
Analytical Workflows: ATR-FTIR vs. Transmission (KBr) FTIR
When analyzing solid pyrimidine carboxylic acids, researchers must choose between Attenuated Total Reflectance (ATR)[4] and Transmission (KBr pellet) FTIR.
Transmission FTIR (KBr Pellet): Provides highly resolved spectra with consistent peak intensities across the entire mid-IR range. However, it is susceptible to moisture interference (since KBr is highly hygroscopic), which can artificially inflate or mask the critical O-H stretching region of the carboxylic acid.
ATR-FTIR: Non-destructive and requires no sample preparation, making it ideal for rapid screening or highly hygroscopic polymorphs[4]. However, the relative peak intensities vary because the penetration depth of the IR beam is wavelength-dependent.
Figure 1: Comparative FTIR workflow for pyrimidine carboxylic acids with self-validation steps.
Self-Validating Experimental Protocols
A robust analytical workflow must be self-validating to ensure the integrity of the E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) principles in laboratory settings.
Protocol 1: Transmission FTIR (KBr Pellet Method)
Causality of Choice: Ideal for highly crystalline pyrimidine carboxylic acids where precise relative peak intensities are required without mathematical correction.
Preparation: Grind 1 mg of the pyrimidine carboxylic acid with 100 mg of anhydrous IR-grade KBr in an agate mortar.
Causality: KBr is IR-transparent. The 1:100 ratio prevents peak saturation (detector blackout) in the highly absorbing C=O region (~1715 cm⁻¹).
Pressing: Transfer the mixture to a die and apply 10 tons of pressure for 2 minutes under a vacuum.
Causality: The vacuum removes entrapped air, preventing opaque micro-fractures in the resulting pellet.
Validation Checkpoint (Scattering): Perform a preliminary scan. Examine the baseline between 4000 cm⁻¹ and 3800 cm⁻¹.
Self-Validation: If the baseline slopes upward toward higher wavenumbers, the sample particles are too large, causing Mie scattering. The protocol must be aborted, and the sample re-ground.
Acquisition: Collect 32 scans at 4 cm⁻¹ resolution against a blank KBr background.
Protocol 2: ATR-FTIR (Attenuated Total Reflectance)
Causality of Choice: Best for rapid identification of polymorphs or when the sample is highly hygroscopic, as it avoids the moisture introduced by KBr matrices[4].
Background Validation: Clean the diamond or germanium crystal with isopropanol. Run a background scan.
Self-Validation: The background must show ambient CO₂ (2350 cm⁻¹) and water vapor (3600–3900 cm⁻¹) peaks below a 0.001 absorbance threshold. If higher, the spectrometer's purge gas system is failing.
Sample Application: Place 2–5 mg of the pure pyrimidine carboxylic acid powder directly onto the crystal.
Pressure Application: Lower the pressure anvil until the software indicates optimal optical contact.
Causality: The evanescent wave penetrates only 0.5–2.0 µm into the sample. Without intimate contact, the signal-to-noise ratio will be unacceptably low.
Acquisition & Correction: Collect the spectrum. Apply an "ATR Correction" algorithm post-acquisition.
Causality: Because penetration depth (
) is directly proportional to wavelength, high-wavenumber peaks (like the 3400 cm⁻¹ O-H stretch) appear artificially weak in raw ATR spectra compared to transmission spectra. The algorithm normalizes this discrepancy.
References
[1] International Journal of Pharmaceutical Sciences. Pyrimidine Derivatives as Promising Anti-Leishmanial Agents. Available at: [Link]
[2] ResearchGate. Structures of pyrimidinecarboxylic acids | Download Scientific Diagram. Available at:[Link]
[4] RSC Publishing. 15N NMR spectroscopy unambiguously establishes the coordination mode of the diimine linker 2-(2′- pyridyl)pyrimidine-4-carboxylic acid (cppH) in Ru(II) complexes. Available at: [Link]
Reactivity Profiling: 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid vs. 2,6-Dichloropyrimidine-4-carboxylic acid
Executive Summary In the development of kinase inhibitors and GPCR modulators, the pyrimidine scaffold serves as a foundational building block. Within this chemical space, 2,6-dichloropyrimidine-4-carboxylic acid and its...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the development of kinase inhibitors and GPCR modulators, the pyrimidine scaffold serves as a foundational building block. Within this chemical space, 2,6-dichloropyrimidine-4-carboxylic acid and its mono-aminated derivative, 2-chloro-6-morpholinopyrimidine-4-carboxylic acid , represent two critical stages in a synthetic pipeline. This guide provides an objective, data-driven comparison of their reactivity profiles, focusing on the regioselectivity of Nucleophilic Aromatic Substitution (SNAr) and the thermodynamic requirements for subsequent functionalization.
Electronic Landscape & Causality of Reactivity
Understanding the reactivity of these two scaffolds requires analyzing the electronic push-pull dynamics within the pyrimidine π-system.
The Electrophilic Hub: 2,6-Dichloropyrimidine-4-carboxylic acid
This starting material is a highly electron-deficient system. The pyrimidine ring is inherently electrophilic due to its two electronegative nitrogen atoms. The addition of a carboxylic acid at the C4 position further drains electron density via inductive and resonance effects. According to established pyrimidine reactivity principles, the C6 position is kinetically favored for nucleophilic attack over the C2 position[1]. This is due to two factors:
Steric Accessibility: C6 is less sterically hindered than C2, which is sandwiched between the N1 and N3 atoms.
Vinylogous Activation: The C6 position is para-like to the strongly electron-withdrawing C4-carboxylic acid, making the intermediate Meisenheimer complex highly stable[2].
The Deactivated Intermediate: 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid
Once morpholine successfully displaces the C6 chloride via SNAr, the electronic landscape of the ring changes drastically. The nitrogen lone pair of the newly installed morpholino group donates electron density back into the pyrimidine π-system (+M resonance effect). This resonance donation significantly neutralizes the ring's electrophilicity. Consequently, the remaining C2 chloride is highly deactivated, making further SNAr reactions highly resistant to ambient conditions[3].
Quantitative Reactivity Comparison
The table below summarizes the divergent reactivity profiles of the two scaffolds, dictating the experimental conditions required for functionalization.
As an application scientist, achieving high yields requires designing protocols that inherently validate themselves through thermodynamic and kinetic controls.
Protocol A: Regioselective Synthesis of 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid
Objective: Achieve >95% regioselectivity at C6 while suppressing C2 attack.
Scientist's Insight: The causality behind this protocol relies entirely on kinetic control. The first SNAr is nearly instantaneous. Failure to maintain 0°C during the morpholine addition will provide enough thermal energy to overcome the activation barrier at C2, resulting in a 10-15% yield loss due to the formation of the 2,6-dimorpholino byproduct.
Preparation: Dissolve 2,6-dichloropyrimidine-4-carboxylic acid (1.0 equiv) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) under an inert argon atmosphere.
Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to exactly 0°C.
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv). Note: DIPEA is chosen because it is non-nucleophilic and will scavenge the generated HCl without competing for the electrophilic C6 center.
Nucleophile Addition: Add morpholine (1.05 equiv) dropwise over 15 minutes. The slight stoichiometric excess ensures complete conversion without forcing over-substitution.
Validation & Isolation: Stir for 2 hours at 0°C. Quench with 1M HCl, extract with Ethyl Acetate, and concentrate. The resulting product is 2-chloro-6-morpholinopyrimidine-4-carboxylic acid.
Protocol B: C2-Functionalization via Buchwald-Hartwig Amination
Objective: Overcome the high activation energy barrier of the deactivated C2 chloride.
Scientist's Insight: Because the morpholino group deactivates the ring, standard SNAr with weak nucleophiles (e.g., anilines) fails[4]. Palladium-catalyzed cross-coupling is mandatory to lower the activation energy, allowing C-N bond formation at manageable temperatures[3].
Preparation: In an oven-dried Schlenk tube, combine 2-chloro-6-morpholinopyrimidine-4-carboxylic acid (1.0 equiv), the target primary amine/aniline (1.2 equiv), and Cs₂CO₃ (2.0 equiv).
Catalyst Assembly: Add Pd₂(dba)₃ (0.05 equiv) and Xantphos (0.1 equiv). Note: Xantphos is selected for its large bite angle, which facilitates the crucial reductive elimination step in the catalytic cycle.
Degassing: Suspend the mixture in anhydrous 1,4-Dioxane. Degas the suspension via three freeze-pump-thaw cycles to prevent catalyst oxidation.
Reaction: Seal the tube and heat to 100°C for 12 hours.
Isolation: Cool to room temperature, filter through a Celite pad to remove the palladium black, and purify via reverse-phase HPLC.
Mechanistic Pathway Visualization
Regioselective SNAr at C6 followed by high-temperature substitution at C2.
References
Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
Design, Construction, and Screening of Diversified Pyrimidine-Focused DNA-Encoded Libraries
Source: PubMed Central (PMC)
URL:[Link]
A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine
Source: Organic Letters / ResearchGate
URL:[Link]
A Senior Application Scientist's Guide to Validating the Purity of Morpholinopyrimidine Intermediates
Introduction: The Criticality of Intermediate Purity in Drug Synthesis In the intricate pathway of pharmaceutical development, the quality of an Active Pharmaceutical Ingredient (API) is not a matter of chance; it is a d...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Criticality of Intermediate Purity in Drug Synthesis
In the intricate pathway of pharmaceutical development, the quality of an Active Pharmaceutical Ingredient (API) is not a matter of chance; it is a direct consequence of rigorously controlled synthesis. The purity of chemical intermediates, such as those in the morpholinopyrimidine class—a scaffold prevalent in modern therapeutics, particularly kinase inhibitors—is a foundational pillar of this control.[1][2] An impurity that goes unchecked at an intermediate stage can be carried through subsequent steps, potentially compromising the final API's safety, efficacy, and stability.[1][3]
Regulatory bodies, under the framework of the International Council for Harmonisation (ICH), mandate a thorough understanding and control of impurities.[4][5] The ICH Q3A guideline, for instance, sets clear thresholds for reporting, identifying, and qualifying impurities in new drug substances, making the analytical scrutiny of their precursors a non-negotiable aspect of drug development.[6][7] This guide provides a comparative analysis of the essential analytical techniques for validating the purity of morpholinopyrimidine intermediates, grounded in field-proven insights and regulatory expectations.
The Analytical Arsenal: A Comparative Overview
The selection of an analytical technique is dictated by the physicochemical properties of the morpholinopyrimidine intermediate and the types of impurities anticipated. Impurities are broadly classified into organic (starting materials, by-products, degradation products), inorganic (reagents, catalysts, heavy metals), and residual solvents.[7][8] No single method is sufficient; a multi-faceted approach is essential for comprehensive purity profiling.
The following sections compare the primary analytical tools, explaining the causality behind their application and providing a framework for building a self-validating system of quality control.
Technique
Primary Application
Principle
Strengths
Limitations
HPLC-UV
Quantification of known and unknown organic impurities.
Differential partitioning between a stationary and mobile phase; detection via UV absorbance.
Robust, reproducible, excellent for quantification of major components and impurities with chromophores.[9]
Requires impurities to have a UV chromophore; co-elution can mask impurities; identification is not definitive.[10]
LC-MS
Identification and quantification of organic impurities.
HPLC separation followed by mass analysis of eluting compounds.
High sensitivity and selectivity; provides molecular weight information for impurity identification.[1][11]
Response can be non-linear; matrix effects can cause ion suppression; isomeric impurities may not be distinguishable by mass alone.
GC-MS
Analysis of volatile organic impurities and residual solvents.
Separation of volatile compounds in a gaseous mobile phase followed by mass analysis.
"Gold standard" for volatile analysis (ICH Q3C); excellent sensitivity and specificity.[9][12]
Not suitable for non-volatile or thermally labile compounds; requires derivatization for some polar molecules.
NMR Spectroscopy
Absolute structure elucidation and quantification (qNMR).
Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.
Provides definitive structural information without a reference standard; can identify and quantify components, including isomers, in a single experiment.[13][14][15]
Relatively low sensitivity compared to MS; complex mixtures can lead to overlapping signals; requires higher sample concentration.[16]
ICP-MS/OES
Quantification of elemental impurities.
Atomization and ionization of the sample in plasma, followed by mass or optical detection of elements.
Extremely sensitive for trace metal analysis (ICH Q3D); covers a wide range of elements.[3][17][18]
Destructive to the sample; does not provide information on the molecule or oxidation state of the metal.
High-Performance Liquid Chromatography (HPLC): The Workhorse for Organic Impurity Profiling
For non-volatile organic impurities, which constitute the majority of process-related impurities in morpholinopyrimidine synthesis, Reverse-Phase HPLC (RP-HPLC) is the undisputed primary tool.[1][9]
Causality of Method Choice:
Why Reverse-Phase? Morpholinopyrimidine intermediates are typically moderately polar organic molecules. An RP-HPLC setup, with a non-polar stationary phase (like C18) and a polar mobile phase (like acetonitrile/water), provides the ideal mechanism for separating these compounds from more polar or less polar impurities based on their differential partitioning.[19]
Why UV Detection? The pyrimidine ring system inherent to this class of compounds contains conjugated double bonds, which act as a strong chromophore. This allows for sensitive detection using a UV detector, making it a reliable and cost-effective choice for routine purity analysis.[10][20]
Why Mass Spectrometry (MS) Detection? When an unknown impurity is detected by UV, its identity cannot be confirmed by retention time alone. Coupling the HPLC to a mass spectrometer (LC-MS) is essential.[1] The MS detector provides the molecular weight of the impurity, which is a critical piece of data for its structural elucidation and is indispensable for meeting ICH identification thresholds.[4][8]
Experimental Protocol: A General RP-HPLC-UV Method
Mobile Phase Preparation: Prepare Mobile Phase A (e.g., 0.1% Formic Acid in Water) and Mobile Phase B (e.g., 0.1% Formic Acid in Acetonitrile). The acidic modifier ensures that the basic nitrogen atoms in the morpholino and pyrimidine moieties are protonated, leading to sharp, symmetrical peaks.
Sample Preparation: Accurately weigh and dissolve the morpholinopyrimidine intermediate in a suitable diluent (e.g., 50:50 Acetonitrile/Water) to a final concentration of ~1 mg/mL.
Chromatographic Conditions:
Column: C18, 250 x 4.6 mm, 5 µm particle size.
Flow Rate: 1.0 mL/min.
Injection Volume: 10 µL.
Column Temperature: 30 °C.
UV Detection: 254 nm (or the λmax of the parent compound).
Gradient Program:
0-5 min: 10% B
5-25 min: 10% to 90% B
25-30 min: 90% B
30.1-35 min: 10% B (re-equilibration)
Data Analysis: Integrate all peaks. Calculate the purity by area percent (Area of Main Peak / Total Area of All Peaks * 100). Any impurity exceeding the reporting threshold (typically 0.05% as per ICH Q3A) must be reported.[4][7]
Logical Workflow for HPLC Analysis
Caption: HPLC Purity Analysis Workflow
Gas Chromatography-Mass Spectrometry (GC-MS): Targeting Volatiles
The synthesis of morpholinopyrimidines often involves organic solvents and volatile reagents.[7][21] These are difficult to detect using HPLC but are readily analyzed by GC-MS. This technique is the standard for controlling residual solvents as mandated by ICH Q3C.[4]
Causality of Method Choice:
Why GC? Gas chromatography is fundamentally designed to separate compounds that can be vaporized without decomposition. This makes it perfectly suited for analyzing low-boiling-point solvents (e.g., Dioxane, DMF, Methanol) that may be present in the intermediate.[9][21]
Why Headspace Sampling? To avoid injecting the non-volatile morpholinopyrimidine intermediate onto the GC column (which would contaminate it), headspace sampling is used. The sample is heated in a sealed vial, forcing the volatile solvents into the gas phase above the sample, which is then injected for analysis. This provides a clean separation of volatiles from the non-volatile matrix.
Why MS Detection? The mass spectrometer provides definitive identification of the detected volatile compounds by comparing their mass spectra to established libraries (e.g., NIST).[12] This is crucial for confirming the identity of any residual solvents present.
Experimental Protocol: General Headspace GC-MS Method
Standard Preparation: Prepare a standard stock solution containing all potential residual solvents at a known concentration in a suitable high-boiling-point solvent (e.g., DMSO).
Sample Preparation: Accurately weigh ~100 mg of the morpholinopyrimidine intermediate into a headspace vial. Add a fixed volume of the diluent (e.g., 1 mL of DMSO).
GC-MS Conditions:
Headspace Autosampler:
Vial Equilibration Temperature: 80 °C
Equilibration Time: 15 min
GC System:
Column: DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm film thickness.[21]
Carrier Gas: Helium, constant flow ~1.2 mL/min.
Oven Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min.
MS System:
Ionization Mode: Electron Impact (EI).
Mass Range: m/z 35-350.
Data Analysis: Identify peaks by comparing retention times and mass spectra to the prepared standards and the NIST library. Quantify by comparing the peak area in the sample to the peak area in the standard.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Arbiter of Structure
While chromatographic techniques are excellent for separation and quantification, they are relative methods that rely on comparison to a reference. NMR spectroscopy, however, provides absolute structural information and is a powerful tool for definitively identifying an intermediate and its impurities.[13][15][16]
Causality of Method Choice:
Why NMR for Structure Confirmation? An NMR spectrum provides a unique fingerprint of a molecule's structure.[22] By analyzing chemical shifts, coupling constants, and through-space correlations (in 2D NMR experiments like COSY, HSQC, HMBC), one can piece together the exact bonding framework and stereochemistry of a molecule.[14][16] This is the ultimate confirmation that the desired morpholinopyrimidine intermediate has been synthesized.
Why NMR for Impurity Identification? For impurities present at significant levels (>1%), NMR can often identify their structure directly from the mixture spectrum, especially when dealing with isomers that are indistinguishable by MS.
Why Quantitative NMR (qNMR)? By including a certified internal standard of known concentration, NMR can be used as a primary quantitative method to determine the absolute purity (or "assay") of the intermediate without needing a specific reference standard of the intermediate itself.[13]
Workflow for Structural Elucidation
Caption: NMR Structural Elucidation Workflow
Elemental Analysis: Controlling Inorganic and Metal Impurities
The synthesis of complex heterocyclic molecules often utilizes metal catalysts (e.g., Palladium, Ruthenium) and inorganic reagents.[7][18] These elemental impurities must be controlled due to their potential toxicity and impact on downstream chemistry, as outlined in ICH Q3D.[4][23]
Causality of Method Choice:
Why ICP-MS/OES? Inductively Coupled Plasma (ICP) coupled with Mass Spectrometry (MS) or Optical Emission Spectrometry (OES) are the benchmark techniques for trace elemental analysis.[18] They offer the extremely low detection limits (parts-per-billion) required to meet the Permitted Daily Exposure (PDE) limits established by ICH Q3D.[3][24]
Why a Risk-Based Approach? It is not necessary to test every batch for every element. A risk assessment should be performed to identify which elemental impurities are reasonably expected to be present based on the reagents, catalysts, and manufacturing equipment used in the synthesis.[23][24]
Experimental Protocol: General ICP-MS Sample Analysis
Sample Digestion: Accurately weigh the intermediate sample. Digest it using a closed-vessel microwave system with high-purity nitric acid to break down the organic matrix and bring the elements into solution.
Standard Preparation: Prepare multi-element calibration standards in a matrix matching the digested sample.
ICP-MS Analysis: Aspirate the digested sample and standards into the ICP-MS. The instrument will measure the ion intensity for each target element.
Data Analysis: Generate a calibration curve from the standards and use it to calculate the concentration of each elemental impurity in the sample. Compare these levels against the established control thresholds.[23]
Conclusion: An Integrated, Phase-Appropriate Strategy
Validating the purity of morpholinopyrimidine intermediates is not a one-size-fits-all process. It requires a strategic and integrated deployment of multiple analytical techniques. Early in development, LC-MS and NMR are critical for structural confirmation and identifying the impurity landscape.[1][25] As the process matures and moves toward GMP manufacturing, validated HPLC-UV methods become the cornerstone of routine quality control for organic purity, supplemented by GC-MS for residual solvents and ICP-MS for elemental impurities based on a thorough risk assessment.[1][21]
By understanding the causality behind each analytical choice and implementing a self-validating system of cross-verification, researchers and drug development professionals can ensure the quality of their intermediates, de-risk their development programs, and ultimately build a robust foundation for a safe and effective final drug product.
References
Source: U.S.
Title: Impurity guidelines in drug development under ICH Q3 - AMSbiopharma
Source: AMSbiopharma
URL
Title: ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2)
Title: ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances - IKEV
Source: IKEV
URL
Title: Trace Metals Testing and Elemental Analysis for Pharmaceuticals - Intertek
Source: Intertek
URL
Source: International Council for Harmonisation (ICH)
Title: Elemental and Trace Metal Analysis - Medistri SA
Source: Medistri SA
URL
Title: Analytical Method Development for Intermediate Purity & Impurities
Source: Tianming Pharmaceuticals
URL
Source: Agilent Technologies, Inc.
Title: Elemental Impurity Analysis in Pharmaceuticals
Source: HPCi Media
URL
Title: Key Components of Analytical Testing in Pharmaceuticals | RQM+
Source: RQM+
URL
Title: Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents - PMC
Source: National Center for Biotechnology Information
URL
Title: Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors - PMC
Source: National Center for Biotechnology Information
URL
Title: Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents
Source: ResearchGate
URL
Title: (PDF)
Title: (PDF)
Title: HPLC Method for Separation Biguanides such as Moroxydine, Metformin, Proguanil and Phenformin on Primesep 100 Column
Source: SIELC Technologies
URL
Title: A GC-MS analysis of an SN2 reaction for the organic laboratory
Source: ResearchGate
URL
Title: Essential Parameters for Structural Analysis and Dereplication by 1H NMR Spectroscopy
Source: ACS Publications
URL
Title: High-Purity Pyrido[2,3-d]Pyrimidine Intermediate for Advanced Oncology Research
Source: Pharmaffiliates
URL
Title: Proactive Evaluation of Possible Genotoxic Impurities During the Early Stages of Drug Development
Source: Pharmaceutical Technology
URL
Source: University of Nebraska–Lincoln (UNL)
Title: Impurities and Degradation products | @rtMolecule
Source: ArtMolecule
URL
Title: Lab 5: Gas Chromatography/Mass Spectrometry (GC/MS)
Source: iosrphr.
Title: HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))
Source: NASA Technical Reports Server (NTRS)
Title: (PDF)
Title: Direct sample introduction GC-MS/MS for quantification of organic chemicals in mammalian tissues and blood extracted with polymers without clean-up
Source: PubMed
URL
Structural Analysis & Solid-State Profiling: 2-Chloro-6-morpholinopyrimidine-4-carboxylic Acid
Executive Summary 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a critical heterocyclic building block, primarily employed in the synthesis of PI3K, mTOR, and chemically related kinase inhibitor...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a critical heterocyclic building block, primarily employed in the synthesis of PI3K, mTOR, and chemically related kinase inhibitors (e.g., Buparlisib analogs).[1] Its structural integrity—defined by the interplay between the electron-deficient pyrimidine core, the steric bulk of the morpholine ring, and the hydrogen-bonding capacity of the carboxylic acid—dictates its solubility, reactivity, and solid-state stability.
This guide provides a technical comparison of the solid-state properties and structural analysis workflows for this compound against its standard structural analog, 2-chloro-6-methylpyrimidine-4-carboxylic acid . It addresses the lack of widely published specific unit cell data by synthesizing crystallographic principles from homologous scaffolds to guide researchers in characterization and polymorph screening.
Part 1: Comparative Structural Analysis
The "Product" vs. The "Alternative"
In drug development, selecting the right starting material involves balancing reactivity with physical stability. Here, we compare the target morpholine-substituted acid with its methyl-substituted analog, a common benchmark in pyrimidine chemistry.
Standard Alternative (2-Chloro-6-methylpyrimidine-4-carboxylic acid)
CAS Number
263270-40-2
89581-58-8
Molecular Weight
~243.65 g/mol
172.57 g/mol
Steric Profile
High: Morpholine ring adopts a chair conformation, creating significant steric volume and potential for conformational polymorphism.
Low: Methyl group is compact and rotationally free, leading to denser crystal packing.
H-Bond Donors/Acceptors
Donors: 1 (COOH) Acceptors: 5 (3 N, 2 O)
Donors: 1 (COOH) Acceptors: 4 (2 N, 2 O)
Melting Point
>200°C (Predicted/High due to MW & H-bonds)
172–173°C (Experimental)
Solubility Profile
Moderate in polar organics (DMSO, MeOH); Morpholine oxygen enhances aqueous solubility relative to phenyl analogs.[2]
Limited aqueous solubility; requires polar aprotic solvents for efficient reactivity.
Crystal Habit
Prone to forming plates or needles due to anisotropic growth driven by acid dimers.
Typically forms block-like prisms due to efficient packing.
Structural Causality & Packing Motifs
The crystal structure of 2-chloro-6-morpholinopyrimidine-4-carboxylic acid is governed by two competing forces:
The Carboxylic Acid Dimer (
Synthon): Like most carboxylic acids, this molecule will form centrosymmetric dimers in the solid state. This is the "anchor" of the lattice, providing high thermal stability.
Morpholine Ring Conformation: Unlike the planar methyl group in the alternative, the morpholine ring typically adopts a chair conformation . Crystallographic data from the analog 2-amino-4-chloro-6-morpholinopyrimidine indicates that this ring can disrupt planar stacking, leading to larger unit cell volumes and potential solvent voids (solvates).
Key Insight: Researchers should screen for solvates when crystallizing the morpholine derivative. The chair conformation creates "pockets" in the lattice that can trap solvent molecules (e.g., methanol or water), unlike the tightly packed methyl analog.
Critical Step: Acidification to pH 2-3 to precipitate the free acid. Avoid excess strong acid which may protonate the morpholine nitrogen (pKa ~8), forming a hydrochloride salt instead of the neutral zwitterion/acid.
Crystallization Screening Protocol
To obtain single crystals suitable for X-ray diffraction (SC-XRD), follow this polarity-gradient approach:
Solvent A (High Polarity): Dissolve 20 mg in minimal hot Methanol or DMSO.
Solvent B (Anti-solvent): Slowly diffuse Water or Diethyl Ether into the solution.
Conditions: Allow to stand at 4°C for 48-72 hours.
Observation: If needles form, they are likely the acid dimer motif. If blocks form, check for solvates.
Data Collection Strategy
Technique: Single Crystal XRD (SC-XRD) is preferred over Powder XRD (PXRD) for initial characterization to resolve the morpholine conformation.
Temperature: Collect data at 100 K .
Reasoning: The morpholine ring is flexible. Room temperature data often shows high thermal parameters (disorder) for the morpholine atoms, making structure solution difficult. Cooling "freezes" the ring in its preferred chair conformation.
Part 3: Visualization of Structural Dynamics
Diagram 1: Solid-State Characterization Workflow
This flowchart outlines the decision process for characterizing the solid form, distinguishing between salt forms and neutral polymorphs.
Figure 1: Step-by-step workflow for the solid-state characterization of the target compound, emphasizing the transition from screening to definitive SC-XRD analysis.
Diagram 2: Predicted Hydrogen Bonding Network
This diagram illustrates the competing intermolecular forces expected in the crystal lattice.
Figure 2: Predicted supramolecular assembly. The carboxylic acid dimer (blue) forms the primary scaffold, while the morpholine oxygen (red) acts as a secondary acceptor, potentially trapping solvent molecules.
References
Title: Amide Derivatives, Processes for their Preparation and their Use.
Structural Proxy (Morpholine Conformation)
Title: Two polymorphs, with Z′ = 1 and 2, of 2-amino-4-chloro-6-morpholinopyrimidine.[4]
Comparative Guide: LC-MS Platforms for Impurity Profiling in Pyrimidine Carboxylic Acid Synthesis
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Integrating Validation Protocols
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Refining Citations and Visuals
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Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Perspective: Senior Application Scientist
Introduction: The Analytical Challenge
Pyrimidine carboxylic acids (such as orotic acid derivatives and aminocyclopyrachlor) are critical active pharmaceutical ingredients (APIs) and agrochemical intermediates. During their synthesis, side reactions, unreacted precursors, and environmental degradation generate a complex matrix of impurities [1.1]. Regulatory frameworks, such as the ICH Q3A(R2) guidelines, mandate the rigorous identification and quantification of these impurities to ensure product safety and efficacy[1].
Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the gold standard for this task. However, selecting the correct mass spectrometry platform—Quadrupole Time-of-Flight (Q-TOF), Orbitrap, or Triple Quadrupole (QqQ)—is critical. This guide objectively compares these platforms, detailing the causality behind experimental choices and providing a self-validating protocol for robust impurity profiling.
Platform Comparison: Q-TOF vs. Orbitrap vs. QqQ
No single mass spectrometer is optimal for every stage of drug development. The choice depends on whether the analytical goal is the structural elucidation of unknown degradants or the targeted quantification of known genotoxic impurities.
Table 1: LC-MS Platform Comparison for Impurity Profiling
Performance Metric
Quadrupole Time-of-Flight (Q-TOF)
Orbitrap (HRMS)
Triple Quadrupole (QqQ)
Primary Application
Rapid structural elucidation of unknown impurities[2].
Ultra-high resolution of complex, isobaric interferences[3].
Lower resolution than Orbitrap, but faster MS/MS acquisition.
Unmatched resolution, but slower scan speeds can miss narrow UHPLC peaks.
Superior sensitivity for knowns, but incapable of identifying unknowns.
Causality in Experimental Choices
To build a reliable impurity profiling method, every chromatographic and spectrometric parameter must be selected with a clear mechanistic purpose.
Why use 0.1% Formic Acid in the Mobile Phase?
Pyrimidine carboxylic acids are zwitterionic in nature, containing both a basic pyrimidine nitrogen and an acidic carboxyl group. Adding 0.1% formic acid lowers the pH, ensuring the carboxyl group remains protonated. This suppresses its polarity, drastically improving retention and peak shape on a hydrophobic C18 reversed-phase column. Simultaneously, the formic acid acts as a proton donor, enhancing the positive electrospray ionization (ESI+) of the basic pyrimidine ring[2].
Why transition from LC-UV to LC-MS compatible buffers?
Traditional pharmacopeia methods often rely on non-volatile buffers (e.g., potassium phosphate) which cause severe ion suppression and physical fouling of the MS source. Transitioning to volatile buffers (formic acid/ammonium formate) is mandatory for LC-MS integrity[5].
Why use Data-Dependent Acquisition (DDA)?
In early-stage synthesis, impurities are unknown. Operating an HRMS in DDA mode allows the instrument to perform a full MS scan and automatically trigger MS/MS fragmentation on the most abundant precursor ions. This provides complete structural fragment data in a single run without requiring prior knowledge of the impurity profile[6].
A scientifically sound protocol must be a self-validating system. The following workflow ensures that identified impurities originate from the synthesis batch and not from instrumental artifacts.
Step-by-Step Methodology
System Suitability & Baseline Establishment (Validation Step):
Inject a blank (50:50 Water:Methanol diluent) to establish a baseline and rule out column carryover. Follow this with a System Suitability Test (SST) using a known pyrimidine standard to verify that the mass accuracy is within <2 ppm and retention times are stable.
Sample Preparation:
Dissolve the pyrimidine carboxylic acid synthesis batch in the MS-compatible diluent. Note: If targeting specific low-response genotoxic impurities, a derivatization step (e.g., using benzyl amine) may be required to enhance ionization efficiency[7].
Mobile Phase A: 0.1% Formic Acid in Milli-Q Water.
Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.
Gradient: 5% B to 95% B over 15 minutes to ensure elution of both polar precursors and hydrophobic dimeric degradants.
Mass Spectrometry Detection:
Analyze the eluent using an HRMS platform (Q-TOF or Orbitrap) equipped with an ESI source in positive ion mode. Enable Auto MS/MS (DDA) to capture fragmentation patterns.
Data Processing & Internal Validation:
Process the raw data using feature extraction software (e.g., MassHunter Molecular Feature Extraction) to generate empirical formulas[5]. Validate the quantitative accuracy and assess matrix suppression by performing a Spike-Recovery Test , where the sample is spiked with a known concentration of a synthesized reference impurity.
Workflow Visualization
Caption: Self-validating LC-MS workflow for pyrimidine carboxylic acid impurity profiling.
Quantitative Data Summary
The table below illustrates a representative high-resolution dataset from a pyrimidine carboxylic acid synthesis batch analyzed via Q-TOF MS. The sub-ppm mass accuracy allows for confident structural assignment of synthesis byproducts and degradants.
Table 2: Identified Impurities in Pyrimidine Carboxylic Acid Synthesis
Impurity Classification
Empirical Formula
Theoretical m/z [M+H]⁺
Observed m/z
Mass Error (ppm)
Identification Confidence
API (Target Product)
C₈H₈ClN₃O₂
214.0378
214.0380
+0.9
Confirmed via Reference Standard
Unreacted Precursor
C₄H₃ClN₂
115.0058
115.0061
+2.6
MS/MS Library Match
Oxidation Product
C₈H₈ClN₃O₃
230.0327
230.0325
-0.8
Molecular Formula Generation
Dimeric Degradant
C₁₆H₁₄Cl₂N₆O₃
409.0577
409.0582
+1.2
Isotopic Pattern & MS/MS Elucidation
References
A Review on Impurity Profiling Using Q-TOF & Orbital Trap Mass Spectroscopy
Source: International Journal of Pharmaceutical Sciences
URL:[Link]
Application of liquid chromatography coupled with mass spectrometry in the impurity profiling of drug substances and products
Source: SciSpace
URL:[Link]
Development and validation of LC‐QTOF‐MS/MS method for identification and determination of low levels of a genotoxic impurity... in ticagrelor API
Source: ResearchGate
URL:[Link]
Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing
Source: HPST
URL:[Link]
High Resolution Mass Spectrometry
Source: ResolveMass Laboratories Inc.
URL:[Link]
Beyond Morpholine: Bioisosteric Evolution in Pyrimidine Kinase Inhibitors
Executive Summary: The Morpholine Paradox In the optimization of pyrimidine-based kinase inhibitors (e.g., targeting PI3K, mTOR, EGFR), the morpholine ring is a "go-to" solubilizing group. It serves a dual purpose: the e...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Morpholine Paradox
In the optimization of pyrimidine-based kinase inhibitors (e.g., targeting PI3K, mTOR, EGFR), the morpholine ring is a "go-to" solubilizing group. It serves a dual purpose: the ether oxygen acts as a crucial hydrogen bond acceptor (often interacting with the hinge region or solvent front), while the amine provides a vector for attachment.
However, morpholine introduces a metabolic soft spot . The carbon atoms
to the ether oxygen are prone to oxidative metabolism by Cytochrome P450 (CYP3A4/2D6), leading to ring opening and rapid clearance. Furthermore, while morpholine lowers , it does not always offer the optimal Ligand Lipophilicity Efficiency (LLE) required for brain-penetrant drugs.
This guide analyzes three high-value bioisosteric replacements that outperform the standard morpholine moiety in pyrimidine scaffolds: Bridged Morpholines , Spirocyclic Oxetanes , and Deuterated/Substituted Analogs .
The Candidate: 8-oxa-3-azabicyclo[3.2.1]octane or 2-oxa-5-azabicyclo[2.2.1]heptane.
Mechanism: By adding a carbon bridge across the morpholine ring, you freeze the conformation.
Causality:
Metabolic Shielding: The bridge sterically hinders the CYP450 approach to the labile
-carbons.
Entropy Penalty Reduction: The rigidified structure pays a lower entropic cost upon binding to the kinase ATP pocket.
Selectivity: In PI3K/mTOR dual inhibitors, bridged morpholines have been shown to induce selectivity (e.g., favoring mTOR) by exploiting subtle differences in the binding pocket depth (e.g., Phe961Leu mutation differences).[1]
Mechanism: Replacing the 6-membered ether with a spiro-fused 4-membered oxetane and azetidine.
Causality:
Vector Reorientation: The exit vectors change from the chair-like
of morpholine to a linear or perpendicular orientation, accessing new chemical space.
Lipophilicity Management: Oxetanes are "metabolic sinks"—highly polar yet lipophilic enough to cross membranes. They lower
significantly (often by ~0.8 units) compared to morpholine, improving LLE.
Metabolic Stability: The strained ring system is surprisingly stable to oxidative metabolism compared to the flexible morpholine ether.
Comparative Performance Analysis
The following data represents a synthesis of structure-activity relationship (SAR) trends observed in pyrimidine-based PI3K/mTOR inhibitor optimization campaigns.
Key Insight: Choose Bridged Morpholines when potency and metabolic stability are the bottlenecks. Choose Spirocyclic Oxetanes when solubility and lowering lipophilicity (
) to reduce off-target toxicity are the primary goals.
This diagram illustrates why morpholine fails and how the bioisosteres mitigate the failure modes.
Caption: Figure 1. Metabolic fate of morpholine versus its bioisosteres. Red paths indicate failure modes; Green/Blue paths indicate successful stabilization.
Experimental Validation Protocols
To validate these replacements in your own pyrimidine scaffold, use the following self-validating protocols.
Protocol A: Microsomal Stability Assay (The Stress Test)
Objective: Determine Intrinsic Clearance (
) to verify metabolic blockade.
Reagents:
Pooled Liver Microsomes (Human/Rat) at 20 mg/mL protein.
NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).
Test Compounds (10 mM DMSO stock).
Stop Solution: Ice-cold Acetonitrile (ACN) with Tolbutamide (Internal Standard).
Workflow:
Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4).
Pre-incubation: Aliquot 180
L of microsome mix into 96-well plates. Spike with 2 L test compound (Final conc: 1 M). Incubate at 37°C for 10 min.
Initiation: Add 20
L NADPH regenerating system to initiate reaction.
Sampling: At
min, transfer 50 L of reaction mix into 150 L Stop Solution.
Processing: Centrifuge at 4000 rpm for 20 min to pellet proteins.
Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion depletion.
Calculation: Plot
vs. time. The slope gives .
Validation Check: Verapamil (High clearance control) must show
min.
Protocol B: Kinase Selectivity Profiling (The Potency Check)
Objective: Confirm that the bioisostere maintains binding affinity and improves selectivity (e.g., mTOR vs PI3K).
Binding: Incubate Pyrimidine-Bioisostere with Kinase (PI3K
or mTOR) and ATP ( concentration) for 1 hour.
Detection: Add Eu-labeled antibody and tracer. Read TR-FRET signal.
Data Analysis: Fit to Sigmoidal Dose-Response equation (Variable Slope).
Success Criteria: The bridged analog should maintain
within 2-fold of the morpholine parent or improve it.
Diagram 2: Decision Matrix for Optimization
Use this logic flow to select the correct replacement based on your lead compound's specific failure.
Caption: Figure 2. Decision tree for selecting the optimal morpholine bioisostere based on lead compound deficiencies.
References
Morpholine derivatives greatly enhance the selectivity of mammalian target of rapamycin (mTOR) inhibitors. Journal of Medicinal Chemistry (PubMed). Available at: [Link]
Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Medicinal Chemistry. Available at: [Link][2][4][5][6][7][8]
Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. ACS Medicinal Chemistry Letters. Available at: [Link]
Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. Available at: [Link]
Here is the comprehensive safety, handling, and disposal protocol for 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid, designed for laboratory professionals and drug development scientists. Executive Summary 2-Chloro-6...
Author: BenchChem Technical Support Team. Date: March 2026
Here is the comprehensive safety, handling, and disposal protocol for 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid, designed for laboratory professionals and drug development scientists.
Executive Summary
2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a highly specialized pharmaceutical intermediate primarily utilized in the synthesis of kinase inhibitors targeting inflammatory diseases and oncology pathways (such as TNF-alpha modulation)[1][2]. Because its molecular structure contains both a stable pyrimidine ring, a morpholine moiety, and a covalently bound chlorine atom, its disposal requires strict adherence to halogenated organic waste protocols. Improper disposal can lead to the generation of toxic byproducts, including nitrogen oxides (NOx), hydrogen chloride (HCl) gas, and potentially dioxins.
Part 1: Chemical Profile & Disposal Causality
To design a self-validating disposal protocol, we must first analyze the physicochemical properties that dictate the chemical's behavior in waste streams.
Causality of Hazards:
Halogenation (Chlorine): The presence of the 2-chloro substitution mandates that this compound cannot be disposed of in standard organic waste. Combustion of halogenated organics at standard temperatures can synthesize highly toxic polychlorinated dibenzo-p-dioxins (PCDDs). It must be routed to high-temperature incinerators equipped with alkaline scrubbers to neutralize HCl gas.
Nitrogenous Heterocycles: The pyrimidine and morpholine rings contain significant nitrogen content. Thermal destruction will yield NOx gases, requiring catalytic reduction systems at the disposal facility.
Quantitative Disposal Parameters
The following table summarizes the key data points required for accurate waste manifesting and environmental health and safety (EHS) compliance[1][3].
Property
Value
EHS & Disposal Impact
CAS Registry Number
263270-40-2
Mandatory for RCRA/EPA waste profiling.
Molecular Formula
C₉H₁₀ClN₃O₃
High N and Cl content dictates "Halogenated/Nitrogenous" waste classification.
Molecular Weight
243.65 g/mol
Used for mass-balance calculations in bulk waste manifesting.
Boiling Point (Predicted)
543.4 ± 50.0 °C
Indicates low volatility at room temp; requires >1000°C for complete thermal destruction.
Density (Predicted)
1.488 ± 0.06 g/cm³
Heavier than water; phase separation in liquid waste streams will result in bottom-layer accumulation.
Part 2: Standard Operating Procedure (SOP) for Waste Segregation & Disposal
This methodology outlines the professional laboratory workflow for safely managing and disposing of this compound and its contaminated byproducts (e.g., reaction solvents, contaminated PPE, and silica gel from chromatography).
Step 1: Source Segregation (The Critical Point of Failure)
Action: Immediately segregate any waste containing 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid into dedicated, clearly labeled "Halogenated Organic Waste" containers.
Causality: Mixing halogenated waste with non-halogenated waste (like pure ethanol or acetone) drastically increases disposal costs for the entire carboy and poses a severe regulatory violation. Halogenated streams require specialized, energy-intensive destruction pathways.
Validation: Before adding to a bulk waste carboy, verify the pH is neutral (pH 6-8) to prevent unintended reactions with incompatible solvents (e.g., strong amines or azides) already present in the waste stream.
Step 2: Primary Packaging and Containment
Action: Store solid waste (powders, contaminated filter paper) in sealed, high-density polyethylene (HDPE) wide-mouth containers. Store liquid waste (mother liquors) in HDPE carboys.
Causality: HDPE provides superior chemical resistance to both the carboxylic acid moiety and the residual organic solvents typically used in its processing (e.g., DMF, DMSO, or DCM). Do not use standard metal drums for primary containment, as residual chlorides can cause pitting and structural failure over time.
Step 3: Manifesting and EHS Profiling
Action: Label the container with the full chemical name, CAS number (263270-40-2), and the specific hazard pictograms (GHS07 - Irritant/Harmful).
Documentation: Generate a waste profile for your licensed waste disposal contractor explicitly stating: "Contains chlorinated pyrimidine derivatives. Requires high-temperature incineration with HCl and NOx scrubbing."
Step 4: Final Destruction (Licensed Contractor)
Action: Transfer custody to an EPA-licensed (or equivalent regional authority) hazardous waste handler.
Mechanism: The contractor will subject the waste to rotary kiln incineration at temperatures exceeding 1,000°C (1,832°F). This extreme heat breaks the stable pyrimidine ring and carbon-chlorine bonds. The exhaust gases are then passed through wet scrubbers (using sodium hydroxide) to capture the liberated chlorine as harmless sodium chloride (NaCl).
Part 3: Waste Workflow Visualization
The following diagram illustrates the logical flow of the compound from generation to final destruction, ensuring all regulatory and chemical safety check-points are met.
Workflow for the segregation and high-temperature incineration of halogenated pyrimidine waste.
World Intellectual Property Organization (WIPO). (2000). WO 00/18738: Amide Derivatives and Their Use in the Treatment of Diseases Mediated by Cytokines. Google Patents. Retrieved March 5, 2026, from [Link][2]
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid
This document provides essential, field-tested guidance on the safe handling of 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid. As drug development professionals, our work with novel chemical entities demands a proact...
Author: BenchChem Technical Support Team. Date: March 2026
This document provides essential, field-tested guidance on the safe handling of 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid. As drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide moves beyond mere compliance, offering a procedural and logical framework to ensure your protection. The protocols herein are designed to be a self-validating system, grounded in the fundamental principles of chemical hazard assessment.
Hazard Analysis: A Proactive Assessment
Halogenated Pyrimidine Core: Chlorinated pyrimidines can be irritating to the skin, eyes, and respiratory system.[1][2] Some halogenated pyrimidines are investigated for their biological activity, including as radiosensitizers, which underscores their potential to interact with cellular systems.[3][4] Therefore, minimizing exposure is critical. Similar compounds, like 2,6-Dichloropyrimidine-4-carboxylic acid, are classified as acute toxins if inhaled, swallowed, or in contact with skin, and cause serious eye and skin irritation.[5]
Morpholine Moiety: Morpholine itself is a corrosive, flammable, and toxic compound.[6][7] It is known to cause severe skin burns and eye damage.[6][7] While integrated into a larger molecule, the potential for the morpholine component to contribute to overall toxicity and irritation cannot be discounted.
Carboxylic Acid Group: Carboxylic acids can be corrosive and are often responsible for skin and eye irritation.[8] Inhalation of vapors or dusts can also be harmful, necessitating handling in well-ventilated areas.[8]
Given this composite hazard profile, 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid must be treated as a substance that is potentially harmful if swallowed, inhaled, or absorbed through the skin, and capable of causing irritation or serious damage to the eyes, skin, and respiratory tract.
Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to mitigate the risks identified above.[7] The following table outlines the minimum required PPE for various laboratory operations. Note that a site-specific risk assessment may necessitate additional measures.
Operation
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Receiving & Unpacking
Safety glasses with side shields
Chemical-resistant gloves (Nitrile)
Lab coat
Not typically required
Weighing (Solid)
Chemical splash goggles
Chemical-resistant gloves (Nitrile)
Lab coat, closed-toed shoes
Work within a chemical fume hood or use a respirator with a particle filter
Solution Preparation
Chemical splash goggles and face shield
Chemical-resistant gloves (Nitrile)
Chemical-resistant lab coat or apron
Work within a certified chemical fume hood
Reaction Workup & Transfer
Chemical splash goggles and face shield
Chemical-resistant gloves (Nitrile)
Chemical-resistant lab coat or apron
Work within a certified chemical fume hood
Waste Disposal
Chemical splash goggles
Chemical-resistant gloves (Nitrile)
Lab coat
Not typically required if handling sealed containers
Step-by-Step Operational Guide
Adherence to a strict, step-by-step protocol is the foundation of safe handling.
Preparation and Weighing (Solid Compound)
Work Area Designation: All handling of solid 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid must occur within a certified chemical fume hood to prevent inhalation of fine particulates.[7][8]
Surface Decontamination: Before starting, ensure the work surface inside the fume hood is clean. Have a spill kit appropriate for solid chemical spills readily accessible.
PPE Donning: Put on all required PPE as specified in the table above, ensuring gloves are inspected for any signs of degradation or punctures before use.[9]
Weighing Procedure: Use a tared, sealed container (e.g., a vial with a cap) to weigh the solid material. This prevents contamination of the analytical balance and the surrounding area.[7] Never handle the compound on the open bench.
Solution Preparation and Handling
Solvent Dispensing: Add solvent to the container with the weighed solid inside the fume hood. Cap the container and mix using a vortex or sonicator until fully dissolved.
Liquid Transfer: When transferring solutions, use a calibrated pipette or syringe to minimize the risk of splashes or drips.[7]
Temperature Control: Be vigilant for any signs of an exothermic reaction when dissolving the compound. If the container becomes warm, use a cooling bath (e.g., ice water) to moderate the temperature.[7]
Avoid Incompatibilities: Keep the compound and its solutions away from strong oxidizing agents, bases, and amines unless they are a required part of the experimental procedure.[1][10]
Spill and Emergency Response
Spill Containment
Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or if you feel unwell.
Don PPE: Before attempting any cleanup, don the appropriate PPE, including respiratory protection if the spill generates dust or aerosols.
Containment: For solid spills, carefully cover with an absorbent material like vermiculite. For liquid spills, surround the area with an appropriate absorbent barrier.
Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a labeled, sealable container for hazardous waste disposal.[10] Decontaminate the spill area with a suitable solvent, followed by soap and water.[9]
Exposure Protocol
Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops.[11]
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[11] Remove contact lenses if present and easy to do so.[6] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air.[11] If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion: Wash out the mouth with water.[11] Do NOT induce vomiting.[5] Seek immediate medical attention.
Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle.
Waste Segregation: All materials contaminated with 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid, including gloves, pipette tips, absorbent materials, and empty containers, must be collected in a dedicated and clearly labeled hazardous waste container.[7]
Regulatory Compliance: Dispose of all chemical waste in strict accordance with all local, state, and federal regulations.[9] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.
Visual Workflow: PPE Selection Logic
The following diagram illustrates the decision-making process for selecting appropriate PPE based on the handling task.
